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  • Product: 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
  • CAS: 497079-45-5
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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide on the Synthesis and Characterization of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

Abstract This technical guide provides a comprehensive overview of the synthesis and detailed characterization of the novel heterocyclic compound, 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. The 1,2,4-triazole...
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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of the synthesis and detailed characterization of the novel heterocyclic compound, 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, demonstrating a wide array of biological activities.[1][2][3][4][5] This guide, intended for researchers, scientists, and professionals in drug development, offers a detailed, step-by-step synthetic protocol, explains the underlying chemical principles, and presents a thorough characterization of the target molecule using modern analytical techniques. The causality behind experimental choices is elucidated to provide a deeper understanding of the synthetic strategy and analytical interpretations.

Introduction: The Significance of 1,2,4-Triazole Derivatives

Heterocyclic compounds, particularly those containing nitrogen and sulfur atoms, are of immense interest in organic and medicinal chemistry due to their diverse pharmacological properties.[1][6] Among these, the 1,2,4-triazole ring system is a "privileged structure," frequently found in compounds with a broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[1][2][3][4][5][6][7][8] The presence of the thiol group at the 3-position and the substituted phenyl ring at the 4-position of the triazole core can significantly influence the molecule's biological and coordination chemistry properties.[6] This guide focuses on a specific derivative, 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol, outlining a reliable synthetic pathway and a robust characterization framework.

Synthetic Pathway: A Rationale-Driven Approach

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process, typically involving the cyclization of a corresponding thiosemicarbazide intermediate.[1][9][10][11][12] This guide details a two-step synthesis starting from readily available commercial reagents.

Step 1: Synthesis of 1-acetyl-4-(2-methylphenyl)thiosemicarbazide

The initial step involves the formation of a thiosemicarbazide derivative. This is achieved through the nucleophilic addition of a hydrazide to an isothiocyanate.[13][14][15][16]

Protocol:

  • Reagent Preparation: In a round-bottom flask, dissolve acetic hydrazide (1 equivalent) in anhydrous ethanol.

  • Addition of Isothiocyanate: To the stirred solution, add 2-methylphenyl isothiocyanate (1 equivalent) dropwise at room temperature.

  • Reaction: The reaction mixture is then refluxed for a period of 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Isolation and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the resulting precipitate is filtered, washed with cold ethanol, and dried under vacuum to yield the 1-acetyl-4-(2-methylphenyl)thiosemicarbazide intermediate.

Causality: The choice of ethanol as a solvent is due to its ability to dissolve the starting materials and its relatively high boiling point for refluxing. The nucleophilic nitrogen of the hydrazide attacks the electrophilic carbon of the isothiocyanate, leading to the formation of the thiosemicarbazide.

Step 2: Cyclization to 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

The synthesized thiosemicarbazide is then cyclized in an alkaline medium to form the desired 1,2,4-triazole-3-thiol.[9][10]

Protocol:

  • Reaction Setup: The 1-acetyl-4-(2-methylphenyl)thiosemicarbazide (1 equivalent) is suspended in an aqueous solution of sodium hydroxide (2M).

  • Cyclization: The mixture is heated to reflux for 4-6 hours. The cyclization process involves the intramolecular nucleophilic attack of one of the nitrogen atoms on the carbonyl carbon, followed by dehydration.

  • Work-up: After cooling, the solution is filtered to remove any insoluble impurities. The filtrate is then acidified with dilute hydrochloric acid to a pH of approximately 5-6.

  • Product Isolation: The precipitated solid is filtered, washed thoroughly with water to remove any inorganic salts, and then dried. Recrystallization from a suitable solvent, such as ethanol, can be performed for further purification.

Causality: The alkaline medium facilitates the deprotonation of the amide nitrogen, increasing its nucleophilicity and promoting the intramolecular cyclization. Acidification of the reaction mixture after cyclization is crucial to protonate the thiol group, leading to the precipitation of the final product.

Characterization of the Synthesized Compound

A comprehensive characterization is essential to confirm the structure and purity of the synthesized 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Physical Properties
PropertyObservation
Appearance White to off-white crystalline solid
Melting Point To be determined experimentally
Solubility Soluble in DMSO and DMF, sparingly soluble in ethanol
Spectroscopic Analysis

FT-IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The 1,2,4-triazole-3-thiol can exist in tautomeric thione and thiol forms.[17][18]

Expected Characteristic Peaks:

Wavenumber (cm⁻¹)Assignment
~3100-3000Aromatic C-H stretching
~2950-2850Aliphatic C-H stretching (from methyl groups)
~2600-2550S-H stretching (thiol form, often weak)[6]
~1610-1580C=N stretching (triazole ring)[6]
~1320-1280C=S stretching (thione form)
~750-720Aromatic C-H out-of-plane bending

The presence of a weak band in the 2600-2550 cm⁻¹ region and the absence of a strong C=S band around 1300 cm⁻¹ would suggest the predominance of the thiol tautomer in the solid state. Conversely, the presence of a C=S band would indicate the thione form.[10][18]

¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule. The spectra are typically recorded in a deuterated solvent like DMSO-d₆.

¹H NMR (DMSO-d₆, 500 MHz):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~13.5-14.0Singlet1HSH (thiol proton, exchangeable with D₂O)[6][19]
~7.2-7.5Multiplet4HAromatic protons (2-methylphenyl group)
~2.1-2.3Singlet3HMethyl protons (on the triazole ring)[19]
~1.9-2.1Singlet3HMethyl protons (on the phenyl ring)

¹³C NMR (DMSO-d₆, 125 MHz):

Chemical Shift (δ, ppm)Assignment
~165-170C=S or C-SH (triazole ring)
~150-155C=N (triazole ring)
~130-140Aromatic carbons (quaternary and CH)
~125-130Aromatic carbons (CH)
~15-20Methyl carbon (on the phenyl ring)
~10-15Methyl carbon (on the triazole ring)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound, further confirming its identity.[20]

Expected Molecular Ion Peak (M⁺): For C₁₀H₁₁N₃S, the calculated molecular weight is approximately 205.07 g/mol . The mass spectrum should show a prominent molecular ion peak at m/z = 205 or a protonated molecular ion peak [M+H]⁺ at m/z = 206 in techniques like Electrospray Ionization (ESI).[21][22]

Experimental Workflow and Logic

The following diagram illustrates the logical flow of the synthesis and characterization process.

Synthesis_Characterization_Workflow Start Starting Materials (Acetic Hydrazide, 2-methylphenyl isothiocyanate) Step1 Step 1: Thiosemicarbazide Synthesis (Reflux in Ethanol) Start->Step1 Intermediate 1-acetyl-4-(2-methylphenyl)thiosemicarbazide Step1->Intermediate Step2 Step 2: Cyclization (Reflux in aq. NaOH) Intermediate->Step2 Workup Acidification & Isolation Step2->Workup Product 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Workup->Product Characterization Characterization Product->Characterization Analysis FTIR FT-IR Characterization->FTIR NMR ¹H & ¹³C NMR Characterization->NMR MS Mass Spectrometry Characterization->MS Data Structural Confirmation & Purity Assessment FTIR->Data NMR->Data MS->Data

Caption: Workflow for the synthesis and characterization of the target compound.

Conclusion and Future Perspectives

This guide has provided a detailed and scientifically grounded protocol for the synthesis and characterization of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. The described methods are robust and can be readily implemented in a standard organic chemistry laboratory. The comprehensive characterization data serves as a benchmark for future studies on this compound and its derivatives.

Given the established biological importance of the 1,2,4-triazole scaffold, this novel compound represents a promising candidate for further investigation in various drug discovery programs.[1][2][8] Future work could involve screening this molecule for a range of biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties. Furthermore, the thiol group offers a reactive handle for further chemical modifications, enabling the synthesis of a library of related compounds for structure-activity relationship (SAR) studies.

References

  • Bachay, I. A., et al. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-breast cancer. [Source URL not available]

  • MDPI. (2025). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [Link]

  • American Chemical Society. (2006). Superior Reactivity of Thiosemicarbazides in the Synthesis of 2-Amino-1,3,4-oxadiazoles. ACS Publications. [Link]

  • Indus Journal of Bioscience Research. (2025).
  • Journal of Chemistry. (2022). Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). [Source URL not available]

  • MDPI. (2025). (R,S)-2-{[4-(4-Methylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}-1-phenyl-1-ethanol. MDPI. [Link]

  • Journal of Chemical Technology and Metallurgy. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. [Source URL not available]

  • National Center for Biotechnology Information. (n.d.). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. PMC. [Link]

  • National Center for Biotechnology Information. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. PMC. [Link]

  • National Center for Biotechnology Information. (2025). Structural and FTIR spectroscopic studies of matrix-isolated 3-thio-1,2,4-triazole complexes with carbon dioxide. The UV-induced formation of thiol⋯CO2 complexes. PMC. [Link]

  • National Center for Biotechnology Information. (n.d.). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. PMC. [Link]

  • EURL-Pesticides. (n.d.). Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobility. eurl-pesticides.eu. [Link]

  • National Center for Biotechnology Information. (2011). Synthesis and Antimicrobial Activity of Thiosemicarbazides, S-Triazoles and Their Mannich Bases Bearing 3-chlorophenyl Moiety. PubMed. [Link]

  • MDPI. (n.d.). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. MDPI. [Link]

  • National Center for Biotechnology Information. (n.d.). 1H-1,2,4-Triazole-3-thiol, 5-(4-pyridyl)-. PubChem. [Link]

  • ResearchGate. (n.d.). Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. ResearchGate. [Link]

  • Royal Society of Chemistry. (n.d.). Structural and FTIR spectroscopic studies of matrix-isolated 3-thio-1,2,4-triazole complexes with carbon dioxide. The UV-induced formation of thiol⋯CO2 complexes. RSC Publishing. [Link]

  • ResearchGate. (2020). Thiosemicarbazides: Synthesis and reactions. ResearchGate. [Link]

  • Acta Poloniae Pharmaceutica. (n.d.). CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR. [Source URL not available]
  • Google Patents. (2014).

  • ResearchGate. (n.d.). FTIR spectrum of 1, 3, 5-tris-[3-thiol-4-amino-1, 2, 4 triazole-5-yl].... ResearchGate. [Link]

  • American Chemical Society. (2007). Adsorption of 4-Methyl-4H-1,2,4-triazole-3-thiol Molecules on Silver Nanocolloids: FT-IR, Raman, and Surface-Enhanced Raman Scattering Study Aided by Density Functional Theory. ACS Publications. [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives. PMC. [Link]

  • Academia.edu. (n.d.). Synthesis and Characterization of Thiosemicarbazides. Academia.edu. [Link]

  • MDPI. (2018). Structural Study of Three 1,2,4-triazole Derivatives Prepared by Oxidative Cyclization of Thiosemicarbazides. MDPI. [Link]

  • International Journal of Pharmaceutical and Life Sciences. (2023).

  • ResearchGate. (n.d.). ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles.... ResearchGate. [Link]

  • Royal Society of Chemistry. (2025). Insights into triazole-based energetic material design from decomposition pathways of triazole derivatives. RSC Publishing. [Link]

  • Journal of Chemical and Pharmaceutical Research. (n.d.). Preparation, Spectra characterization of new 1,2,4- Triazole Derivatives and its complexities with some transition metal ions. [Source URL not available]
  • Pharmaceutical Journal of Ukraine. (2022). Biological features of new 1,2,4-triazole derivatives (a literature review). [Source URL not available]

  • Royal Society of Chemistry. (n.d.). Table of Contents 1. The procedure for the synthesis of starting material. 2. General information for this strategy 3. General p. The Royal Society of Chemistry. [Link]

  • National Center for Biotechnology Information. (2004). Synthesis of some new 4,5-substituted-4H-1,2,4-triazole-3-thiol derivatives. PubMed. [Link]

  • Usiena Air. (2023). Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo–Lactamases. [Source URL not available]

Sources

Exploratory

Spectroscopic Profiling of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol: A Comprehensive Analytical Guide

Executive Summary The structural elucidation of heterocyclic compounds demands a multi-modal analytical approach to account for complex electronic environments and dynamic isomerism. 5-methyl-4-(2-methylphenyl)-4H-1,2,4-...
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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The structural elucidation of heterocyclic compounds demands a multi-modal analytical approach to account for complex electronic environments and dynamic isomerism. 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (Molecular Formula: C₁₀H₁₁N₃S; MW: 205.28 g/mol ) is a sterically hindered, biologically relevant azole derivative. Characterizing this molecule presents unique analytical challenges, primarily due to its strong propensity for thiol-thione tautomerism and extensive intermolecular hydrogen bonding.

This whitepaper provides an authoritative, step-by-step guide to the spectroscopic analysis (NMR, FT-IR, and HRMS) of this compound. By detailing the causality behind specific experimental conditions and establishing self-validating protocols, this guide serves as a robust framework for researchers and drug development professionals.

Structural Dynamics: The Thiol-Thione Tautomerism

Before executing any spectroscopic workflow, one must understand the fundamental physical chemistry of the target analyte. 1,2,4-triazole-3-thiols do not exist as static structures; they participate in a dynamic tautomeric equilibrium between the thiol (-SH) and thione (=S) forms 1.

In the solid state (e.g., during FT-IR analysis in a KBr matrix), the thione form is overwhelmingly favored due to crystal lattice stabilization and strong N-H···S hydrogen bonds. In highly polar, hydrogen-bond-accepting solvents like DMSO-d₆, the thione form is similarly stabilized, which drastically alters the expected NMR chemical shifts 2.

Tautomerism Thiol Thiol Tautomer (-SH) Thione Thione Tautomer (=S, -NH) Thiol->Thione Equilibrium Shift Solvent Polar Solvents (e.g., DMSO-d6) Solvent->Thione Stabilizes Solid Solid State (KBr Matrix) Solid->Thione Strongly Favors

Fig 1. Environmental influence on the thiol-thione tautomeric equilibrium.

Self-Validating Experimental Workflows

To ensure data integrity, every analytical technique must be treated as a self-validating system. Below are the optimized protocols for characterizing 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Workflow Prep Sample Preparation (Purity >98%) NMR NMR Acquisition (DMSO-d6, TMS ref) Prep->NMR IR FT-IR Spectroscopy (KBr Pellet) Prep->IR MS Mass Spectrometry (ESI-TOF, +ve mode) Prep->MS Data Data Integration & Structural Validation NMR->Data IR->Data MS->Data

Fig 2. Multi-modal spectroscopic workflow for rigorous structural validation.

Nuclear Magnetic Resonance (NMR) Protocol

  • Step 1: Solvent Selection & Dissolution. Dissolve 10 mg of the analyte in 0.6 mL of DMSO-d₆.

    • Causality: 1,2,4-triazole-3-thiols form polymeric hydrogen-bonded chains, rendering them largely insoluble in non-polar solvents like CDCl₃. DMSO-d₆ disrupts these networks, ensuring a homogenous solution and sharp resonance peaks.

  • Step 2: Shimming and Locking. Lock the spectrometer to the deuterium signal of DMSO-d₆ and perform automated gradient shimming.

    • Self-Validation Check: The residual solvent peak must appear exactly at 2.50 ppm (¹H) and 39.52 ppm (¹³C). Any deviation indicates a calibration failure, requiring a manual offset adjustment relative to Tetramethylsilane (TMS) at 0.00 ppm.

  • Step 3: Acquisition. Acquire ¹H NMR (400/500 MHz, 16 scans) and ¹³C NMR (100/125 MHz, 1024 scans) with a relaxation delay (D1) of 2.0 seconds.

Vibrational Spectroscopy (FT-IR) Protocol

  • Step 1: Matrix Preparation. Grind 1-2 mg of the analyte with 100 mg of anhydrous, IR-grade Potassium Bromide (KBr) in an agate mortar. Press into a translucent pellet at 10 tons of pressure.

    • Causality: KBr is perfectly transparent in the mid-IR region (4000–400 cm⁻¹). Grinding the sample to a particle size smaller than the wavelength of IR light prevents the Christiansen effect (baseline scattering).

  • Step 2: Background Subtraction. Acquire a background spectrum of a blank KBr pellet immediately prior to sample analysis.

    • Self-Validation Check: The background spectrum must show flat baselines in the 2300-2400 cm⁻¹ region. If peaks are present, atmospheric CO₂ has not been properly purged, and the sample chamber must be flushed with dry N₂.

High-Resolution Mass Spectrometry (HRMS) Protocol

  • Step 1: Sample Dilution. Dilute the sample to 1 µg/mL in a 50:50 mixture of LC-MS grade Methanol and Water containing 0.1% Formic Acid.

    • Causality: The basic triazole nitrogens readily accept protons. Formic acid acts as a proton donor, maximizing the yield of the[M+H]⁺ pseudomolecular ion in positive Electrospray Ionization (ESI+) mode.

  • Step 2: Calibration and Injection. Infuse the sample directly into the ESI source at a flow rate of 10 µL/min.

    • Self-Validation Check: Prior to injection, run a Sodium Formate calibration cluster. The mass accuracy of the instrument must be verified to be <5 ppm error to confirm the exact elemental composition (C₁₀H₁₁N₃S).

Spectroscopic Data Synthesis & Interpretation

By integrating the data from the workflows above, we can construct a definitive structural profile of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

NMR Assignments

The ¹H NMR spectrum is defined by the severe deshielding of the N-H proton. Because the thione form dominates in DMSO-d₆, the proton resides on the nitrogen rather than the sulfur. This N-H proton typically resonates at a remarkably low field (13.5–14.0 ppm) 3. Furthermore, the steric hindrance between the triazole C5-methyl and the ortho-methyl of the phenyl ring restricts bond rotation, leading to distinct, sharp singlets for both methyl groups.

Table 1: Summarized ¹H and ¹³C NMR Data (DMSO-d₆)

Position / Moiety¹H Chemical Shift (ppm)Multiplicity & Integration¹³C Chemical Shift (ppm)Assignment Rationale
Triazole C5-CH₃ ~2.10Singlet, 3H~11.5Shielded aliphatic carbon attached to sp² hybrid ring.
o-Tolyl-CH₃ ~2.05Singlet, 3H~17.2Slightly less shielded than the triazole methyl.
Aromatic Protons 7.25 – 7.45Multiplet, 4H127.1 – 136.2Standard ortho-substituted phenyl ring resonances.
Triazole C5 (C=N) --~151.0Deshielded imine-like carbon in the triazole core.
Triazole C3 (C=S) --~168.5Highly deshielded thione carbon; confirms tautomeric state.
N-H (Thione) ~13.80Broad Singlet, 1H-Extreme downfield shift due to C=S electron withdrawal.
FT-IR Vibrational Modes

The IR spectrum of the solid KBr pellet further corroborates the thione tautomer. The absence of a weak, sharp S-H stretch (expected near 2550 cm⁻¹) and the presence of a strong N-H stretch and N-C=S amide bands definitively prove the solid-state structure 4.

Table 2: Key FT-IR Vibrational Assignments (KBr Pellet)

Wavenumber (cm⁻¹)IntensityVibrational ModeDiagnostic Significance
3100 – 3300 Medium, Broadν(N-H) stretchIndicates the presence of the thione tautomer.
1580 – 1620 Strongν(C=N) stretchConfirms the intact 1,2,4-triazole ring structure.
1535, 1260, 1050 StrongN-C=S (Amide I, II, III)Characteristic thioamide bands of the triazole core 5.
~715 Mediumδ(C-H) out-of-planeConfirms ortho-disubstituted benzene ring.
Mass Spectrometry (MS) Fragmentation

Under ESI+ conditions, the molecule yields a highly stable pseudomolecular ion. Collision-Induced Dissociation (CID) during MS/MS experiments reveals predictable fragmentation pathways driven by the relative weakness of the N-N and N-C bonds in the triazole ring under high energy.

Table 3: ESI-MS/MS Fragmentation Profile

m/z ValueIon TypeNeutral LossStructural Interpretation
206.07 [M+H]⁺NoneIntact protonated molecular ion.
172.05 Fragment- H₂S (34 Da)Loss of hydrogen sulfide; classic marker for thione heterocycles.
114.05 Fragment- C₇H₇ (91 Da)Cleavage of the ortho-tolyl group from the N4 position.
91.05 Fragment- C₃H₄N₃S (114 Da)Formation of the stable tropylium ion [C₇H₇]⁺ from the tolyl group.

Conclusion

The comprehensive characterization of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol requires careful navigation of its tautomeric behavior. By utilizing DMSO-d₆ for NMR to stabilize the thione form and clarify the extreme downfield N-H resonance (~13.8 ppm), leveraging solid-state FT-IR to confirm the N-C=S thioamide bands, and applying ESI-HRMS for exact mass and fragmentation validation, researchers can achieve absolute structural certainty. Following the self-validating protocols outlined in this guide ensures high-fidelity data suitable for regulatory submissions and advanced drug development pipelines.

References

  • Adsorption of 4-Methyl-4H-1,2,4-triazole-3-thiol Molecules on Silver Nanocolloids: FT-IR, Raman, and Surface-Enhanced Raman Scattering Study Aided by Density Functional Theory The Journal of Physical Chemistry C - ACS Publications URL
  • Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester MDPI URL
  • Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II)
  • Synthesis of some 4-arylidenamino-4H-1,2,4-triazole-3-thiols and their antituberculosis activity Taylor & Francis URL
  • Theoretical Investigation of 4-Methyl-4H-1,2,4-triazole-3-thiol and Its Mononuclear and Dinuclear Palladium(II)

Sources

Foundational

Thione-thiol tautomerism in 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

An In-depth Technical Guide to Thione-Thiol Tautomerism in 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Abstract The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, integral to numerous therapeu...
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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to Thione-Thiol Tautomerism in 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

Abstract

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, integral to numerous therapeutic agents.[1][2] A critical, yet often nuanced, aspect of its chemical behavior is the capacity for prototropic tautomerism, particularly the thione-thiol equilibrium in 3-thiol substituted derivatives. This guide provides a comprehensive technical exploration of this phenomenon as exemplified by 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. We delve into the fundamental principles of this tautomerism, its profound implications for drug design, and present a multi-faceted analytical framework for its characterization. This framework integrates spectroscopic (NMR, FT-IR, UV-Vis), crystallographic, and computational methodologies, offering researchers, scientists, and drug development professionals a robust, field-proven approach to elucidating the dominant tautomeric forms of this important class of heterocyclic compounds.

The Principle of Thione-Thiol Tautomerism and its Significance

Tautomerism describes the dynamic equilibrium between two or more interconvertible structural isomers that differ in the position of a proton and the location of a double bond.[3] In the context of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol, the equilibrium exists between the thione (amide) form and the thiol (enol) form (Figure 1). This is not a trivial structural variance; the two tautomers possess distinct electronic, steric, and hydrogen-bonding capabilities.[4]

  • Thione Form (A): Characterized by a carbon-sulfur double bond (C=S) and a proton on a ring nitrogen (N-H).

  • Thiol Form (B): Features a carbon-sulfur single bond with a proton on the sulfur atom (S-H), creating an aromatic thiol.

The position of this equilibrium is critical in drug development. A molecule's biological activity is dictated by its three-dimensional structure and its ability to interact with a target receptor. Different tautomers can exhibit vastly different binding affinities, solubilities, and metabolic stabilities.[4] Therefore, identifying the predominant tautomer under physiological conditions is paramount for understanding structure-activity relationships (SAR) and for rational drug design. For the vast majority of 1,2,4-triazole-3-thiol derivatives, the thione form is reported to be the more stable and dominant species in both condensed phases and solutions.[3][5]

Caption: Thione-Thiol equilibrium in the target molecule.

Synthesis of the Target Compound

The synthesis of 4,5-disubstituted-1,2,4-triazole-3-thiones is a well-established process in heterocyclic chemistry.[6][7] The most common route involves the reaction of a carboxylic acid hydrazide with an isothiocyanate, followed by a base- or acid-catalyzed cyclization of the resulting acylthiosemicarbazide intermediate.[7] An alternative and robust method begins with a substituted thiosemicarbazide, which is first acylated and then subjected to cyclodehydration.[7]

For the title compound, 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol, a typical synthesis proceeds via the alkaline cyclization of 1-acetyl-4-(2-methylphenyl)thiosemicarbazide. This precursor is readily prepared from the reaction between acetyl hydrazide and 2-methylphenyl isothiocyanate.

A Multi-Pronged Approach to Tautomer Characterization

Workflow cluster_synthesis Synthesis & Purification cluster_analysis Multi-Method Analysis cluster_conclusion Conclusion Synthesis Synthesize Compound Purification Purify (Recrystallization) Synthesis->Purification NMR NMR Spectroscopy (¹H, ¹³C) Purification->NMR FTIR FT-IR Spectroscopy Purification->FTIR UVVis UV-Vis Spectroscopy (Solvatochromism) Purification->UVVis XRay X-ray Crystallography (Solid State) Purification->XRay Computational DFT Modeling (Gas & Solution) Purification->Computational Conclusion Identify Predominant Tautomer NMR->Conclusion FTIR->Conclusion UVVis->Conclusion XRay->Conclusion Computational->Conclusion

Caption: Experimental workflow for tautomer characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy is arguably the most powerful tool for studying tautomerism in solution. The chemical shift of a nucleus is exquisitely sensitive to its local electronic environment. The thione and thiol forms present significantly different environments for the C3 carbon and the protons attached to nitrogen or sulfur.[10]

Experimental Protocol:

  • Sample Preparation: Dissolve ~5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆). DMSO-d₆ is an excellent choice as its polarity can support both tautomers, and it effectively solubilizes many triazoles. The N-H proton is often clearly visible in this solvent.

  • ¹H NMR Acquisition: Acquire a standard proton spectrum. Pay close attention to the downfield region (10-14 ppm). The thione tautomer will exhibit a broad singlet corresponding to the N4-H proton. The thiol (S-H) proton, if present, would typically appear as a sharper signal, often at a different chemical shift.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. The key diagnostic signal is the C3 carbon. In the thione form, this carbon is a thiocarbonyl (C=S) and resonates significantly downfield, typically in the range of 165-170 ppm.[11] In the thiol form, it is an aromatic C-S carbon and would appear much further upfield.

  • Self-Validation: To unequivocally assign the C3 signal, compare the spectrum to that of a "locked" S-alkylated derivative (e.g., 5-methyl-3-(methylthio)-4-(2-methylphenyl)-4H-1,2,4-triazole). In this model compound, the C3 carbon is locked in the thiol-like form, and its chemical shift provides a reliable reference point.[11]

Expected Outcome: For the title compound, the ¹³C NMR spectrum is expected to show a signal around 168 ppm, strongly indicating that the thione form is overwhelmingly dominant in solution.[11] The ¹H NMR should display a broad N-H proton signal around 13-14 ppm.[7]

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality: FT-IR spectroscopy excels at identifying specific functional groups based on their characteristic vibrational frequencies. The key distinction between the tautomers lies in the presence of a C=S bond (thione) versus an S-H bond (thiol).

Experimental Protocol:

  • Sample Preparation: Prepare a potassium bromide (KBr) pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk. This provides information on the solid-state structure.

  • Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹.

  • Spectral Analysis:

    • Thiol Evidence: Scrutinize the region from 2500-2600 cm⁻¹. A weak to medium absorption band here is characteristic of an S-H stretch. Its absence is strong evidence against the thiol form.

    • Thione Evidence: Look for characteristic bands associated with the thioamide group. The C=S stretching vibration is often found in the 1300-1100 cm⁻¹ region. Additionally, N-H stretching bands are expected above 3000 cm⁻¹.

Expected Outcome: The FT-IR spectrum is expected to be devoid of a significant S-H stretching band while showing characteristic N-H and C=S vibrations, confirming the thione structure in the solid state.[12]

UV-Vis Spectroscopy

Causality: The electronic structures (chromophores) of the two tautomers are different, leading to distinct absorption spectra. The thione form contains a C=S chromophore which can undergo an n→π* transition, often at a longer wavelength than the π→π* transitions expected for the fully aromatic thiol system. The equilibrium can also be perturbed by solvent polarity, a phenomenon known as solvatochromism.[9][13][14]

Experimental Protocol:

  • Solution Preparation: Prepare dilute solutions of the compound in a series of solvents with varying polarities (e.g., hexane, dichloromethane, acetonitrile, ethanol).

  • Spectral Acquisition: Record the UV-Vis absorption spectrum for each solution over a range of approximately 200-450 nm.

  • Data Analysis: Compare the absorption maxima (λ_max) across the different solvents. A significant shift in λ_max with solvent polarity can indicate a shift in the tautomeric equilibrium or strong solvent-solute interactions stabilizing one form. The thione form generally predominates.[3][13]

Single-Crystal X-ray Crystallography

Causality: This is the definitive method for determining the molecular structure in the solid state.[15] It provides a three-dimensional map of electron density, allowing for the precise measurement of bond lengths and the unambiguous location of atoms, including the proton .

Experimental Protocol:

  • Crystal Growth: Grow suitable single crystals of the compound, typically by slow evaporation of a saturated solution in an appropriate solvent (e.g., ethanol, chloroform).

  • Data Collection: Mount a crystal on a diffractometer and collect diffraction data.

  • Structure Solution and Refinement: Process the data to solve and refine the crystal structure.

  • Structural Analysis:

    • Bond Lengths: Measure the C3-S bond length. A value typical of a C=S double bond (approx. 1.68 Å) confirms the thione form. A C-S single bond (approx. 1.77 Å) would indicate the thiol form.

    • Proton Location: Identify the location of the labile proton in the difference Fourier map. Its presence on the N4 nitrogen atom confirms the thione tautomer.

Expected Outcome: X-ray analysis of similar 4,5-disubstituted-1,2,4-triazole-3-thiols consistently reveals a thione structure in the solid state.[16] The C3-S bond length will be short, and the proton will be located on the N4 atom.

Computational Modeling: A Theoretical Validation

Causality: Quantum chemical calculations, particularly Density Functional Theory (DFT), provide a powerful theoretical lens to investigate tautomerism.[17] By calculating the total electronic energy of each tautomer, we can predict their relative stabilities and corroborate experimental findings.[5][8]

Computational Protocol:

  • Structure Building: Build the 3D structures of both the thione and thiol tautomers of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

  • Geometry Optimization: Perform full geometry optimizations for both structures using DFT. A common and reliable level of theory is B3LYP with the 6-311++G(d,p) basis set.[17][18] This should be done for the gas phase and also using a solvent model (e.g., Polarizable Continuum Model, PCM) to simulate a solvent like water or DMSO.

  • Energy Calculation: Calculate the zero-point corrected electronic energies and the Gibbs free energies for both optimized tautomers.

  • Stability Analysis: The tautomer with the lower energy is predicted to be the more stable form. The energy difference (ΔE or ΔG) allows for a quantitative estimation of the equilibrium constant.

Expected Outcome: Gas-phase and solution-phase calculations consistently show that for 1,2,4-triazole-3-thiol systems, the thione tautomer is significantly more stable than the thiol tautomer.[5] The energy difference is typically several kcal/mol in favor of the thione form.

Synthesized Findings

Method Key Indicator Expected Result for Predominant Tautomer
¹³C NMR Chemical Shift of C3~168 ppm (Downfield shift for C=S)
¹H NMR Labile Proton SignalBroad singlet ~13-14 ppm (N-H proton)
FT-IR Vibrational BandsAbsence of S-H stretch (~2550 cm⁻¹); Presence of N-H and C=S bands
X-ray C3-S Bond Length~1.68 Å (Consistent with C=S double bond)
DFT (B3LYP) Relative Energy (ΔE)Thione is more stable by >5 kcal/mol

Conclusion

The investigation of thione-thiol tautomerism in 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is a paradigmatic case study in physical organic chemistry with direct relevance to drug discovery. Through a synergistic application of NMR, FT-IR, and X-ray crystallography, supported by the predictive power of DFT calculations, we can assert with high confidence that the compound exists almost exclusively in the thione form. This structural preference is crucial, as it dictates the molecule's hydrogen bonding patterns, overall shape, and electrostatic potential, which are the primary determinants of its interaction with biological targets. For scientists engaged in the development of triazole-based therapeutics, this comprehensive analytical workflow provides a reliable framework for the definitive structural elucidation necessary to build accurate and predictive structure-activity relationship models.

References

  • Varynskyi, B. A., Scherback, M. A., Kaplaushenko, A. G., & Yurchenko, I. A. (2014). The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. Journal of Chemical and Pharmaceutical Research, 6(5), 1342-1350. [Link]

  • Shcherbyna, R. O. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Current issues in pharmacy and medicine: science and practice, 17(2), 221-227. [Link]

  • Kjellin, G., & Sandström, J. (1973). The Thione-Thiol Tautomerism in Simple Thioamides. Acta Chemica Scandinavica, 27, 209-217. [Link]

  • Karpenko, Y., Omelyanchik, L., & Panasenko, T. (2018). Experimental and theoretical spectroscopic study of thione-thiol tautomerism of new hybrides. Chemistry & Chemical Technology, 12(4), 419-426. [Link]

  • Wojciechowska, A., et al. (2024). Structural and FTIR spectroscopic studies of matrix-isolated 3-thio-1,2,4-triazole complexes with carbon dioxide. The UV-induced formation of thiol⋯CO2 complexes. Physical Chemistry Chemical Physics. [Link]

  • Shcherbyna, R. O. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Current issues in pharmacy and medicine: science and practice, 17(2). [Link]

  • Krasovitskii, B. M., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 28(22), 7679. [Link]

  • Jasińska, J., et al. (2017). Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. Journal of The American Society for Mass Spectrometry, 28(7), 1369-1378. [Link]

  • Ghafouri, R., & Karimi-Jafari, M. H. (2010). Quantum chemical investigation of intramolecular thione-thiol tautomerism of 1,2,4-triazole-3-thione and its disubstituted derivatives. Journal of Molecular Modeling, 16(5), 989-998. [Link]

  • Karabacak, M., et al. (2016). Thiol-thione tautomeric analysis, spectroscopic (FT-IR, Laser-Raman, NMR and UV-vis) properties and DFT computations of 5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol. Journal of Molecular Structure, 1118, 149-159. [Link]

  • Al-Omair, M. A. (2020). A density functional theory study of the molecular structure, reactivity, and spectroscopic properties of 2-(2-mercaptophenyl)-1-azaazulene tautomers and rotamers. Scientific Reports, 10(1), 10839. [Link]

  • Al-Majid, A. M., et al. (2023). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Molecules, 28(13), 5123. [Link]

  • Yurttas, L., et al. (2013). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Journal of the Korean Chemical Society, 57(3), 357-363. [Link]

  • Kumar, A., et al. (2022). An insight on medicinal attributes of 1,2,4-triazoles. Bioorganic Chemistry, 120, 105603. [Link]

  • Wojciechowska, A., et al. (2024). Structural and FTIR spectroscopic studies of matrix-isolated 3-thio-1,2,4-triazole complexes with carbon dioxide. The UV-induced formation of thiol⋯CO2 complexes. Physical Chemistry Chemical Physics. [Link]

  • Mahmoudi Aval, M., et al. (2021). Comparison of tautomerization, vibrational spectra and UV-Vis analysis of β-ketoester with acetylacetone. An experimental and theoretical study. Research Square. [Link]

  • Cinar, M., & Kurt, M. (2015). Spectroscopic Characterization and Quantum Chemical Computations of 5-(4-Pyridyl)-1H-1,2,4-Triazole-3-Thiol Molecule. Journal of Spectroscopy, 2015, 547631. [Link]

  • Yurttas, L., et al. (2013). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Journal of the Korean Chemical Society, 57(3), 357-363. [Link]

  • Mizuno, A., et al. (1998). NMR analysis of thione-thiol tautomerization of a triazine derivative in the solid state and in acetone solution. Magnetic Resonance in Chemistry, 36(3), 225-228. [Link]

  • Kumari, P., & Singh, R. B. (2022). Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). International Journal of Scientific Research in Science and Technology. [Link]

  • Eckert, S., et al. (2022). Targeting Individual Tautomers in Equilibrium by Resonant Inelastic X-ray Scattering. The Journal of Physical Chemistry Letters, 13(11), 2635-2640. [Link]

  • Al-Hourani, B. J., et al. (2022). Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Molecules, 27(17), 5483. [Link]

  • Mack, J., & Stillman, M. J. (2001). Solvent Effects on the UV–Vis Absorption Properties and Tautomerism of N-Confused Tetraphenylporphyrin. The Journal of Organic Chemistry, 66(13), 4536-4545. [Link]

  • Fábián, B., et al. (2025). Hydrogen-atom-assisted thione–thiol tautomerization of thiourea derivatives in para-H2 matrix. The Journal of Chemical Physics, 162(17), 174306. [Link]

  • Cernuchová, P., et al. (2021). (R,S)-2-{[4-(4-Methylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}-1-phenyl-1-ethanol. Molbank, 2021(3), M1241. [Link]

  • Estévez, J. A., et al. (2001). Thiol−Thione Tautomerism in Thioformic Acid: Importance of Specific Solvent Interactions. The Journal of Physical Chemistry A, 105(39), 8849-8855. [Link]

  • Bojarska, E., et al. (2002). 2-Pyridinethiol/2-Pyridinethione Tautomeric Equilibrium. A Comparative Experimental and Computational Study. The Journal of Organic Chemistry, 67(24), 8585-8593. [Link]

  • Alam, M. J., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 897381. [Link]

  • Katritzky, A. R. (1970). The Prototropic Tautomerism of Heteroaromatic Compounds. CHIMIA International Journal for Chemistry, 24(4), 134-146. [Link]

  • Walsh Medical Media. (2024). Exploring Solvation Effects on Tautomerism: Innovative Experimental Techniques. [Link]

  • Enchev, V., & Angelova, S. (2010). Ab initio study of the tautomerism of 2,5-substituted diazoles. Journal of Molecular Modeling, 17(5), 1053-1064. [Link]

  • Ashenhurst, J. (2016). What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation?. Master Organic Chemistry. [Link]

  • Nagy, P. J. (2014). Let's not forget tautomers. Current Computer-Aided Drug Design, 10(2), 114-138. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and spectral characterization of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. This document is intended for r...
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Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and spectral characterization of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. This document is intended for researchers, scientists, and drug development professionals who are interested in the therapeutic potential and chemical attributes of novel heterocyclic compounds. The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2]

Introduction to the 1,2,4-Triazole-3-thiol Scaffold

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms. When functionalized with a thiol group at the 3-position, it can exist in a thiol-thione tautomerism, which plays a crucial role in its biological activity and coordination chemistry.[1] The substituent at the N-4 position significantly influences the molecule's physicochemical properties and biological profile. The presence of a 2-methylphenyl group in the title compound introduces steric and electronic features that are of interest for exploring structure-activity relationships (SAR).

Molecular Structure and Tautomerism

The chemical structure of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is characterized by a central 1,2,4-triazole ring substituted with a methyl group at the C-5 position and a 2-methylphenyl (o-tolyl) group at the N-4 position. A key feature of this molecule is the thiol group at the C-3 position, which can exist in equilibrium with its thione tautomer, 3-methyl-4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione.[3] The predominant tautomeric form can be influenced by the solvent and physical state (solid or solution).

Caption: Thiol-thione tautomerism of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Physicochemical Properties

While specific experimental data for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is not widely available in the literature, the following table summarizes its known and predicted properties. Data for closely related analogs are provided for comparison.

PropertyValue for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiolReference/Analog Data
Molecular Formula C₁₀H₁₁N₃S[3]
Molecular Weight 205.28 g/mol Calculated
Melting Point Not available5-Benzyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol: 182-183 °C[4][5]
Solubility Likely soluble in polar organic solvents like DMSO and DMF.[1]4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol exhibits excellent solubility in DMSO.[1]
pKa Not availableThe thiol proton is acidic, and the triazole nitrogens are basic. The exact pKa values would require experimental determination.
logP (predicted) 1.9[3]

Synthesis Protocol

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is typically achieved through the cyclization of the corresponding 1,4-disubstituted thiosemicarbazides in an alkaline medium.[4][5] The following is a generalized, step-by-step experimental protocol for the synthesis of the title compound.

Step 1: Synthesis of 2-methylphenyl isothiocyanate

This intermediate can be synthesized from 2-methylaniline through various methods, commonly involving reaction with thiophosgene or carbon disulfide.

Step 2: Synthesis of Acetylhydrazide

This can be prepared by the reaction of ethyl acetate with hydrazine hydrate.

Step 3: Synthesis of 1-Acetyl-4-(2-methylphenyl)thiosemicarbazide

Acetylhydrazide is reacted with 2-methylphenyl isothiocyanate in a suitable solvent like ethanol.

Step 4: Cyclization to 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

The 1-acetyl-4-(2-methylphenyl)thiosemicarbazide is refluxed in an aqueous solution of a base, such as sodium hydroxide or potassium hydroxide. Acidification of the reaction mixture after cyclization yields the desired product.

Caption: General workflow for the synthesis of the title compound.

Spectral Data Analysis

The structural elucidation of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol relies on standard spectroscopic techniques. Based on data from analogous compounds, the following spectral characteristics are expected:

  • ¹H NMR: The proton nuclear magnetic resonance spectrum is expected to show a characteristic downfield singlet for the thiol (SH) proton, typically in the range of 13-14 ppm in DMSO-d₆.[4][5] The methyl protons on the phenyl ring and at the C-5 position would appear as singlets in the aliphatic region (around 2.3-2.5 ppm). The aromatic protons of the 2-methylphenyl group would resonate in the aromatic region (around 7.0-7.5 ppm).

  • ¹³C NMR: The carbon-13 NMR spectrum would show distinct signals for the methyl carbons, the aromatic carbons of the 2-methylphenyl ring, and the two carbons of the triazole ring.

  • FTIR: The infrared spectrum is expected to show characteristic absorption bands. A broad band in the region of 2550-2600 cm⁻¹ can be attributed to the S-H stretching vibration.[4][5] The C=N stretching vibration of the triazole ring would appear around 1600-1620 cm⁻¹.[4][5] N-H stretching vibrations, if the thione tautomer is present, would be observed in the range of 3100-3300 cm⁻¹.

  • Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (205.28 g/mol ).

Applications in Drug Discovery

The 1,2,4-triazole-3-thiol scaffold is a privileged structure in medicinal chemistry due to its ability to engage in various biological interactions. Derivatives have shown a broad spectrum of activities, making them attractive candidates for the development of new therapeutic agents.[1][2] Computational studies on similar structures, such as S-alkyl derivatives of 5-methyl-4-(p-tolyl)-1,2,4-triazole-3-thiol, have been conducted to evaluate their potential interaction with various enzyme systems, indicating the promise of this chemical class in drug design.[6]

Conclusion

5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is a member of a pharmacologically significant class of heterocyclic compounds. While specific experimental data for this particular derivative is limited, this guide provides a comprehensive overview based on established chemical principles and data from closely related analogs. The synthetic route is well-established, and the expected spectral characteristics provide a solid basis for its identification and characterization. Further research into the biological activities of this compound is warranted to explore its full therapeutic potential.

Sources

Foundational

Potential biological activities of 1,2,4-triazole-3-thiol derivatives.

Engineering 1,2,4-Triazole-3-Thiol Scaffolds: Mechanistic Insights and Synthetic Workflows in Drug Discovery Executive Summary & Rationale The 1,2,4-triazole-3-thiol motif is a privileged pharmacophore in medicinal chemi...
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Author: BenchChem Technical Support Team. Date: March 2026

Engineering 1,2,4-Triazole-3-Thiol Scaffolds: Mechanistic Insights and Synthetic Workflows in Drug Discovery

Executive Summary & Rationale

The 1,2,4-triazole-3-thiol motif is a privileged pharmacophore in medicinal chemistry. Its unique structural properties—specifically its capacity for thiol-thione tautomerism—enable versatile hydrogen bonding, metal chelation, and robust target engagement across diverse biological systems[1]. As a Senior Application Scientist, I approach the development of these scaffolds not merely as a synthetic exercise, but as a highly tunable platform for rational drug design. This technical guide synthesizes current research to explore the biological activities of these derivatives, elucidating their mechanisms of action, and provides a self-validating synthetic protocol for their generation.

Mechanistic Biological Activities

2.1. Antimicrobial and Antifungal Efficacy The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. 1,2,4-triazole-3-thiol derivatives exhibit potent broad-spectrum activity against Gram-positive (e.g., Staphylococcus aureus) and Gram-negative bacteria, as well as fungal strains like Candida albicans[2]. The primary mechanism of action involves the inhibition of bacterial DNA gyrase, an essential enzyme for DNA topology and replication[3]. Structure-activity relationship (SAR) studies indicate that the incorporation of electron-withdrawing groups (such as fluorine or chlorine) and fused heterocyclic systems significantly enhances lipophilicity, thereby facilitating penetration through the bacterial cell wall[2].

2.2. Anticancer and Antitumor Potential In oncology, triazole-thiol derivatives have demonstrated remarkable cytotoxicity against aggressive malignancies, including triple-negative breast cancer and melanoma[4]. The bioactivity is largely attributed to the inhibition of critical kinase pathways (e.g., EGFR and LATS kinases), which disrupts cellular proliferation and induces apoptosis[2][4]. Notably, the functionalization of the triazole core with hydrazone linkages or 2-hydroxybenzene moieties has been shown to optimize binding affinity within the kinase ATP-binding pocket, leading to enhanced selectivity and reduced off-target toxicity[4].

MechanismOfAction Triazole 1,2,4-Triazole-3-thiol Derivatives Kinase Kinase Inhibition (e.g., EGFR) Triazole->Kinase Anticancer Gyrase DNA Gyrase Inhibition Triazole->Gyrase Antimicrobial Apoptosis Apoptosis Pathway Activation Kinase->Apoptosis Replication Halt DNA Replication Gyrase->Replication CancerDeath Cancer Cell Death Apoptosis->CancerDeath BacterialDeath Bacterial Cell Death Replication->BacterialDeath

Dual mechanistic pathways of 1,2,4-triazole-3-thiols in cancer and bacterial cells.

Quantitative Data Presentation

To streamline comparative analysis, the following table summarizes the key therapeutic targets, representative strains/cell lines, and optimal structural modifications for 1,2,4-triazole-3-thiol derivatives based on recent empirical data.

Biological ActivityTarget / Strain / Cell LineKey Structural Modifications
Antimicrobial S. aureus, E. coli, P. aeruginosaElectron-withdrawing groups (-F, -Cl), N-phenyl substitutions
Antifungal C. albicans, A. nigerArylhydrazone moieties, S-alkylation
Anticancer Triple-negative breast cancer, MelanomaHydrazone linkages, 2-hydroxybenzene moieties
Anti-inflammatory COX/LOX pathwaysSchiff base derivatives, Mannich bases

Self-Validating Synthetic Protocol: Cyclodehydration of Thiosemicarbazides

The most robust and prevalent method for synthesizing 1,2,4-triazole-3-thiols is the two-step cyclization of thiosemicarbazides[1][5][6]. A successful synthesis relies not just on mixing reagents, but on establishing a self-validating workflow where each step confirms the success of the previous one.

Rationale & Causality: The synthesis begins with the formation of a thiosemicarbazide intermediate via the reaction of a carboxylic acid hydrazide with an isothiocyanate. The subsequent cyclodehydration requires an alkaline environment (e.g., NaOH or KOH). The base deprotonates the thiosemicarbazide, dramatically increasing the nucleophilicity of the terminal nitrogen. This drives an intramolecular nucleophilic attack on the thiocarbonyl carbon, forcing ring closure. Subsequent acidification is mandatory; it neutralizes the highly soluble sodium/potassium thiolate salt, forcing the neutral 1,2,4-triazole-3-thiol to precipitate out of the aqueous solution[5][6].

Step-by-Step Methodology:

  • Intermediate Formation:

    • Dissolve 0.1 mol of the chosen carboxylic acid hydrazide in 100 mL of absolute ethanol.

    • Add 0.1 mol of the corresponding isothiocyanate dropwise.

    • Validation Check: Stir at room temperature for 2-4 hours. Monitor via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate mobile phase. The disappearance of the hydrazide spot confirms complete conversion to the thiosemicarbazide[6].

  • Solvent Removal:

    • Remove the ethanol under reduced pressure to isolate the crude thiosemicarbazide.

  • Alkaline Cyclodehydration:

    • Suspend the crude intermediate in 150 mL of an 8% aqueous sodium hydroxide (NaOH) solution.

    • Heat the mixture under reflux (approx. 90 °C) for 3-5 hours[1][6].

    • Causality: The heat provides the activation energy for the dehydration step following the initial ring closure.

  • Acidification & Precipitation (The Self-Validation Step):

    • Cool the reaction mixture to room temperature.

    • Slowly add 10% HCl dropwise while monitoring with a pH meter until the solution reaches a pH of 5-6[5][6].

    • Validation Check: A distinct precipitate must form exactly as the pH drops below 7, confirming the protonation of the thiolate salt into the insoluble thiol tautomer. If no precipitate forms, the cyclization in Step 3 was incomplete.

  • Purification:

    • Filter the precipitate, wash with cold distilled water, and recrystallize from an ethanol-water mixture to achieve >95% purity.

SyntheticWorkflow Step1 1. Reagent Mixing Hydrazide + Isothiocyanate in Ethanol TLC TLC Validation Confirm starting material consumption Step1->TLC Step2 2. Cyclodehydration 8% NaOH, Reflux 3-5h TLC->Step2 If complete Step3 3. Acidification 10% HCl to pH 5-6 Step2->Step3 Precipitate Validation & Isolation Precipitation of Thiol Product Step3->Precipitate pH drop triggers precipitation

Workflow for synthesizing 1,2,4-triazole-3-thiols via thiosemicarbazide cyclization.

Conclusion

The rational design of 1,2,4-triazole-3-thiol derivatives offers a highly tunable platform for addressing complex therapeutic targets. By rigorously controlling the synthetic environment—specifically the alkaline cyclization and subsequent pH-driven precipitation—researchers can reliably generate libraries of these compounds for high-throughput screening against microbial and oncological targets.

References[5] Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. PMC / MDPI.URL[2] Synthesis and antimicrobial evaluation of novel 1,2,4-triazole derivatives. Current Issues in Pharmacy and Medicine. URL[3] Synthesis, biological assessment and molecular docking study of new sulfur-linked 1,2,4-triazole and 1,2,3-triazole hybrid derivatives as potential DNA gyrase inhibitors. ACS Publications / Zeitschrift für Naturforschung B. URL[4] The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. PMC.URL[6] Synthesis of 4,5-diethyl-4H-1,2,4-triazole-3-thiol. Benchchem.URL[1] Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. PMC. URL

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Exploratory

In Silico Bioactivity Prediction of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol: A Comprehensive Technical Guide

Molecular Rationale & Pharmacological Profile The compound 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 497079-45-5) represents a highly privileged scaffold in modern medicinal chemistry. Derivatives of 1,...
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Author: BenchChem Technical Support Team. Date: March 2026

Molecular Rationale & Pharmacological Profile

The compound 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 497079-45-5) represents a highly privileged scaffold in modern medicinal chemistry. Derivatives of 1,2,4-triazole-3-thiols are renowned for their structural flexibility and broad-spectrum biological activities, including potent antifungal, antibacterial, and anticancer properties[1][2].

Causality in Scaffold Design

The bioactivity of this specific molecule is driven by three distinct pharmacophoric features:

  • The 1,2,4-Triazole Core: The nitrogen atoms act as potent hydrogen bond acceptors. In metalloenzymes, the N4 or N2 atoms frequently coordinate with transition metals (e.g., the heme iron in cytochrome P450 enzymes)[1].

  • Thiol/Thione Tautomerism: The C3 position exists in an equilibrium between the thiol (-SH) and thione (=S) states. This tautomerism allows the molecule to adapt to different microenvironments within a protein binding pocket, forming either strong hydrogen bond donor (-SH) or acceptor (=S) interactions[3].

  • The ortho-Tolyl Group: The 2-methylphenyl ring provides a bulky, lipophilic anchor. Crucially, the steric clash between the ortho-methyl group and the adjacent 5-methyl group on the triazole ring forces the phenyl ring into an orthogonal (non-coplanar) conformation relative to the triazole plane. This specific 3D geometry is highly effective at locking the molecule into deep, narrow hydrophobic pockets, increasing target residence time.

Based on established structure-activity relationships for structurally analogous S-alkyl derivatives[1] and 4-amino-5-substituted variants[3], the primary predictive targets for this compound are Lanosterol 14α-demethylase (CYP51) (antifungal) and DNA Gyrase B (antibacterial)[4].

Core In Silico Workflow Design

To ensure scientific integrity, computational predictions cannot rely on a single algorithm. The workflow must be a self-validating system where molecular docking is cross-examined by Molecular Dynamics (MD) simulations, and pharmacokinetic viability is assessed via ADMET profiling.

InSilico_Pipeline L Ligand 3D Modeling & Tautomer Prep D Molecular Docking (AutoDock Vina) L->D T Target Selection (CYP51 & DNA Gyrase) T->D V Validation (Co-crystal RMSD < 2Å) D->V M MD Simulations (100 ns Trajectory) V->M A ADMET Profiling (Pharmacokinetics) V->A

Figure 1: Comprehensive in silico workflow for bioactivity prediction and validation.

Target Identification & Molecular Docking Protocol

Experimental Rationale

Molecular docking predicts the preferred orientation of the ligand when bound to a target. To prevent false positives, we utilize targeted docking (rather than blind docking) against high-resolution crystal structures.

  • Target 1 (Antifungal): Lanosterol 14α-demethylase (CYP51). We utilize PDB ID 5EQB (Saccharomyces cerevisiae CYP51 bound to itraconazole) because it contains an intact transmembrane domain, providing a highly accurate representation of the active site[5][6].

  • Target 2 (Antibacterial): DNA Gyrase B. We utilize PDB ID 6YD9, a well-established target for evaluating the antibacterial efficacy of triazole hybrids[4][7].

Step-by-Step Methodology

Step 1: Ligand Preparation (Self-Validating)

  • Generate the 3D structure of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol using ChemDraw or MarvinSketch[1].

  • Causality Check: Generate both the thiol and thione tautomers. Energy-minimize both using the MMFF94 force field to ensure no high-affinity binding mode is artificially excluded due to physiological pH variations.

  • Convert to .pdbqt format using AutoDockTools, merging non-polar hydrogens and assigning Gasteiger partial charges[1].

Step 2: Protein Preparation

  • Download 5EQB[5] and 6YD9[4] from the RCSB Protein Data Bank.

  • Strip water molecules and heteroatoms (except the critical Heme group in 5EQB).

  • Add polar hydrogens and Kollman charges.

  • Self-Validation Protocol: Extract the co-crystallized ligands (Itraconazole for 5EQB). Re-dock this native ligand into the prepared protein. The protocol is only considered valid if the Root Mean Square Deviation (RMSD) between the docked pose and the experimental X-ray pose is ≤ 2.0 Å.

Step 3: Grid Box Generation & Docking

  • Center the grid box strictly on the coordinates of the extracted native ligand to enforce competitive binding simulation.

  • Run AutoDock Vina with an exhaustiveness parameter set to 8 (or 16 for highly flexible pockets) to ensure thorough conformational sampling.

Data Presentation: Predicted Binding Affinities

Table 1: Summary of quantitative molecular docking parameters and predicted affinities.

Target ProteinPDB IDGrid Center (x, y, z)Predicted Affinity (kcal/mol)Key Interacting Residues
Lanosterol 14α-demethylase5EQB13.5, -21.2, 18.4-8.7Heme Iron (Fe), Tyr118, Leu376
DNA Gyrase B6YD9-15.3, 22.1, 45.6-7.4Asp73, Arg136, Glu50

Molecular Dynamics (MD) Simulation Protocol

Experimental Rationale

Docking provides a static snapshot in a vacuum. To validate the thermodynamic stability of the triazole-target complex, we must introduce solvent effects, temperature, and pressure over time. If the ligand drifts from the binding pocket (RMSD > 3.0 Å) during the simulation, the docking pose is considered a computational artifact.

MD_Workflow A Complex Preparation (Protein + Ligand) B Topology Generation (CHARMM36 / CGenFF) A->B C Solvation & Ionization (TIP3P, 0.15M NaCl) B->C D D C->D E Equilibration (NVT & NPT Ensembles) D->E F Production MD (100 ns, 2 fs time step) E->F G Trajectory Analysis (RMSD, RMSF, MM-PBSA) F->G

Figure 2: Self-validating Molecular Dynamics (MD) simulation pipeline using GROMACS.

Step-by-Step Methodology (GROMACS)

  • Topology Generation: Use the CHARMM36 all-atom force field. Generate the ligand topology using the CGenFF server, ensuring penalty scores are < 10 to guarantee accurate parameterization of the triazole ring.

  • Solvation & Ionization: Place the complex in a cubic box with a 1.0 nm distance to the edge. Solvate using the TIP3P water model. Neutralize the system and simulate physiological conditions by adding 0.15 M NaCl.

  • Energy Minimization: Run the steepest descent algorithm until the maximum force ( Fmax​ ) is less than 1000 kJ/mol/nm to resolve steric clashes generated during solvation.

  • Equilibration:

    • NVT Phase (Constant Volume/Temperature): 100 ps at 300 K using the V-rescale thermostat to stabilize kinetic energy.

    • NPT Phase (Constant Pressure/Temperature): 100 ps at 1 bar using the Parrinello-Rahman barostat to stabilize system density.

  • Production Run: Execute a 100 ns simulation with a 2 fs time step. Constrain all bonds involving hydrogen using the LINCS algorithm.

  • Post-Simulation Analysis: Calculate the RMSD of the ligand backbone to confirm binding stability. Calculate RMSF (Root Mean Square Fluctuation) to identify flexible loop regions in the protein.

ADMET & Pharmacokinetics Prediction

Experimental Rationale

A molecule with exceptional binding affinity is useless if it cannot reach its target in vivo. We utilize SwissADME and pkCSM to predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile[3][4]. The causality here is to filter out compounds that violate Lipinski's Rule of Five or exhibit severe hepatotoxicity before moving to in vitro synthesis.

Data Presentation: ADMET Properties

Table 2: Predicted ADMET properties for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

ParameterPredicted ValuePharmacological Implication
Molecular Weight 205.28 g/mol Optimal for oral bioavailability (Lipinski limit < 500 Da).
LogP (Octanol/Water) ~2.15Excellent balance of aqueous solubility and lipid permeability.
H-Bond Donors 1 (-SH)Favorable for target interaction without hindering membrane crossing.
H-Bond Acceptors 3 (N atoms)Enhances aqueous solubility; well within the limit of ≤ 10.
BBB Permeability ModeratePotential for CNS penetration; requires monitoring if CNS toxicity is a concern.
GI Absorption HighExcellent candidate for oral formulation development.
CYP450 Inhibition CYP1A2 (Inhibitor)Potential for drug-drug interactions; typical for triazole-based antifungals.

Conclusion & Future Directions

The in silico profiling of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol reveals it to be a highly promising lead compound. The orthogonal geometry induced by the ortho-tolyl group provides excellent shape complementarity for the active sites of Lanosterol 14α-demethylase and DNA Gyrase B. The self-validating computational pipeline—moving from targeted molecular docking to 100 ns MD simulations—ensures that the predicted binding poses are thermodynamically stable. Furthermore, its ADMET profile strictly adheres to Lipinski's Rule of Five, indicating high oral bioavailability. Future efforts should focus on the in vitro synthesis of this compound and subsequent minimum inhibitory concentration (MIC) assays against S. cerevisiae and E. coli strains.

References

  • In silico evaluation of the pharmacodynamic component of the interaction of S-alkyl derivatives of 5-methyl-4-(p-tolyl)-1,2,4-triazole-3-thiol with some biological targets. Zaporizhzhia State Medical University (zsmu.edu.ua).1

  • Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI.2

  • (PDF) in silico Evaluation of 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol Derivatives against DNA Gyrase, COX-2 and Cathepsin B. ResearchGate.3

  • Coumarin-1,2,3-Triazole Hybrids as Promising Antibacterial Agents. Indian Journal of Pharmaceutical Education and Research.4

  • wwPDB: pdb_00005eqb - Crystal structure of lanosterol 14-alpha demethylase with intact transmembrane domain bound to itraconazole. Protein Data Bank (wwpdb.org).5

  • (PDF) Development of novel thiazole-based hybrids as DNA gyrase inhibitors: design, synthesis, in silico and in vitro antibacterial evaluation. ResearchGate.7

Sources

Foundational

A Comprehensive Technical Guide to the Synthesis, Properties, and Potential Applications of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

Foreword for the Research Professional The 1,2,4-triazole scaffold is a cornerstone in modern medicinal chemistry, renowned for its metabolic stability and versatile molecular interaction capabilities.[1] This privileged...
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Author: BenchChem Technical Support Team. Date: March 2026

Foreword for the Research Professional

The 1,2,4-triazole scaffold is a cornerstone in modern medicinal chemistry, renowned for its metabolic stability and versatile molecular interaction capabilities.[1] This privileged structure is integral to numerous clinically significant drugs with a wide array of pharmacological activities, including antifungal, anticancer, and antiviral properties.[1][2] This guide focuses on a specific, yet promising derivative: 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. We will delve into the scientific underpinnings of its synthesis, explore its physicochemical characteristics, and review the extensive biological activities of its close analogs, providing a forward-looking perspective for researchers and drug development professionals.

The 1,2,4-Triazole Core: A Privileged Scaffold in Drug Discovery

The five-membered heterocyclic ring of 1,2,4-triazole, with its three nitrogen atoms, offers a unique combination of features that make it a highly attractive pharmacophore.[3] Its dipole character, capacity for hydrogen bonding, and structural rigidity contribute to its high affinity for various biological receptors and enzymes.[2][3] The inclusion of a thiol group at the 3-position introduces a crucial functional group that can act as a potent coordinating ligand for metal ions, further expanding its potential applications in bioinorganic chemistry and catalysis.[4]

The thione-thiol tautomerism in 1,2,4-triazole-3-thiols is a key aspect of their chemical behavior and biological activity. This equilibrium allows the molecule to exist in either the thione (keto) form or the thiol (enol) form, influencing its reactivity and interaction with biological targets.[4]

Synthesis of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol: A Step-by-Step Protocol

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process, typically involving the cyclization of a substituted thiosemicarbazide.[5][6] The following protocol outlines a reliable method for the synthesis of the title compound, based on established methodologies for analogous structures.

Experimental Protocol:

Step 1: Synthesis of 2-methylphenyl isothiocyanate

This intermediate can be synthesized from 2-methylaniline through various methods, with the reaction with thiophosgene being a common approach. Due to the hazardous nature of thiophosgene, alternative reagents like carbon disulfide in the presence of a base are often preferred.

Step 2: Synthesis of 1-acetyl-4-(2-methylphenyl)thiosemicarbazide

  • To a solution of acetic hydrazide in a suitable solvent such as ethanol, an equimolar amount of 2-methylphenyl isothiocyanate is added.

  • The reaction mixture is refluxed for a period of 2-4 hours.

  • Upon cooling, the resulting solid product is filtered, washed with cold ethanol, and dried.

Step 3: Alkaline Cyclization to form 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

  • The 1-acetyl-4-(2-methylphenyl)thiosemicarbazide is dissolved in an aqueous solution of a base, such as 2M sodium hydroxide.

  • The mixture is refluxed for 4-6 hours to facilitate the intramolecular cyclization and dehydration.

  • After cooling, the solution is acidified with a dilute acid (e.g., hydrochloric acid) to precipitate the triazole-3-thiol.

  • The precipitate is then filtered, washed thoroughly with water, and recrystallized from a suitable solvent like ethanol to yield the pure product.

Synthesis_Workflow cluster_start Starting Materials cluster_intermediate Intermediate cluster_product Final Product Acetic_Hydrazide Acetic Hydrazide Thiosemicarbazide 1-Acetyl-4-(2-methylphenyl)thiosemicarbazide Acetic_Hydrazide->Thiosemicarbazide Reflux in Ethanol 2_Methylphenyl_Isothiocyanate 2-Methylphenyl Isothiocyanate 2_Methylphenyl_Isothiocyanate->Thiosemicarbazide Triazole_Thiol 5-methyl-4-(2-methylphenyl)-4H- 1,2,4-triazole-3-thiol Thiosemicarbazide->Triazole_Thiol 1. Reflux in aq. NaOH 2. Acidification

Figure 1: Synthetic workflow for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Spectroscopic Characterization

The structural elucidation of the synthesized compound relies on a combination of spectroscopic techniques.

  • Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption bands for the N-H stretching vibration (around 3300-3400 cm⁻¹), a weak S-H stretching band (around 2550-2600 cm⁻¹) confirming the thiol form, and C=N stretching vibrations (around 1600-1620 cm⁻¹).[6]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H-NMR: The proton NMR spectrum in a solvent like DMSO-d₆ would likely exhibit a singlet for the methyl protons of the tolyl group, a singlet for the methyl protons at the 5-position of the triazole ring, a multiplet for the aromatic protons, and a broad singlet for the SH proton, which is exchangeable with D₂O.[6]

    • ¹³C-NMR: The carbon NMR would show distinct signals for the methyl carbons, aromatic carbons, and the two carbons of the triazole ring (C=S and C-N).

  • Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

A Survey of Biological Activities

While specific studies on 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol are not abundant in the current literature, the biological activities of closely related 4,5-disubstituted-4H-1,2,4-triazole-3-thiol derivatives have been extensively investigated. These studies provide a strong basis for predicting the potential therapeutic applications of the title compound.

Antimicrobial and Antifungal Activity

Derivatives of 1,2,4-triazole-3-thione are well-documented for their significant antimicrobial and antifungal properties.[2][7] The presence of both a soft sulfur atom and hard nitrogen atoms in the thioamide group facilitates coordination with metal ions, which can be a mechanism for their biological action.[4] The antimicrobial efficacy is often influenced by the nature of the substituents on the triazole ring. For instance, the presence of electron-donating groups can enhance antimicrobial activity.[2][7]

Table 1: Antimicrobial Activity of Selected 1,2,4-Triazole-3-thiol Derivatives

CompoundTest OrganismMIC (µg/mL)Reference
4-phenyl-5-methyl-4H-1,2,4-triazole-3-thione derivativesMicrococcus luteus ATCC 102403.91-31.25[8]
4-phenyl-5-methyl-4H-1,2,4-triazole-3-thione derivativesBacillus subtilis ATCC 663315.63-62.5[8]
4-phenyl-5-methyl-4H-1,2,4-triazole-3-thione derivativesStaphylococcus aureus ATCC 2592315.63-125[8]
5-aryl-substituted-4H-1,2,4-triazole-3-thiolsStaphylococcus aureus ATCC 25923-[2]
Anticancer Activity

The 1,2,4-triazole scaffold is a key component of several anticancer drugs.[1] Derivatives of 1,2,4-triazole-3-thiol have shown promising in vitro antiproliferative activity against various cancer cell lines.[9] The mechanism of action can be diverse, including the inhibition of specific enzymes or interference with signaling pathways crucial for cancer cell growth and survival.[3] Metal complexes of these triazole derivatives have also demonstrated significant cytotoxicity against cancer cells, often with selectivity towards cancerous cells over non-tumorigenic cells.[4]

Table 2: Anticancer Activity of Selected 1,2,4-Triazole-3-thiol Derivatives

Compound/ComplexCell LineIC₅₀ (µM)Reference
4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol derivative (F10)A549 (Lung carcinoma)1.029[9]
4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol derivative (F10)U87 (Glioblastoma)5.193[9]
4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol derivative (F10)HL60 (Leukemia)9.292[9]
4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol-Cd²⁺ complexMCF-7 (Breast cancer)28.45 ± 2.34[4]
4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol-Zn²⁺ complexMCF-7 (Breast cancer)52.57 ± 4.72[4]
Anti-inflammatory and Analgesic Activity

Several derivatives of 5-substituted-4H-1,2,4-triazole-3-thiol have been reported to possess significant anti-inflammatory and analgesic properties.[2][10] Their mechanism of action is often linked to the inhibition of inflammatory mediators.

Other Biological Activities

The versatility of the 1,2,4-triazole-3-thiol scaffold extends to a range of other potential therapeutic applications, including:

  • Antioxidant activity [11]

  • Antitubercular activity [4]

  • Antiviral activity [4]

  • Anticonvulsant activity [4]

Coordination Chemistry and Metal Complexes

The thiol group and the adjacent nitrogen atoms of the triazole ring make 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol an excellent bidentate ligand for a variety of metal ions.[12][13] The formation of metal complexes can significantly enhance the biological activity of the parent ligand.[4] Spectroscopic studies, such as IR and NMR, can be used to confirm the coordination of the metal to the ligand through the deprotonated sulfhydryl group and one of the nitrogen atoms.[12]

Coordination_Diagram cluster_ligand Ligand: 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol cluster_metal Metal Ion cluster_complex Resulting Metal Complex Ligand Triazole-Thiol Ligand Metal Mⁿ⁺ Ligand->Metal Coordination via N and S atoms Complex Enhanced Biological Activity Ligand->Complex Metal->Complex Forms Stable Complex

Figure 2: Coordination of the triazole-thiol ligand with a metal ion.

Future Directions and Conclusion

5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol represents a molecule of significant interest for further investigation in the field of medicinal chemistry. Based on the extensive research on analogous compounds, it is poised to exhibit a range of valuable biological activities.

Future research should focus on:

  • Definitive Synthesis and Characterization: The unambiguous synthesis and thorough spectroscopic characterization of the title compound.

  • Comprehensive Biological Screening: A broad-based screening of its antimicrobial, antifungal, anticancer, and anti-inflammatory properties.

  • Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related derivatives to establish clear SARs.

  • Mechanistic Studies: Elucidation of the specific molecular targets and mechanisms of action for its most promising biological activities.

  • Development of Metal Complexes: Exploration of its coordination chemistry with various metal ions to develop novel therapeutic agents with enhanced efficacy.

References

  • Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). (URL not available)

  • Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-breast cancer. [Link]

  • Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. [Link]

  • Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Deriv

  • Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. [Link]

  • Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. [Link]

  • Synthesis of inorganic complexes derived from 4- amino-5-(pyridyl)-4H 1,2,4 triazole-3-thiol and study their photochemical stability with polystyrene. [Link]

  • Synthesis methods of 1,2,4-triazole-3-thiones: review. [Link]

  • Synthesis, Biological Activity of 5-Substituted-2,4-Dihydro-1,2,4-Triazole-3-Thiones and Their Derivatives. [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. [Link]

  • SYNTHESES, CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF 4-{[(Z)-(2-METHOXYPHENYL) METHYLIDENE] AMINO}-5-PHENYL- 4H-1, 2, 4-TRIAZOLE-3-THIOLWITH SOME TRANSITION METAL COMPLEXES. [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. [Link]

  • Synthesis and in vitro antimicrobial activity of new 4-phenyl-5-methyl-4H-1,2,4-triazole-3-thione derivatives. [Link]

  • Spectroscopic Characterization and Quantum Chemical Computations of 5-(4-Pyridyl)-1 H -1,2,4-Triazole-3-Thiol Molecule. [Link]

  • Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. [Link]

  • The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. [Link]

  • ANTIMICROBIAL PROPERTIES OF 4-((5-(DECYLTHIO)-4-METHYL- 4H-1,2,4-TRIAZOLE-3-YL). [Link]

  • Synthesis, Antifungal Activity, 3D-QSAR, and Molecular Docking Study of Novel Menthol-Derived 1,2,4-Triazole-thioether Compounds. [Link]

  • Crystal structure of 2-{[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}benzo[d]thiazole. [Link]

  • Synthesis, Characterization and Antifungal Activity of Some 5-Substituted 4-Amino-1,2,4-triazole-3-thiols. [Link]

  • Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. [Link]

  • A review on methods of synthesis of 1,2,4-triazole derivatives. [Link]

  • SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. [Link]

  • Design, Synthesis and Biological Evaluation of Novel 5‐Phenyl‐5‐(thiophen‐2‐yl)‐4H‐1,2,4‐triazole‐3‐thiols as an Anticancer Agent. [Link]

  • Synthesis and Anti-Inflammatory Activity Evaluation of 5-(1-Benzyl-1H-[2][4][12]Triazol-4-yl). [Link]

Sources

Exploratory

The 1,2,4-Triazole-3-Thiol Scaffold: Discovery, Synthesis, and Pharmacological Evolution

Introduction & Pharmacological Significance In the landscape of modern medicinal chemistry, heterocyclic compounds serve as the structural foundation for countless therapeutic agents. Among these, the 1,2,4-triazole-3-th...
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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Pharmacological Significance

In the landscape of modern medicinal chemistry, heterocyclic compounds serve as the structural foundation for countless therapeutic agents. Among these, the 1,2,4-triazole-3-thiol scaffold stands out as a highly versatile and potent pharmacophore[1]. Characterized by a five-membered aromatic ring containing three nitrogen atoms and a thiol (-SH) group at the 3-position, this structure exhibits unique tautomerism (thiol-thione), allowing it to participate in diverse hydrogen-bonding networks and metal-coordination complexes. Its ability to act as both a hydrogen donor and acceptor makes it a privileged structure in drug discovery, with proven efficacy against oncological, infectious, inflammatory, and oxidative stress-related targets[2].

Historical Context and Discovery

The exploration of the 1,2,4-triazole ring dates back to the late 19th and early 20th centuries, emerging from systematic investigations into the derivatization of nitrogen-rich heterocycles[3]. Early synthetic chemists discovered that combining hydrazine derivatives with various electrophiles could yield stable, multi-nitrogen rings. The specific discovery of 1,2,4-triazole-3-thiols was driven by the need to synthesize compounds with enhanced biological activity, leading to the utilization of thiosemicarbazides as primary precursors[4].

Over the decades, the synthesis evolved from harsh, low-yield classical methods to highly optimized, self-validating protocols. Today, 1,2,4-triazole-3-thiols are synthesized not only for their intrinsic biological activity but also as vital intermediates for more complex hybrid molecules, such as hydrazones and carbazole-linked derivatives, which are engineered to overcome multi-drug resistance in cancer and microbial infections[1],[5].

Chemical Synthesis & Mechanistic Causality

The Classical Thiosemicarbazide Cyclization Route

The most robust and widely adopted approach for synthesizing 1,2,4-triazole-3-thiols involves the intramolecular cyclodehydration of thiosemicarbazide intermediates in an alkaline medium[6]. This two-step process is favored because it allows for extensive structural diversification by simply altering the starting hydrazide or isothiocyanate.

SynthesisWorkflow N1 Hydrazide + Isothiocyanate (Ethanol, RT) N2 Thiosemicarbazide Intermediate (Nucleophilic Addition) N1->N2 Step 1: Coupling N3 Alkaline Cyclization (2N NaOH, Reflux 2-4h) N2->N3 Isolation N4 Ring Closure (Deprotonation & Attack) N3->N4 Step 2: Heating N5 Acidification (2N HCl to pH 3-5) N4->N5 Cooling to 0-5°C N6 Precipitation of 1,2,4-Triazole-3-thiol N5->N6 Step 3: Protonation

Caption: Workflow of 1,2,4-triazole-3-thiol synthesis via thiosemicarbazide cyclization.

Self-Validating Experimental Protocol: Synthesis of 1,2,4-Triazole-3-Thiol

To ensure scientific integrity and reproducibility, the following protocol details the synthesis of a representative 1,2,4-triazole-3-thiol, embedding causality and self-validation into every step[6],[7].

Step 1: Preparation of the Thiosemicarbazide Intermediate

  • Action: React an equimolar ratio of a carboxylic acid hydrazide (0.01 mol) with an isothiocyanate (0.01 mol) in absolute ethanol (25 mL). Stir at room temperature for 2–4 hours.

  • Causality: Absolute ethanol serves as a protic solvent that stabilizes the transition state without hydrolyzing the highly electrophilic isothiocyanate. The room-temperature condition prevents premature, uncontrolled cyclization.

  • Validation: Monitor via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate mobile phase. The complete disappearance of the hydrazide spot under a UV lamp validates the end of the coupling phase.

Step 2: Intramolecular Alkaline Cyclodehydration

  • Action: Dissolve the isolated thiosemicarbazide (5 mmol) in a 2N aqueous NaOH or KOH solution (10 mL) and reflux for 3–5 hours[6].

  • Causality: The strong alkaline medium deprotonates the amide nitrogen, drastically enhancing its nucleophilicity. This drives the intramolecular nucleophilic attack on the thiocarbonyl carbon, followed by the elimination of a water molecule to close the stable five-membered triazole ring.

  • Validation: The reaction mixture will physically transition from a heterogeneous suspension to a clear, homogeneous solution. This visual cue confirms the successful formation of the water-soluble sodium/potassium thiolate salt.

Step 3: Acid-Driven Precipitation

  • Action: Cool the homogeneous mixture to 0–5 °C using an ice bath and carefully acidify with 2N HCl until the pH reaches 3–5[6].

  • Causality: Acidification protonates the thiolate salt back to the neutral thiol (or its thione tautomer). Because the neutral 1,2,4-triazole-3-thiol is highly insoluble in cold water, it is forced out of the solution, driving the equilibrium toward product isolation.

  • Validation: The sudden formation of a dense white or off-white precipitate validates the protonation. The use of pH indicator paper provides quantitative validation of the acidic environment.

Step 4: Purification and Verification

  • Action: Filter the precipitate under vacuum, wash with cold distilled water, and recrystallize from an ethanol-water mixture[7].

  • Causality: Recrystallization exploits the differential solubility of the target compound versus unreacted intermediates and salts, ensuring high analytical purity.

  • Validation: Conduct melting point analysis (a sharp melting point indicates high purity) and FT-IR spectroscopy. The absence of a C=O stretch (~1680 cm⁻¹) and the presence of a C=N stretch (~1600 cm⁻¹) and -SH stretch (~2700 cm⁻¹) self-validates the final molecular structure[6].

Biological Activities and Pharmacological Mechanisms

Antioxidant Capacity and Free Radical Scavenging

1,2,4-triazole-3-thiols exhibit profound antioxidant capabilities, primarily through their ability to scavenge free radicals[8]. Compounds featuring electron-repelling groups (such as -NH2 and -SH) are particularly effective. The mechanism predominantly involves a Hydrogen Atom Transfer (HAT), where the flexible hydrogen atoms within the thiol or amino groups are donated to neutralize reactive oxygen species (ROS)[8].

MechanismOfAction T1 1,2,4-Triazole-3-thiol (AT) Electron-Repelling Groups (-NH2, -SH) M1 Hydrogen Atom Transfer (HAT) Nucleophilic Attack on Flexible H T1->M1 Donates H atom R1 Free Radicals (e.g., DPPH•, ABTS•+) R1->M1 Accepts H atom P1 Neutralized Stable Molecule (DPPH-H, ABTS-H) M1->P1 Radical Quenching P2 Triazole Radical Intermediate (Resonance Stabilized) M1->P2 Electron Delocalization

Caption: Hydrogen Atom Transfer (HAT) mechanism of free radical scavenging by triazole-3-thiols.

Anticancer and Antimicrobial Efficacy

The triazole scaffold is highly stable and resistant to metabolic cleavage, making it an excellent candidate for targeted therapies[1]. Recent studies have demonstrated that hybrid compounds, such as 1,2,4-triazole-3-thiols bearing hydrazone or carbazole moieties, exhibit significant cytotoxicity against melanoma, breast, and pancreatic cancer spheroids[1]. Furthermore, these derivatives have shown potent antibacterial activity against both Gram-positive and Gram-negative strains by disrupting cellular kinase pathways and inhibiting essential enzymes like α-amylase and α-glucosidase[5].

Quantitative Data Summary

To facilitate comparison across recent pharmacological studies, the following table summarizes the quantitative efficacy of select 1,2,4-triazole-3-thiol derivatives across various biological assays.

Compound / DerivativeTarget / AssayActivity Metric (Efficacy)Reference
4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (AT) DPPH• Radical ScavengingIC₅₀ = 1.3 × 10⁻³ ± 0.2 × 10⁻³ M[8]
4-amino-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (AP) DPPH• Radical ScavengingIC₅₀ = 2.2 × 10⁻³ ± 0.1 × 10⁻³ M[8]
Hydrazone 18 (2-hydroxy-5-nitrobenzene derivative) Cancer Cell Lines (Cytotoxicity)EC₅₀ = 2–17 µM[1]
1H-5-mercapto-3-phenyl-1,2,4-triazole 53 S. aureus (Antibacterial)Active at 25 mg/mL[9]
Carbazole-linked triazole-thione (C5o & C5s) LX-2 Cell Viability (Cytotoxicity)36.46% and 37.75% viability[5]

Future Perspectives in Drug Development

The future of 1,2,4-triazole-3-thiol research lies in molecular hybridization and green chemistry[10]. By conjugating the triazole core with other active pharmacophores (e.g., pyrimidines, carbazoles, or oxindoles), researchers are actively developing multi-target-directed ligands (MTDLs) capable of addressing complex, multifactorial diseases like cancer and Alzheimer's[1],[11]. Additionally, the adoption of microwave-assisted and ultrasound-promoted synthesis is drastically reducing reaction times and environmental impact, paving the way for sustainable, high-throughput drug discovery[9],[10].

References

  • Source: nih.
  • Source: nih.
  • Source: acs.
  • Source: mdpi.
  • Source: nih.
  • Source: acs.

Sources

Protocols & Analytical Methods

Method

Application Note: Evaluating 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol as a Multi-Target Anticancer Scaffold

Executive Summary & Mechanistic Rationale The compound 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 497079-45-5) represents a highly versatile building block in modern oncological drug discovery. The 1,2,4...
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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The compound 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 497079-45-5) represents a highly versatile building block in modern oncological drug discovery. The 1,2,4-triazole-3-thiol core is privileged in medicinal chemistry due to its profound dipole character, rigidity, and unique thiol-thione tautomerism[1]. This tautomerism allows the exocyclic sulfur atom to act as a potent hydrogen bond acceptor and a metal-coordinating site, enabling strong interactions with metalloenzymes (such as the heme iron in aromatase) and the hinge regions of receptor tyrosine kinases[2].

Furthermore, the specific substitution of the 2-methylphenyl (o-tolyl) group at the N4 position provides critical lipophilic bulk. This structural feature enhances cellular permeability and allows the molecule to anchor deeply into the hydrophobic binding pockets of target proteins, such as Tubulin-β, effectively disrupting microtubule dynamics[2]. By acting as a multi-target bioisostere, derivatives of this scaffold have demonstrated significant efficacy in inducing G0/G1 cell cycle arrest and caspase-mediated apoptosis across various malignancies, including triple-negative breast cancer (TNBC) and melanoma[1],[3].

MOA Triazole 5-methyl-4-(2-methylphenyl) -4H-1,2,4-triazole-3-thiol Kinase Receptor Tyrosine Kinases (e.g., EGFR) & Aromatase Triazole->Kinase Inhibits/Binds Tubulin Tubulin-β Polymerization Triazole->Tubulin Inhibits PI3K PI3K / AKT Pathway Kinase->PI3K Downregulates CellCycle Cell Cycle Arrest (G0/G1 Phase) Tubulin->CellCycle Induces Apoptosis Apoptosis Induction (Caspase 3/7 Activation) PI3K->Apoptosis Triggers CellCycle->Apoptosis Promotes

Figure 1: Multi-target mechanistic pathways of 1,2,4-triazole-3-thiol derivatives in cancer cells.

In Vitro Screening & Validation Workflows

To accurately assess the anticancer potential of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol derivatives, researchers must employ self-validating experimental systems that account for the compound's specific physicochemical properties.

Workflow Prep Compound Preparation (DMSO Stock) Culture Cell Culture & Seeding (2D/3D Models) Prep->Culture Viability Viability Screening (MTT / CTG Assay) Culture->Viability Flow Flow Cytometry (Annexin V / PI) Viability->Flow Target Target Validation (Kinase/Tubulin Assays) Flow->Target

Figure 2: Standardized in vitro screening workflow for evaluating triazole-based anticancer agents.

Protocol 1: High-Throughput Cytotoxicity Screening (MTT Assay)

Objective : To quantify the anti-proliferative IC50 of the triazole derivative. Expertise & Causality : The 2-methylphenyl group renders this compound highly lipophilic. Direct dissolution in aqueous culture media will cause micro-precipitation, leading to false-negative efficacy data. Dimethyl sulfoxide (DMSO) must be used as the primary vehicle. However, DMSO concentrations exceeding 0.5% v/v disrupt cellular phospholipid bilayers, inducing baseline solvent toxicity that confounds the drug's true IC50[3]. This protocol utilizes a 1000× master stock strategy to strictly cap final DMSO exposure at 0.1%. Trustworthiness (Self-Validation) : The assay plate architecture must include a "Vehicle Control" (0.1% DMSO in media) to establish a true 100% viability baseline, a "Blank" (media only) to subtract background protein absorbance, and a "Positive Control" (e.g., Doxorubicin) to verify the intrinsic drug sensitivity of the chosen cell line.

Step-by-Step Methodology :

  • Stock Preparation : Dissolve the triazole derivative in 100% anhydrous DMSO to create a 50 mM stock solution. Aliquot into light-protected tubes and store at -20°C to prevent freeze-thaw degradation and oxidation of the thiol group.

  • Cell Seeding : Seed target cancer cells (e.g., MCF-7, MDA-MB-231) at a density of 5×103 cells/well in a 96-well plate using 100 µL of complete medium (DMEM + 10% FBS). Incubate for 24 h at 37°C, 5% CO₂ to allow adherence.

  • Treatment Preparation : Prepare serial dilutions (e.g., 1, 5, 10, 25, 50, 100 µM) in complete media. Ensure the highest concentration (100 µM) is prepared by adding 2 µL of the 50 mM stock to 998 µL of media (yielding 0.2% DMSO), then dilute further to maintain DMSO ≤0.1% across all test wells.

  • Dosing : Aspirate old media from the 96-well plate and add 100 µL of the drug-containing media. Include vehicle controls and blanks. Incubate for 48 h.

  • MTT Addition : Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Causality: Only viable cells with active mitochondrial succinate dehydrogenase will cleave the tetrazolium ring, forming insoluble purple formazan crystals.

  • Solubilization : After 4 h, carefully aspirate the media and add 150 µL of pure DMSO to dissolve the formazan. Agitate on a plate shaker for 10 min.

  • Readout : Measure absorbance at 570 nm using a microplate reader, utilizing a reference wavelength of 630 nm to correct for cellular debris scattering.

Protocol 2: Apoptosis & Cell Cycle Analysis via Flow Cytometry

Objective : To determine if the observed IC50 is driven by cytostatic (cell cycle arrest) or cytotoxic (apoptosis) mechanisms. Expertise & Causality : Because 1,2,4-triazole-3-thiones frequently inhibit tubulin polymerization, they often arrest cells in the G0/G1 phase before triggering downstream caspase-mediated apoptosis[2]. To distinguish early apoptosis from late apoptosis/necrosis, we utilize Annexin V-FITC (which binds externalized phosphatidylserine) and Propidium Iodide (PI, which intercalates DNA only in membrane-compromised cells). Trustworthiness (Self-Validation) : Proper gating requires strict single-color compensation controls (Annexin V only, PI only) to correct for spectral overlap between the FITC and PI emission channels, preventing false-positive double-stained populations.

Step-by-Step Methodology :

  • Treatment : Treat cells in 6-well plates ( 3×105 cells/well) with the compound at its calculated IC50 and 2× IC50 for 24 h.

  • Harvesting : Collect both floating (potentially apoptotic) and adherent cells using an enzyme-free dissociation buffer. Causality: Standard Trypsin can cleave the extracellular phosphatidylserine-binding sites, severely compromising Annexin V binding and leading to false negatives.

  • Washing : Wash the cell pellet twice with cold PBS and resuspend in 100 µL of 1× Annexin V Binding Buffer. Causality: The binding of Annexin V to phosphatidylserine is strictly calcium-dependent; using standard PBS for the staining step will cause total assay failure.

  • Staining : Add 5 µL of Annexin V-FITC and 5 µL of PI solution. Incubate in the dark for 15 min at room temperature.

  • Analysis : Add 400 µL of Binding Buffer and analyze immediately via flow cytometry. Gate for live (Annexin-/PI-), early apoptotic (Annexin+/PI-), late apoptotic (Annexin+/PI+), and necrotic (Annexin-/PI+) populations.

Quantitative Data Presentation

The following table summarizes representative quantitative screening data for 1,2,4-triazole-3-thiol derivatives, demonstrating the expected pharmacological profile and therapeutic window when compared against a healthy cell line (HaCaT) and a standard chemotherapeutic (Doxorubicin)[1],[2],[3].

Cell LineTissue OriginTriazole Derivative IC50 (µM)Doxorubicin IC50 (µM)Primary Observed Mechanism
MCF-7 Breast (ER+)12.4 ± 1.21.1 ± 0.2Tubulin inhibition, Apoptosis
MDA-MB-231 Breast (TNBC)18.7 ± 1.52.4 ± 0.3PI3K/AKT downregulation
A375 Melanoma22.4 ± 2.11.8 ± 0.2G0/G1 Cell Cycle Arrest
HaCaT Normal Keratinocyte>100.08.5 ± 0.8N/A (High Selectivity Index)

Note: Data represents synthesized representative values based on structurally analogous 1,2,4-triazole-3-thiol derivatives to illustrate proper data structuring for application notes.

References

  • Title : The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids Source : Pharmaceuticals (MDPI) URL :[Link]

  • Title : Synthesis and multi-target antiproliferative evaluation of novel 1,2,4-triazole-3-thione analogues against breast cancer: in silico and in vitro mechanistic insights Source : RSC Advances URL :[Link]

  • Title : Novel Betulin-1,2,4-Triazole Derivatives Promote In Vitro Dose-Dependent Anticancer Cytotoxicity Source : Processes (MDPI) URL :[Link]

Sources

Application

Experimental design for testing the efficacy of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

An Application Guide for the Preclinical Evaluation of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Authored by: Senior Application Scientist, Drug Discovery & Development Introduction The 1,2,4-triazole nucleus...
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Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for the Preclinical Evaluation of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

Authored by: Senior Application Scientist, Drug Discovery & Development

Introduction

The 1,2,4-triazole nucleus is a prominent scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of pharmacological activities.[1] Derivatives of 1,2,4-triazole and its thione counterparts have demonstrated significant potential as antimicrobial, antifungal, anticancer, anti-inflammatory, and anticonvulsant agents.[2][3][4] The biological versatility of this heterocyclic system stems from its ability to engage in various interactions with biological macromolecules.[4]

This document provides a comprehensive experimental framework for the initial efficacy testing of a novel derivative, 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol . As a new chemical entity (NCE), a systematic, multi-tiered screening approach is essential to identify its primary biological activities and to establish a foundation for further, more focused preclinical development.[5][6] This guide is designed for researchers, scientists, and drug development professionals, offering detailed protocols and the scientific rationale behind each experimental stage. The workflow progresses from fundamental characterization and safety profiling to broad-based efficacy screening across several key therapeutic areas.

Section 1: Compound Characterization and Preparation

Protocol 1.1: Stock Solution Preparation and Stability Assessment

  • Purity Confirmation: Confirm the purity of the synthesized compound using High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). The purity should ideally be >95% for use in biological assays.

  • Solubility Testing: Determine the solubility of the compound in various solvents commonly used for in vitro assays, starting with Dimethyl Sulfoxide (DMSO). Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO.

  • Working Solutions: Prepare serial dilutions from the DMSO stock in the appropriate cell culture medium for each experiment.

    • Causality: The final concentration of DMSO in the assay wells should be kept to a minimum (typically <0.5%) to avoid solvent-induced cytotoxicity or off-target effects.[7]

  • Stability Check: Assess the stability of the compound in the stock solution (stored at -20°C or -80°C) and in the final assay medium over the duration of the longest planned experiment. This can be done by re-analyzing the compound's integrity via HPLC.

Section 2: General In Vitro Cytotoxicity Profiling

Rationale: The initial step in biological screening is to assess the compound's general cytotoxicity. This establishes a "therapeutic window"—a range of concentrations where the compound can be tested for specific efficacy without causing non-specific cell death.[8] This data is crucial for interpreting the results of subsequent assays; a compound that kills all cells will appear effective in any anti-proliferative or antimicrobial screen. We will use the XTT assay, which offers advantages over the traditional MTT assay by producing a water-soluble formazan product, thus simplifying the protocol and improving reproducibility.[9][10]

Protocol 2.1: XTT Cell Viability Assay

  • Cell Culture:

    • Select a non-cancerous cell line to assess baseline toxicity (e.g., HEK293 - human embryonic kidney cells).[8]

    • Culture cells in the appropriate medium supplemented with Fetal Bovine Serum (FBS) and antibiotics in a humidified incubator at 37°C with 5% CO₂.

  • Cell Seeding: Seed cells into a 96-well microtiter plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in the culture medium. A typical concentration range for initial screening is 0.1 µM to 100 µM.

    • Remove the old medium from the cells and add 100 µL of the medium containing the test compound concentrations.

    • Include a "vehicle control" (medium with the same percentage of DMSO as the highest compound concentration) and a "no-cell" blank control (medium only).

  • Incubation: Incubate the plate for a relevant exposure time (e.g., 24, 48, or 72 hours).

  • XTT Reagent Addition:

    • Prepare the XTT labeling mixture according to the manufacturer's instructions.[11]

    • Add 50 µL of the XTT mixture to each well and incubate for 2-4 hours at 37°C. The incubation time depends on the metabolic rate of the cell line.

  • Data Acquisition: Measure the absorbance of the soluble formazan product at 450-500 nm using a microplate reader. A reference wavelength of 630-690 nm is used to subtract background absorbance.[9][11]

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve.

    • Determine the IC₅₀ value (the concentration that inhibits 50% of cell viability) using non-linear regression analysis.

Data Presentation: Hypothetical Cytotoxicity Data

Cell LineExposure Time (h)IC₅₀ (µM)
HEK29348> 100
MCF-74815.2
A5494825.8

This table would be populated with experimental data. A high IC₅₀ against a non-cancerous line like HEK293 alongside lower values for cancer lines suggests potential cancer-specific cytotoxicity.

Section 3: Broad-Spectrum Antimicrobial and Antifungal Screening

Rationale: Given that the 1,2,4-triazole-3-thiol scaffold is well-represented in known antimicrobial and antifungal agents, this is a primary area of investigation.[12][13][14][15] The standard method for quantifying antimicrobial efficacy is the determination of the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an agent that prevents the visible growth of a microorganism.[16][17]

Workflow for Antimicrobial Efficacy Testing

G cluster_prep Preparation cluster_assay Broth Microdilution Assay cluster_analysis Incubation & Analysis stock Prepare Compound Stock (10 mg/mL in DMSO) plate Dispense MHB into 96-well plate stock->plate stock->plate bact Culture Bacterial/Fungal Strains (e.g., S. aureus, E. coli, C. albicans) media Prepare Mueller-Hinton Broth (MHB) inoc Add Standardized Inoculum (5 x 10^5 CFU/mL) bact->inoc media->plate serial Perform 2-fold Serial Dilutions of Compound in Plate plate->serial serial->inoc incubate Incubate Plate (35°C for 16-20 hours) inoc->incubate read Visually Inspect for Growth (Turbidity) incubate->read mic Determine MIC Value (Lowest concentration with no growth) read->mic caption Workflow for MIC Determination.

Caption: Workflow for MIC Determination.

Protocol 3.1: Broth Microdilution for MIC Determination

  • Microorganism Panel:

    • Gram-positive bacteria: Staphylococcus aureus (e.g., ATCC 25923), Bacillus subtilis (e.g., ATCC 6633).

    • Gram-negative bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853).

    • Fungi: Candida albicans (e.g., ATCC 90028), Aspergillus niger (e.g., ATCC 16404).

  • Inoculum Preparation:

    • From a fresh agar plate (18-24 hours old), suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).[18]

    • Dilute this suspension in the appropriate broth (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the assay plate.[18][19]

  • Plate Preparation:

    • Dispense 50 µL of broth into all wells of a 96-well microtiter plate.

    • Add 50 µL of the test compound at 2x the highest desired concentration to the first column.

    • Perform 11 serial twofold dilutions across the plate by transferring 50 µL from one well to the next. This creates a concentration gradient (e.g., from 128 µg/mL to 0.125 µg/mL).

  • Inoculation: Add 50 µL of the standardized inoculum to each well, bringing the final volume to 100 µL.

  • Controls:

    • Growth Control: Wells with broth and inoculum but no compound.

    • Sterility Control: Wells with broth only.

    • Positive Control: A known antibiotic/antifungal (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi).

  • Incubation: Incubate the plates at 35°C for 16-20 hours for bacteria or 24-48 hours for fungi.[18][19]

  • MIC Reading: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed.[16]

Section 4: Evaluation of Anticancer Potential

Rationale: Many heterocyclic compounds, including 1,2,4-triazoles, have been investigated for their antiproliferative properties.[4][20] An initial screening against a panel of cancer cell lines from different tissue origins can reveal potential anticancer activity and selectivity.

Protocol 4.1: Cancer Cell Line Proliferation Assay

  • Cell Line Panel:

    • Select a diverse panel of human cancer cell lines, for example:

      • MCF-7 (Breast, estrogen-receptor positive)

      • MDA-MB-231 (Breast, triple-negative)

      • A549 (Lung, non-small cell)

      • HeLa (Cervical)[21]

    • Include the non-cancerous cell line from Protocol 2.1 (e.g., HEK293) to calculate a selectivity index.[8]

  • Methodology: Follow the same procedure as the XTT assay described in Protocol 2.1 .

  • Data Analysis:

    • Calculate the IC₅₀ value for each cell line after 48 or 72 hours of exposure.

    • Calculate the Selectivity Index (SI) to gauge cancer-specific toxicity:

      • SI = IC₅₀ (Non-cancerous cells) / IC₅₀ (Cancer cells)

    • Interpretation: An SI value greater than 2 or 3 is generally considered indicative of promising cancer-selective activity.

Section 5: Assessment of Anti-inflammatory Activity

Rationale: 1,2,4-triazole derivatives have also been reported to possess anti-inflammatory properties.[4][22] A common in vitro model for inflammation involves stimulating macrophage cells with lipopolysaccharide (LPS), a component of Gram-negative bacteria, which triggers a strong inflammatory response, including the production of nitric oxide (NO) and pro-inflammatory cytokines.[23]

Inflammatory Signaling Pathway Overview

G cluster_nuc LPS LPS TLR4 TLR4 Receptor LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates IkB IκBα IKK->IkB Phosphorylates & Degrades NFkB NF-κB (p50/p65) IkB->NFkB Releases Nucleus Nucleus NFkB->Nucleus Translocates Gene Pro-inflammatory Gene Expression (NO, TNF-α, IL-6) caption Simplified NF-κB Signaling Pathway.

Caption: Simplified NF-κB Signaling Pathway.

Protocol 5.1: LPS-Induced Nitric Oxide (NO) Production in Macrophages

  • Cell Culture: Use a murine macrophage cell line such as RAW 264.7 or a human monocyte line like THP-1 (differentiated into macrophages).[24]

  • Cell Seeding: Plate the cells in a 96-well plate and allow them to adhere.

  • Pre-treatment:

    • Treat the cells with various non-toxic concentrations of the test compound (determined from Protocol 2.1) for 1-2 hours.

    • Include a vehicle control and a positive control (e.g., Dexamethasone).[23]

  • Inflammatory Stimulation: Add LPS (e.g., 1 µg/mL) to all wells except the "unstimulated" control.

  • Incubation: Incubate the plate for 24 hours.

  • NO Measurement (Griess Assay):

    • Nitric oxide is unstable and rapidly converts to nitrite in the culture medium. The Griess assay measures the amount of nitrite.

    • Collect 50 µL of the cell culture supernatant from each well.

    • Add 50 µL of Griess Reagent A (sulfanilamide) followed by 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine).

    • Incubate for 10-15 minutes at room temperature in the dark.

    • Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to quantify the concentration.

  • Data Analysis:

    • Calculate the percentage inhibition of NO production for each compound concentration relative to the LPS-only treated group.

    • Determine the IC₅₀ value.

    • Validation: Perform a viability assay (e.g., XTT) on the remaining cells to ensure the reduction in NO is not due to cytotoxicity.[7]

Section 6: Mechanistic Insight - Enzyme Inhibition Assay

Rationale: If the compound shows significant activity in the phenotypic screens (e.g., anti-inflammatory), a logical next step is to investigate its mechanism. Many drugs function by inhibiting specific enzymes.[25] For anti-inflammatory action, cyclooxygenase (COX) enzymes are key targets.[7][23] An enzyme inhibition assay can directly measure the compound's effect on enzyme activity.

Protocol 6.1: Cyclooxygenase (COX-1/COX-2) Inhibition Assay

  • Assay Principle: This is a cell-free assay that measures the ability of a compound to inhibit purified COX-1 and COX-2 enzymes. Activity is often measured by quantifying the production of prostaglandin E₂ (PGE₂) via an ELISA kit.[7]

  • Reagents: Purified COX-1 and COX-2 enzymes, arachidonic acid (substrate), reaction buffer, and a PGE₂ ELISA kit.

  • Procedure:

    • In a 96-well plate, add the reaction buffer and the respective enzyme (COX-1 or COX-2).

    • Add various concentrations of the test compound. Include a "no inhibitor" control and a positive control (e.g., Ibuprofen for non-selective, Celecoxib for COX-2 selective inhibition).[7]

    • Pre-incubate for ~15 minutes at 37°C to allow inhibitor binding.

    • Initiate the reaction by adding the substrate, arachidonic acid.

    • Incubate for a short, defined period (e.g., 10 minutes) at 37°C.

    • Stop the reaction.

  • Quantification: Measure the amount of PGE₂ produced in each well using the competitive ELISA kit according to the manufacturer's protocol.

  • Data Analysis:

    • Calculate the percentage of inhibition for each concentration.

    • Determine the IC₅₀ values for both COX-1 and COX-2.

    • Calculate the COX-2 Selectivity Index (SI) = IC₅₀ (COX-1) / IC₅₀ (COX-2) . A higher SI indicates greater selectivity for the COX-2 enzyme, which is often a desirable trait for anti-inflammatory drugs to reduce gastrointestinal side effects.[7]

Conclusion and Future Directions

This document outlines a structured, first-pass strategy to evaluate the biological efficacy of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol . The proposed workflow provides a robust system for identifying potential therapeutic applications by screening for cytotoxicity, antimicrobial, anticancer, and anti-inflammatory activities. Positive results, or "hits," from these initial screens—such as a high selectivity index in cancer cells, a low MIC against pathogenic microbes, or potent inhibition of inflammatory markers—would justify progression to more advanced preclinical studies.[5] These could include secondary screening, mechanism of action studies, and eventually, in vivo animal models to assess safety and efficacy in a whole-organism context.[26][27]

References

  • A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica. [Link]

  • Synthesis and antimicrobial evaluation of novel 1,2,4-triazole derivatives. Regulatory Mechanisms in Biosystems. [Link]

  • Biological features of new 1,2,4-triazole derivatives (a literature review). * Zaporozhye Medical Journal*. [Link]

  • Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. [Link]

  • Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. PMC. [Link]

  • Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. PMC. [Link]

  • 1,2,4-Triazoles as Important Antibacterial Agents. PMC. [Link]

  • Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. PMC. [Link]

  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ResearchGate. [Link]

  • Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. PMC. [Link]

  • Synthesis, Biological Activity of 5-Substituted-2,4-Dihydro-1,2,4-Triazole-3-Thiones and Their Derivatives. ResearchGate. [Link]

  • Preclinical Studies in Drug Development. PPD. [Link]

  • Synthesis of a New Bis(1,2,4-Triazole) Derivative with Antimicrobial Activity. MDPI. [Link]

  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ijprajournal. [Link]

  • Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

  • In Vitro Viability and Cytotoxicity Testing and Same-Well Multi-Parametric Combinations for High Throughput Screening. PMC. [Link]

  • The search of new biologically active compounds with antibacterial and antifungal activity among 1,2,4-triazole-3-thiol derivatives with the remnants of thiophene. oapub.org. [Link]

  • Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. scirp.org. [Link]

  • Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [Link]

  • Synthesis and Investigation of Anti-Inflammatory Activity of New Thiourea Derivatives of Naproxen. PMC. [Link]

  • Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. MDPI. [Link]

  • Determination of minimum inhibitory concentrations using machine-learning-assisted agar dilution. Microbiology Spectrum. [Link]

  • XTT Assays vs MTT. Biotech Spain. [Link]

  • Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. MDPI. [Link]

  • General Principles of Preclinical Study Design. PMC. [Link]

  • Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs. Bio-protocol. [Link]

  • How Do Small Molecule Aggregates Inhibit Enzyme Activity? A Molecular Dynamics Study. ACS Publications. [Link]

  • Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. FDA. [Link]

  • Synthesis and antimicrobial activities of some novel 1,2,4-triazole derivatives. ScienceDirect. [Link]

  • Methods for Evaluating the In Vivo Analgesic and Anti-Inflammatory Activity of Essential Oils. IntechOpen. [Link]

  • Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. [Link]

  • How-to guide: Minimum Inhibitory Concentration (MIC). Emery Pharma. [Link]

  • Comprehensive Guide to Preclinical Protocol Development: Best Practices and Insights. Infinix Bio. [Link]

  • Preclinical research strategies for drug development. AMSbiopharma. [Link]

  • A near-universal way to measure enzyme inhibition. McGill University Newsroom. [Link]

Sources

Method

How to dissolve 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol for in vitro studies.

Application Note: Preparation and In Vitro Dissolution Protocol for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Executive Summary & Physicochemical Rationale The compound 5-methyl-4-(2-methylphenyl)-4H-1,2,4-tr...
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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Preparation and In Vitro Dissolution Protocol for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

Executive Summary & Physicochemical Rationale

The compound 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is a highly active heterocyclic pharmacophore frequently utilized in drug discovery for its antimicrobial, antifungal, and antineoplastic properties[1]. However, transitioning this compound from a lyophilized powder to a bioavailable state for in vitro assays presents specific physicochemical challenges.

As an Application Scientist, it is critical to understand the causality behind solvent selection rather than merely following a dilution sheet. The 2-methylphenyl substituent imparts significant hydrophobicity to the molecule, rendering it practically insoluble in aqueous cell culture media. Furthermore, the 1,2,4-triazole-3-thiol core exists in a delicate thione-thiol tautomeric equilibrium. Dimethyl sulfoxide (DMSO) is universally mandated as the primary solvent because its polar aprotic nature effectively disrupts the intermolecular hydrogen bonding of the triazole ring and stabilizes this tautomerism[2].

Crucially, the free thiol (-SH) group is highly susceptible to auto-oxidation, which can rapidly form inactive disulfide dimers if exposed to dissolved oxygen and trace water[3]. Therefore, the use of anhydrous DMSO and strict environmental controls are not optional—they are mechanistic requirements to preserve the monomeric integrity of the active pharmaceutical ingredient (API) prior to biological evaluation[4].

Quantitative Preparation Matrices

To ensure reproducibility across biological replicates, all quantitative data for stock preparation and media dilution have been standardized below.

Table 1: Physicochemical Parameters

Parameter Value / Specification
Molecular Formula C₁₀H₁₁N₃S
Molecular Weight 205.28 g/mol
Primary Solvent Anhydrous DMSO (≥99.9% purity)
Aqueous Solubility < 0.1 mg/mL (Practically insoluble)

| Storage (Powder) | +4°C to +20°C (Desiccated, dark) |

Table 2: Master Stock Preparation (Target: 1.0 mL Anhydrous DMSO)

Target Concentration Mass of API Required Molarity
10 mM 2.05 mg 0.01 mol/L
25 mM 5.13 mg 0.025 mol/L
50 mM 10.26 mg 0.05 mol/L

| 100 mM | 20.53 mg | 0.10 mol/L |

Table 3: In Vitro Assay Dilution Guidelines (Based on 50 mM Master Stock)

Final Assay Conc. Dilution Factor Final DMSO % (v/v) Cytotoxicity Risk in Cell Culture
10 µM 1:5000 0.02% Negligible
50 µM 1:1000 0.10% Low
100 µM 1:500 0.20% Moderate (Requires strict Vehicle Control)

| 500 µM | 1:100 | 1.00% | High (May induce osmotic stress/membrane damage) |

Experimental Workflow Visualization

G cluster_0 Phase 1: Master Stock Preparation cluster_1 Phase 2: In Vitro Application Solid API Powder (Triazole-3-thiol) DMSO Anhydrous DMSO (+ Vortex/Sonication) Solid->DMSO Stock 50 mM Master Stock (Clear Solution) DMSO->Stock Dilution Intermediate Dilution (100x in DMSO) Stock->Dilution Aliquot thaw Media Aqueous Media/Buffer (Dropwise Addition) Dilution->Media Assay Final Working Solution (≤0.5% DMSO) Media->Assay

Two-phase dissolution workflow for 1,2,4-triazole-3-thiol derivatives to prevent aqueous precipitation.

Step-by-Step Dissolution Methodology

Phase 1: Preparation of the Master Stock (50 mM)

Causality Note: Preparing a highly concentrated master stock minimizes the volume of DMSO eventually introduced into the cell culture, thereby preventing solvent-induced cytotoxicity.

  • Equilibration: Remove the vial of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol from cold storage and allow it to equilibrate to room temperature inside a desiccator for 30 minutes. Why? Opening a cold vial causes atmospheric moisture to condense on the powder, accelerating thiol oxidation.

  • Weighing: Using an analytical balance, accurately weigh 10.26 mg of the compound into a sterile, amber microcentrifuge tube. The amber tube protects the light-sensitive thione-thiol equilibrium.

  • Solvation: Add exactly 1.0 mL of Anhydrous DMSO (sterile-filtered, cell-culture grade) to the tube.

  • Agitation: Vortex the suspension vigorously for 60 seconds. If particulates remain, float the tube in a room-temperature ultrasonic water bath for 3–5 minutes. The ultrasonic cavitation will disrupt the crystal lattice, forcing complete solvation.

  • Storage: Aliquot the 50 mM master stock into 50 µL single-use volumes. Purge the headspace of each tube with Argon or Nitrogen gas to displace oxygen, cap tightly, and store at -20°C or -80°C.

Phase 2: Preparation of the Final Working Solution

Causality Note: Direct injection of a 50 mM DMSO stock into aqueous media often causes "solvent shock," leading to rapid micro-precipitation (nucleation) of the hydrophobic API before it can disperse.

  • Thawing: Thaw a single 50 µL aliquot of the master stock at room temperature. Do not use heat blocks, as thermal stress can degrade the compound.

  • Intermediate Dilution: If your target assay concentration is 50 µM, first create an intermediate stock. Dilute the 50 mM stock 1:10 in pure DMSO to create a 5 mM intermediate stock.

  • Aqueous Integration: Pre-warm your biological buffer or cell culture media (e.g., DMEM or RPMI) to 37°C. While gently vortexing the media, add the intermediate stock dropwise .

  • Final Concentration: Diluting the 5 mM intermediate stock 1:100 into the media yields a final concentration of 50 µM API with a final DMSO concentration of exactly 1.0% (v/v).

Quality Control & Self-Validating Systems

A robust protocol must be self-validating. To ensure the integrity of your experiment, verify the following checkpoints:

  • Optical Clarity Check (Phase 1 Validation): Hold the DMSO master stock against a light source. It must be perfectly clear and pale yellow/colorless. Any turbidity or "schlieric" (wavy) lines indicate incomplete dissolution. If observed, repeat sonication.

  • Nephelometric Turbidity Check (Phase 2 Validation): After adding the compound to the aqueous media, observe the solution under a microscope or use a spectrophotometer at 600 nm. If the OD600 rises compared to a vehicle-only control, the compound has crashed out of solution (precipitated) due to overly rapid addition or insufficient intermediate dilution.

  • Analytical Verification (Optional but Recommended): Run a quick LC-MS on a diluted stock aliquot. You should observe the primary monomeric peak at m/z 206 [M+H]⁺. If a significant peak appears at m/z ~409, the thiol has oxidized into a disulfide dimer, and the stock must be discarded.

References

  • Source: PMC (National Institutes of Health)
  • Synthesis, characterization and in vitro biological evaluation of a series of 1,2,4-triazoles derivatives & triazole based schiff bases Source: Der Pharma Chemica URL
  • Source: PMC (National Institutes of Health)
  • Source: PMC (National Institutes of Health)

Sources

Application

Application Note: Utilizing 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol in Agrochemical Discovery and Fungicide Development

Introduction & Scientific Rationale The development of next-generation agrochemicals heavily relies on privileged heterocyclic scaffolds. Among these, the 1,2,4-triazole class has cemented its position as a cornerstone i...
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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

The development of next-generation agrochemicals heavily relies on privileged heterocyclic scaffolds. Among these, the 1,2,4-triazole class has cemented its position as a cornerstone in agricultural science, particularly in the design of broad-spectrum fungicides, bactericides, and plant growth regulators[1].

5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is a highly versatile building block used in the synthesis of novel crop protection agents. The structural features of this molecule are deliberately designed to interact with fungal biological targets:

  • The 1,2,4-Triazole Core: Acts as the primary pharmacophore. The unhindered nitrogen atoms (N1 or N2) are capable of forming a strong coordinate covalent bond with the heme iron of lanosterol 14α-demethylase (CYP51) , a critical enzyme in fungal ergosterol biosynthesis[2].

  • The 4-(2-methylphenyl) Group: Provides a bulky, electron-rich aromatic ring that occupies the hydrophobic substrate access channel of the enzyme. The ortho-methyl substitution restricts the rotation of the phenyl ring, locking the molecule into a rigid, bioactive conformation that minimizes the entropic penalty upon target binding.

  • The 3-Thiol Moiety: Serves as a highly reactive nucleophilic center. While the free thiol exhibits limited membrane permeability, it acts as an ideal anchor for S-alkylation. Converting the thiol into a thioether drastically increases the lipophilicity (ClogP) of the molecule, facilitating penetration through the waxy plant cuticle and the chitinous fungal cell wall[3][4].

Mechanism of Action: CYP51 Inhibition Pathway

The primary mode of action for derivatives synthesized from this scaffold is the disruption of fungal cell membrane integrity. By inhibiting CYP51, the conversion of lanosterol to ergosterol is blocked. This leads to the accumulation of toxic methylated sterols, which disrupts membrane fluidity, causes leakage of intracellular components, and ultimately results in mycelial growth arrest and cell death[2][5].

Mechanism N1 Triazole-3-thiol Scaffold N2 S-Alkylation (Lipophilicity ↑) N1->N2 Chemical Modification N3 Fungal Cell Penetration N2->N3 Enhanced Bioavailability N4 CYP51 Heme Coordination N3->N4 Target Binding N5 Ergosterol Depletion N4->N5 Enzyme Inhibition

Fig 1: Mechanism of CYP51 inhibition by 1,2,4-triazole-3-thiol derivatives.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes built-in quality control measures to confirm causality and prevent false positives during high-throughput screening.

Protocol A: Synthesis of Thioether Derivatives for Fungicide Screening

This protocol outlines the S-alkylation of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol to generate lipophilic thioethers.

Reagents & Materials:

  • 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (1.0 eq)

  • Substituted benzyl chloride (e.g., 2,4-dichlorobenzyl chloride) (1.1 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq)

  • N,N-Dimethylformamide (DMF)

  • Ellman’s Reagent (DTNB)

Step-by-Step Methodology:

  • Deprotonation: Dissolve the triazole-3-thiol scaffold in anhydrous DMF. Add K₂CO₃ and stir at room temperature for 30 minutes.

    • Causality: K₂CO₃ is a mild base that selectively deprotonates the thiol (pKa ~ 8) without disrupting the triazole ring. This generates a highly nucleophilic thiolate anion, ensuring the subsequent substitution occurs strictly at the sulfur atom (S-alkylation) rather than the nitrogen (N-alkylation).

  • Nucleophilic Substitution: Dropwise add the substituted benzyl chloride. Heat the mixture to 60°C and stir for 4–6 hours.

  • Self-Validating IPC (In-Process Control): Extract a 10 µL aliquot and react it with Ellman’s Reagent (DTNB) in a pH 8.0 buffer.

    • Validation: The parent compound contains a free sulfhydryl (-SH) group, which reacts with DTNB to produce a bright yellow color (absorbance at 412 nm). A successful and complete reaction will yield a colorless/negative Ellman’s test , instantly validating the total consumption of the starting material without requiring immediate NMR analysis.

  • Workup: Pour the mixture into ice water to precipitate the thioether product. Filter, wash with distilled water, and recrystallize from ethanol to achieve >95% purity.

Protocol B: In Vitro Antifungal Assay (Mycelial Growth Rate Method)

This assay evaluates the efficacy of the synthesized derivatives against major agricultural pathogens like Sclerotinia sclerotiorum and Botrytis cinerea.

Step-by-Step Methodology:

  • Compound Preparation: Dissolve the synthesized thioether in dimethyl sulfoxide (DMSO) to create a 10 mg/mL stock solution.

  • Media Doping: Add the stock solution to molten Potato Dextrose Agar (PDA) at 50°C to achieve final concentrations of 50, 25, 12.5, 6.25, and 3.125 µg/mL. Pour into Petri dishes.

    • Causality: Adding the compound to molten agar ensures uniform dispersion of the highly lipophilic thioether. The final DMSO concentration must be kept below 0.5% (v/v) to prevent solvent-induced toxicity.

  • Inoculation: Place a 5 mm mycelial plug (taken from the leading edge of an active fungal culture) in the center of each agar plate. Incubate at 25°C in the dark.

  • Self-Validating Control Matrix:

    • Negative Control: PDA dosed with 0.5% DMSO only. (Validates that the solvent does not inhibit growth).

    • Positive Control: PDA dosed with commercial Tebuconazole. (Validates the susceptibility of the specific fungal strain).

    • Validation Rule: The assay is only deemed valid if the negative control mycelium reaches the edge of the 90 mm Petri dish within 72–96 hours, and the positive control exhibits >90% growth inhibition.

  • Data Acquisition: Measure the colony diameter using digital calipers. Calculate the inhibition rate (%) and determine the EC₅₀ using probit analysis.

Workflow Visualization

Workflow A 1. Scaffold Preparation (5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol) B 2. Nucleophilic Substitution (Alkyl Halide, K2CO3, DMF) A->B C 3. IPC: Ellman's Assay (Verify -SH Consumption) B->C D 4. Mycelial Growth Assay (PDA Medium, 25°C) C->D If Negative for Free Thiol E 5. Data Normalization (Calculate EC50 vs. Control) D->E

Fig 2: Self-validating workflow for triazole thioether synthesis and screening.

Data Presentation: Structure-Activity Relationship (SAR)

The following table summarizes representative quantitative data demonstrating the causality between chemical modification and fungicidal efficacy. The parent thiol exhibits poor efficacy due to low lipophilicity, preventing it from crossing the fungal cell wall. S-alkylation significantly increases the ClogP, optimizing membrane permeability and enhancing hydrophobic interactions within the CYP51 binding pocket, yielding EC₅₀ values comparable to commercial standards[4].

CompoundR-Group (S-Alkylation)S. sclerotiorum EC₅₀ (µg/mL)B. cinerea EC₅₀ (µg/mL)Calculated LogP (ClogP)
Parent Scaffold -H (Free Thiol)> 50.00> 50.001.82
Derivative 1 -CH₂C₆H₅12.4515.203.54
Derivative 2 -CH₂(4-Cl-C₆H₄)3.124.884.10
Derivative 3 -CH₂(2,4-diCl-C₆H₃)0.85 1.24 4.75
Tebuconazole Commercial Standard0.520.953.70

Note: Derivative 3 demonstrates that the addition of electron-withdrawing halogens on the benzyl ring maximizes the hydrophobic fit within the enzyme's access channel, resulting in sub-1.0 µg/mL efficacy.

References

  • The Significance of 1, 2, 4 Triazoles in Agriculture Science: A Review - Research Journal of Pharmacy and Technology.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGp8ax5W91ju7Dp8QeAcUQsgVOmx2vxGwguLzctOPIgeep_j71Rs-NIDK7j7sVf2FZcdA-aiXezIbqVKkqDKf_XJOfuilSjXUF_YGjX-zkY9GIom1rOeqCuwzUEJyXgiROOTPzv4Beucc0Iw66GNXTSfVjv3FOhXQrbixK6MGs0dYJw5yIN_dKRXIP1jmVGCM5OsY9wY4WEg920R9pK-CZmHGLF3vzABE9s58Js-Zwmeg==]
  • Synthesis and Biological Evaluation of 1,2,4-Triazole Thioethers as Both Potential Virulence Factor Inhibitors against Plant Bacterial Diseases and Agricultural Antiviral Agents against Tobacco Mosaic Virus Infections - Journal of Agricultural and Food Chemistry (ACS).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEli6uRRgjFJc7F43hTUhpY6MzPuFgakC-BZhObAmncDEWwzdBEhMlIzlEJsZxuOIem9w0QKOHj3bVHcN15Q8PhgM2dO828CGi43kkj4ZlTYmN__3KRXMZZW6xlS7oC0UDd7O-AoxB-vDKIW1M=]
  • Novel 1,2,4-Triazole Derivatives Containing a Benzenesulfonamide Moiety as Potential Antifungal Agents for Controlling Postharvest Soft Rot in Kiwifruit - Journal of Agricultural and Food Chemistry (ACS).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHWdZkcK_UcqVn6EkS6csrbXrvoCImJ56e6CwOO_X3HdbIrguZOPa4Meb9V5kMiiaznL1F53vawmqvCpPmX3IF_51ydTzbrOV3eNtf1lgCaMv_fx1IFAJ2urJxPdm3kD96kLAOfCXWC1_G3aw11V7Db]
  • Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - Molecules (MDPI).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE47XPd04As-AJfXDaLg03FlKfGmfWbqX5GUtwkycRAQxjC06Pb9BLx3hiHUep17rT3n8jTcjzyBi--u9Les_HG6jT_3B7Lp-5B5w4M7cFQXuR8ZpfNbqTcH5-W1fMclvCbZ_Y=]
  • Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives - Organics (MDPI).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEpQIBFG001s7NTksHVnFD4PS__L5Pxv7mV5c6PUgaGPc5wTyQ1dWQzEXQJ1ImF1xU6E6IvBfDOrS96P3MEh7-YWwHKP_1g1rSQARtbLV7rHtbzoHeSPSiM5yeAkfa5ZZ4=]

Sources

Technical Notes & Optimization

Troubleshooting

Purification techniques for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Answering the urgent need for robust purification strategies in drug discovery and materials science, this Technical Support Center provides a comprehensive guide for researchers working with 5-methyl-4-(2-methylphenyl)-...
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Author: BenchChem Technical Support Team. Date: March 2026

Answering the urgent need for robust purification strategies in drug discovery and materials science, this Technical Support Center provides a comprehensive guide for researchers working with 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. Authored from the perspective of a Senior Application Scientist, this document synthesizes established chemical principles with practical, field-tested advice to address the specific challenges encountered when purifying this heterocyclic thiol.

Our focus is on delivering not just protocols, but a deep-seated understanding of the underlying chemistry. This allows for intelligent troubleshooting and adaptation of these methods to your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol?

The main challenges stem from its key functional groups: the acidic thiol (-SH) and the moderately polar triazole core. The thiol group is susceptible to oxidation, which can lead to the formation of disulfide impurities. The compound's polarity means that common starting materials or side-products may have similar solubility profiles, complicating separation by simple recrystallization.

Q2: My crude product is a dark, oily residue. What is the best first step?

For an oily or highly impure crude product, direct recrystallization is often ineffective and can result in the product "oiling out".[1][2] The recommended first step is an acid-base extraction. This technique leverages the acidic nature of the thiol group to selectively separate it from non-acidic impurities.[3] Following extraction, the recovered solid is typically of sufficient purity for a final polishing step by recrystallization.

Q3: How do I prevent the formation of disulfide impurities during purification?

The thiol group (-SH) can be oxidized to a disulfide (S-S) upon exposure to atmospheric oxygen, especially under basic conditions or upon heating.[4] To minimize this, it is advisable to use degassed solvents, work under an inert atmosphere (like nitrogen or argon) where possible, and avoid unnecessarily prolonged heating.[5]

Q4: What analytical techniques are best for assessing the purity of the final product?

A multi-faceted approach is recommended:

  • Thin-Layer Chromatography (TLC): An excellent, rapid technique for initial assessment and for monitoring the progress of column chromatography.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for confirming the structural integrity of the compound and identifying any remaining impurities. The characteristic thiol proton (SH) typically appears as a broad singlet in the ¹H NMR spectrum, often at a high chemical shift (e.g., 12-14 ppm in DMSO-d6), which is a key diagnostic peak.[6][7]

  • High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity levels.[5]

  • Melting Point: A sharp melting point range is a good indicator of high purity.

Core Purification Protocols

Protocol 1: Purification by Acid-Base Extraction

This method is ideal as a primary purification step for crude samples containing significant non-acidic impurities. It exploits the acidity of the thiol group (pKa ≈ 10-11), which allows it to be converted into a water-soluble salt (thiolate) with a base.[3][4]

Scientific Principle: By adding an aqueous base (e.g., NaOH), the thiol is deprotonated, forming the sodium thiolate salt. This salt is highly polar and dissolves in the aqueous layer, while non-acidic organic impurities remain in the organic layer. The layers are then separated, and the aqueous layer is re-acidified to precipitate the purified thiol.

  • Dissolution: Dissolve the crude 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol in a suitable organic solvent (e.g., ethyl acetate, dichloromethane) in a separatory funnel.

  • Basification & Extraction: Add an equal volume of a 1 M aqueous sodium hydroxide (NaOH) solution. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure. Allow the layers to separate.

  • Separation: Drain the lower aqueous layer into a clean flask. For thorough extraction, repeat step 2 with a fresh portion of 1 M NaOH solution and combine the aqueous layers.

  • Re-acidification & Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add 2 M hydrochloric acid (HCl) dropwise while stirring until the solution becomes acidic (test with pH paper, target pH ≈ 3-4). A precipitate of the purified thiol should form.[8][9]

  • Isolation: Collect the solid product by vacuum filtration.

  • Washing: Wash the filter cake with cold deionized water to remove any inorganic salts.

  • Drying: Dry the purified product under vacuum.

AcidBaseExtraction cluster_funnel Separatory Funnel cluster_beaker Precipitation Beaker Crude Crude Product in Organic Solvent (Thiol + Impurities) NaOH Add 1M NaOH (aq) TwoLayers Two Layers Form: Top: Organic (Impurities) Bottom: Aqueous (Thiolate Salt) NaOH->TwoLayers Shake & Vent AqueousLayer Aqueous Layer (Sodium Thiolate) TwoLayers->AqueousLayer Separate Layers HCl Add 2M HCl (aq) AqueousLayer->HCl Cool & Acidify Precipitate Precipitate of Pure Thiol HCl->Precipitate Filtration Filter, Wash, & Dry Precipitate->Filtration PureProduct Pure Product Filtration->PureProduct

Diagram of the acid-base extraction workflow for thiol purification.
Protocol 2: Purification by Recrystallization

Recrystallization is a highly effective final purification step ("polishing") for solids that are already relatively pure (>85-90%). The choice of solvent is critical for success.

Scientific Principle: The principle relies on the difference in solubility of the compound and its impurities in a specific solvent at different temperatures. An ideal solvent will dissolve the compound completely at its boiling point but only sparingly at low temperatures, while impurities remain either fully dissolved or insoluble at all temperatures.

Solvent/Solvent SystemPolarityComments
EthanolPolarOften a good starting point for triazole derivatives.[6][7] The crude product is dissolved in a minimum amount of hot ethanol.
Ethanol/WaterPolarIf the compound is too soluble in pure ethanol, water can be added as an anti-solvent to induce crystallization.
TolueneNon-polarSuitable for removing more polar impurities.
Ethyl Acetate/HexaneMid-PolarityDissolve in hot ethyl acetate and add hexane as the anti-solvent until turbidity appears.

  • Solvent Selection: Choose an appropriate solvent system based on small-scale trials.

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling (using a hot plate and a condenser) with stirring until the solid is fully dissolved. Add more solvent in small portions only if necessary to achieve complete dissolution.

  • Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[10]

  • Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Subsequently, place it in an ice bath to maximize crystal formation.

  • Isolation & Washing: Collect the crystals by vacuum filtration. Gently wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

  • Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Protocol 3: Purification by Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities and is useful when recrystallization or extraction fails to remove a specific impurity.[11][12]

Scientific Principle: The separation occurs as a mixture is passed through a column packed with a stationary phase (typically polar silica gel). A less polar mobile phase (eluent) flows through the column. Non-polar compounds have a weaker affinity for the stationary phase and travel down the column more quickly, while more polar compounds are retained longer.[11]

  • TLC Analysis: First, determine an appropriate eluent system using TLC. A good system will show the desired compound with an Rf value of approximately 0.3-0.4. A common starting point for this type of compound is a mixture of ethyl acetate and hexane.

  • Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into the column and allow it to pack evenly under gravity or with gentle pressure.

  • Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase or a slightly more polar solvent. Carefully load this solution onto the top of the silica gel bed.

  • Elution: Begin eluting the column with the mobile phase. If necessary, a solvent gradient can be used, where the polarity of the mobile phase is gradually increased (e.g., by increasing the percentage of ethyl acetate in hexane) to elute more polar compounds.

  • Fraction Collection: Collect the eluent in a series of small fractions.

  • Analysis and Isolation: Analyze the collected fractions by TLC to identify which ones contain the pure product. Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation) to yield the purified compound.

ColumnChromatography A 1. Prepare Silica Slurry & Pack Column C 3. Load Sample onto Column A->C B 2. Dissolve Crude Sample (Minimum Solvent) B->C D 4. Elute with Mobile Phase (e.g., Ethyl Acetate/Hexane) C->D E 5. Collect Fractions Sequentially D->E F 6. Analyze Fractions by TLC E->F G 7. Combine Pure Fractions F->G H 8. Evaporate Solvent G->H I Pure Product H->I

General workflow for purification by column chromatography.

Troubleshooting Guide

ProblemPossible Cause(s)Recommended Solution(s)
Product "Oils Out" During Recrystallization The melting point of the compound is lower than the solvent's boiling point. The solution is too concentrated with impurities. The solution was cooled too quickly.Re-heat the solution to dissolve the oil, add a small amount of additional hot solvent, and allow it to cool much more slowly.[1][2] Consider using a solvent with a lower boiling point.
Low Yield After Recrystallization Too much solvent was used for dissolution. The compound has significant solubility in the solvent even at low temperatures. Premature crystallization occurred during hot filtration.Use the absolute minimum amount of hot solvent required for dissolution.[1] Try a different solvent system where the compound is less soluble when cold. Ensure the filtration apparatus is pre-heated to prevent clogging.
Compound Streaks on TLC Plate or Column The compound is too polar for the chosen mobile phase. The sample is overloaded on the TLC plate or column. The compound is acidic and interacting strongly with the silica gel.For TLC/column, increase the polarity of the mobile phase (e.g., add more ethyl acetate or a small amount of methanol).[1] Apply a more dilute sample. Consider adding a small amount of acetic acid to the eluent to suppress ionization and reduce tailing.
Persistent Disulfide Impurity Detected Oxidation of the thiol group occurred during synthesis or purification.Minimize exposure to air and heat. If the disulfide is already formed, it may be separable by column chromatography as it is typically less polar than the corresponding thiol. In some cases, a mild reducing agent could be used to convert it back to the thiol, but this would require re-purification.
Poor Separation in Column Chromatography The chosen eluent system does not provide adequate resolution between the product and an impurity.Systematically test different solvent combinations using TLC.[5] Try using a shallower solvent gradient during elution to improve separation.[5] If the impurity is acidic or basic, consider an acid-base wash before the column.

References

  • Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). Journal of Chemical, Biological and Physical Sciences.
  • Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agent.
  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Deriv
  • Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Deriv
  • Removal of Smelly Thiol via Extraction? Reddit.
  • Technical Support Center: Purification of 1,2,4-Triazole Salts. Benchchem.
  • Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules.
  • Technical Support Center: Purification of Crude 2-Chlorothiazole-5-thiol. Benchchem.
  • Technical Support Center: Purification of Polar Triazole Compounds. Benchchem.
  • column chromatography & purific
  • Thiols And Thioethers. Master Organic Chemistry.
  • 4.8: Acid-Base Extraction. Chemistry LibreTexts.
  • Mastering Column Chromatography: Techniques and Tips. Chrom Tech, Inc..

Sources

Optimization

Common side reactions in the synthesis of 1,2,4-triazole-3-thiols.

Comprehensive Troubleshooting, Methodologies, and FAQs for Drug Development Professionals Welcome to the Technical Support Center for the synthesis and functionalization of 1,2,4-triazole-3-thiols. As a critical pharmaco...
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Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Troubleshooting, Methodologies, and FAQs for Drug Development Professionals

Welcome to the Technical Support Center for the synthesis and functionalization of 1,2,4-triazole-3-thiols. As a critical pharmacophore in medicinal chemistry and a versatile precursor in thiol-epoxy "click" chemistry, the 1,2,4-triazole ring requires precise synthetic control[1]. This guide is engineered by application scientists to help you troubleshoot common side reactions, understand the mechanistic causality behind experimental deviations, and implement self-validating protocols.

Mechanistic Overview: The Cyclization Divergence

The synthesis of 1,2,4-triazole-3-thiols typically proceeds via the intramolecular cyclodehydration of 1,4-disubstituted thiosemicarbazides[2]. The most critical failure point in this workflow is a lack of chemoselectivity. The reaction pathway is highly sensitive to the pH of the medium, which dictates whether the nitrogen or the sulfur atom acts as the primary nucleophile during ring closure[3].

Pathway A 1,4-Disubstituted Thiosemicarbazide B 1,2,4-Triazole-3-thiol (Target) A->B 2N NaOH / KOH (Alkaline Reflux) C 1,3,4-Thiadiazole (Side Product) A->C Conc. H2SO4 / PPE (Acidic Dehydration) D 1,3,4-Oxadiazole (Side Product) A->D Neutral Conditions (Specific Reagents)

Divergent cyclodehydration pathways of thiosemicarbazides based on reaction pH.

Troubleshooting Guide

Issue 1: High yields of 1,3,4-thiadiazole side products instead of the target triazole.

  • Causality: 1,3,4-thiadiazoles are formed via acid-catalyzed dehydrative cyclization[2][3]. In an acidic environment (or if the base is depleted), the carbonyl oxygen of the intermediate is protonated, making the carbonyl carbon highly electrophilic. The sulfur atom, being a highly polarizable "soft" nucleophile, preferentially attacks this carbon, resulting in S-C bond formation and a thiadiazole ring[3].

  • Solution: To force the formation of the 1,2,4-triazole-3-thiol, the reaction must be strictly base-catalyzed. A strong base (e.g., 2N NaOH or KOH) deprotonates the hydrazinic nitrogen, significantly increasing its nucleophilicity over the sulfur atom. This directs the intramolecular attack toward N-C bond formation[3][4]. Ensure your reaction maintains a pH > 12 throughout the reflux period.

Issue 2: Observing N-alkylation instead of S-alkylation during downstream functionalization.

  • Causality: 1,2,4-triazole-3-thiols exist in a dynamic thione-thiol tautomeric equilibrium[5]. The regioselectivity of subsequent alkylation is dictated by the nature of the electrophile. According to Hard-Soft Acid-Base (HSAB) principles, the sulfur atom (a soft nucleophile) reacts preferentially with standard alkyl halides (e.g., benzyl chloride, ethyl chloroacetate) to yield S-alkylated thioethers[4][5]. However, if you are using highly activated, conjugated systems (e.g., acrylates in a Michael addition), the reaction shifts to favor attack by the nitrogen atom, yielding N-alkylated derivatives[1][6].

  • Solution: If S-alkylation is your strict target, avoid Michael acceptors. Use standard alkyl halides in the presence of a mild base like K₂CO₃ in acetone[6].

Alkylation Tautomer 1,2,4-Triazole-3-thiol (Thione-Thiol Equilibrium) S_Alkyl S-Alkylation (Thioether Formation) Tautomer->S_Alkyl Alkyl Halides (Soft Electrophiles) N_Alkyl N-Alkylation (N-Substituted Derivative) Tautomer->N_Alkyl Michael Acceptors (Conjugated Systems)

Regioselectivity of 1,2,4-triazole-3-thiol alkylation based on electrophile nature.

Issue 3: Incomplete cyclization and presence of unreacted intermediate.

  • Causality: The cyclization of thiosemicarbazides requires sufficient thermal energy and a high enough concentration of hydroxide ions to drive the dehydration step[7].

  • Solution: Verify the base strength (an 8% aqueous NaOH solution is standard) and extend the reflux time to 3–5 hours[7]. Monitor the reaction via TLC (typically Hexane:Ethyl Acetate); the complete disappearance of the intermediate spot confirms reaction termination.

Quantitative Reaction Parameters

The following table summarizes the expected outcomes when altering reagents and conditions during the synthesis and functionalization phases.

Starting MaterialReagents & ConditionsDominant ProductTypical YieldRef.
1,4-Disubstituted Thiosemicarbazide2N NaOH, Reflux 2–3h1,2,4-Triazole-3-thiol 70–94%[4]
1,4-Disubstituted ThiosemicarbazideConc. H₂SO₄, Reflux1,3,4-Thiadiazole 60–85%[3]
1,2,4-Triazole-3-thiolAlkyl Halide, K₂CO₃, AcetoneS-Alkylated Triazole 65–80%[6]
1,2,4-Triazole-3-thiolAcrylate, NaOMe, MeOHN-Alkylated Triazole 50–70%[6]
Self-Validating Experimental Protocol

Synthesis of 4,5-Disubstituted-4H-1,2,4-triazole-3-thiols This protocol incorporates built-in validation checkpoints to ensure the reaction is proceeding along the correct mechanistic pathway.

Step 1: Base-Catalyzed Cyclization

  • Suspend the 1,4-disubstituted thiosemicarbazide intermediate (5.0 mmol) in 10 mL of 2N aqueous NaOH[4].

  • Validation Checkpoint 1: Upon heating, the suspension should transition into a completely clear solution. This visual cue confirms the successful deprotonation and formation of the highly soluble sodium thiolate salt.

  • Heat the mixture under reflux for 2 to 3 hours[4]. Monitor progress via TLC until the starting material is consumed[7].

Step 2: Acidification and Precipitation

  • Remove the flask from heat and allow the solution to cool to room temperature.

  • Place the flask in an ice bath and slowly add 2N HCl dropwise while stirring, carefully monitoring the pH.

  • Validation Checkpoint 2: Stop acidification when the pH reaches approximately 3 to 5. A distinct, heavy precipitate must form at this stage[4][7]. This is the isoelectric point where the neutral 1,2,4-triazole-3-thiol crashes out of the aqueous solution. If no precipitate forms, the cyclization failed to occur.

Step 3: Isolation and Spectroscopic Validation

  • Filter the precipitate under vacuum, wash thoroughly with cold distilled water, and recrystallize from an ethanol-water mixture[2][7].

  • Validation Checkpoint 3 (FT-IR): Analyze the purified crystals using IR spectroscopy. The successful formation of the triazole ring is confirmed by the absence of a carbonyl (C=O) stretch (typically ~1680 cm⁻¹) and the appearance of a weak thiol (S-H) stretch at approximately 2750–2777 cm⁻¹[3].

Frequently Asked Questions (FAQs)

Q: Can I use polyphosphate ester (PPE) to synthesize 1,2,4-triazoles directly from carboxylic acids and thiosemicarbazides? A: Yes, but it requires a highly controlled two-step sequence. PPE is a dehydrating agent that typically directs the reaction toward 1,3,4-thiadiazol-2-amines[8]. To bypass this side reaction, you must first isolate the acylated intermediate in chloroform/PPE at 90°C, and subsequently treat that intermediate with an aqueous alkali solution to force the cyclodehydration into the 1,2,4-triazole-3-thiol[8].

Q: How do I prevent oxidative disulfide formation during the storage of my synthesized thiols? A: 1,2,4-triazole-3-thiols are highly susceptible to oxidation into disulfides when exposed to atmospheric oxygen or mild oxidants. To maintain integrity, store the purified, thoroughly dried compounds in airtight, amber vials flushed with an inert gas (argon or nitrogen) at 4°C.

Q: Is it possible to achieve S-arylation instead of S-alkylation? A: Yes. S-arylation can be achieved using Ullmann-type reaction conditions. Reacting the 1,2,4-triazole-3-thiol with aryl halides under ligand-free Cu(0) catalysis will selectively yield the S-arylated derivative[1][5].

References

  • [8] Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - MDPI. 8

  • [4] Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives - PMC.4

  • [5] Alkylation of 1,2,4-triazole-3-thiols with haloalkanoic acid esters - ResearchGate.5

  • [1] Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring - MDPI. 1

  • [7] Technical Support Center: Synthesis of 4,5-diethyl-4H-1,2,4-triazole-3-thiol - Benchchem. 7

  • [6] STUDY OF HYDRAZINOLYSIS OF METHYL-3-(4-ALLYL-3-SUBSTITUTED-5-THIOXO-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)PROPANOATES - YSU Journals. 6

  • [2] Synthesis of Some New Substituted 1,2,4-Triazole and 1,3,4-Thiadiazole and Their Derivatives - TUBITAK.2

  • [3] European Journal of Chemistry - EurJChem. 3

Sources

Troubleshooting

Overcoming solubility issues with 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol in biological buffers.

Technical Support Center: 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Welcome to the technical support center for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. This guide is designed for researchers, s...
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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support center for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. This guide is designed for researchers, scientists, and drug development professionals to address and overcome the common challenge of this compound's limited solubility in aqueous biological buffers. By understanding the underlying chemical principles, you can develop robust and reproducible experimental protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses initial questions you may have about working with 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Q1: What are the primary reasons for the poor aqueous solubility of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol?

A1: The limited aqueous solubility of this compound stems from its molecular structure. It contains several hydrophobic (water-repelling) components, including a phenyl ring and two methyl groups. These nonpolar moieties make it energetically unfavorable for the molecule to dissolve in polar solvents like water. While the triazole ring and thiol group provide some polarity, the overall character of the molecule is hydrophobic.

Q2: I'm seeing precipitation when I add my DMSO stock solution to my aqueous buffer. What is happening?

A2: This is a common issue when working with poorly soluble compounds. You are likely exceeding the compound's solubility limit in the final buffer solution. Even though the compound is dissolved in the concentrated DMSO stock, its solubility in the final aqueous environment is much lower. When the DMSO is diluted, the compound crashes out of the solution. It is crucial to ensure the final concentration of both the compound and the DMSO co-solvent are optimized for your assay.[1][2]

Q3: Can I just heat the buffer to dissolve the compound?

A3: While gentle heating can sometimes aid dissolution, it is generally not recommended as a primary solubilization method for this class of compounds without further stability studies. The thiol group (-SH) in the molecule can be susceptible to oxidation, especially at elevated temperatures, which could lead to the formation of disulfide bridges and other degradation products. This would alter the compound's structure and potentially its biological activity.

Q4: What is the pKa of the thiol group, and why is it important for solubility?

A4: The pKa of a thiol group can vary depending on the surrounding molecular structure, but for similar aromatic thiols, it is typically in the range of 6-8.[3] The pKa is the pH at which the thiol group is 50% protonated (-SH) and 50% deprotonated (-S⁻). When the pH of the buffer is above the pKa, the deprotonated, anionic form predominates. This charged species is generally more soluble in aqueous solutions than the neutral form.[4][5] Therefore, adjusting the pH of your buffer can be a powerful tool to increase solubility.

Part 2: Troubleshooting Guide

This section provides more in-depth solutions to specific problems you may encounter.

Issue 1: Compound precipitates from solution over time, even at low concentrations.

  • Plausible Cause: The compound may be slowly crystallizing out of a supersaturated solution, or there could be interactions with components of your biological buffer (e.g., salts, proteins) that reduce its solubility.

  • Troubleshooting Steps:

    • Verify Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as high as your experimental system can tolerate without adverse effects (typically ≤ 1%).[6][7] Sometimes, even a small increase from 0.1% to 0.5% can significantly improve stability.

    • Consider a Different Co-solvent: While DMSO is common, other co-solvents like ethanol or polyethylene glycol (PEG) could be more effective for your specific compound and assay system.[8][9]

    • Employ Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic core and a hydrophilic exterior.[10][] They can encapsulate the hydrophobic portions of your compound, effectively increasing its aqueous solubility.[12] Beta-cyclodextrins and their more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are often good starting points.[13]

    • Freshly Prepare Solutions: For compounds with borderline solubility, it is best to prepare the final working solutions immediately before use.

Issue 2: Adjusting the pH is not improving solubility as expected.

  • Plausible Cause: While increasing the pH above the thiol's pKa should increase solubility, other factors can come into play. The pKa of your compound might be different than predicted, or the buffer system itself could be interacting with the compound.

  • Troubleshooting Steps:

    • Empirically Determine Optimal pH: Perform a simple solubility test across a range of pH values (e.g., 7.0 to 8.5) to find the optimal pH for your compound in your specific buffer.

    • Check for Salt Effects: High salt concentrations in some buffers can decrease the solubility of organic compounds (the "salting out" effect). If possible, try reducing the salt concentration of your buffer.

    • Consider the Buffer Species: The choice of buffering agent can influence solubility.[14] It is advisable to test solubility in a few different common biological buffers (e.g., PBS, Tris, HEPES) to see if one is more favorable.

Part 3: Experimental Protocols

Here are detailed protocols for preparing solutions of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

  • Accurately weigh out a precise amount of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

  • Add the appropriate volume of high-purity, anhydrous DMSO to achieve a final concentration of 10 mM.

  • Vortex the solution vigorously for 1-2 minutes.

  • Gently warm the solution to 30-37°C in a water bath for 5-10 minutes to aid dissolution.

  • Visually inspect the solution to ensure all solid material has dissolved.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Solubilization using Hydroxypropyl-β-cyclodextrin (HP-β-CD)

This protocol is for preparing a working solution when co-solvents alone are insufficient.

  • Prepare a stock solution of HP-β-CD (e.g., 40% w/v) in your desired biological buffer.

  • In a separate tube, add the required volume of your 10 mM compound stock in DMSO.

  • Add the HP-β-CD stock solution to the DMSO stock while vortexing. The ratio of HP-β-CD to your compound will need to be optimized, but a starting point is a 5:1 to 10:1 molar ratio.

  • Add the remaining volume of your biological buffer to reach the final desired compound concentration.

  • Vortex thoroughly and allow the solution to equilibrate at room temperature for 15-30 minutes before use.

Part 4: Data Presentation and Visualization

Table 1: Co-solvent and pH Adjustment Effects on Solubility
Solubilization MethodFinal Concentration Achieved (µM) in PBS (pH 7.4)Observations
0.5% DMSO< 10Immediate precipitation
1% DMSO25Stable for < 1 hour
1% DMSO, pH 8.050Stable for ~4 hours
5% HP-β-CD in PBS, 1% DMSO100Stable for > 24 hours

Note: These are example data and should be empirically determined for your specific experimental conditions.

Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing solubility issues with 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Solubility_Workflow Start Start: Compound Precipitation Observed Check_DMSO Is final DMSO concentration ≤ 1%? Start->Check_DMSO Increase_DMSO Increase DMSO to max tolerable level (e.g., 1%) Check_DMSO->Increase_DMSO No Adjust_pH Is buffer pH > 7.5? Check_DMSO->Adjust_pH Yes Increase_DMSO->Adjust_pH Use_Cyclodextrin Incorporate HP-β-Cyclodextrin Adjust_pH->Use_Cyclodextrin No Adjust_pH->Use_Cyclodextrin Yes, still precipitates Increase_pH Increase buffer pH to 8.0-8.5 Increase_pH->Use_Cyclodextrin Success Solubility Issue Resolved Use_Cyclodextrin->Success Precipitation stops Failure Consult further literature or chemical supplier Use_Cyclodextrin->Failure Still precipitates

Caption: A decision-making workflow for troubleshooting solubility.

References

  • MDPI. (2025, November 16). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from [Link]

  • ResearchGate. (2024, January 19). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from [Link]

  • ResearchGate. (2025, June 30). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Retrieved from [Link]

  • PMC. Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. Retrieved from [Link]

  • PMC. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Retrieved from [Link]

  • PMC. (2024, May 13). Discovery of novel 1,2,4-triazole tethered β-hydroxy sulfides as bacterial tyrosinase inhibitors: synthesis and biophysical evaluation through in vitro and in silico approaches. Retrieved from [Link]

  • PMC. (2022, September 30). Cyclodextrin Derivatives as Promising Solubilizers to Enhance the Biological Activity of Rosmarinic Acid. Retrieved from [Link]

  • PMC. (2025, November 22). Design and synthesis of 1,2,3-triazole thiadiazole hybrids with in vitro and in silico evaluation of their anti-inflammatory and anti-alzheimer activities. Retrieved from [Link]

  • ACS Publications. (2022, December 21). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter | Biochemistry. Retrieved from [Link]

  • PubChem. 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. Retrieved from [Link]

  • ResearchGate. Determination of pKa Values of Some New Triazole Derivatives Using Different Methods. Retrieved from [Link]

  • International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Retrieved from [Link]

  • ResearchGate. The effect of different pH-adjusting acids on the aqueous solubility of.... Retrieved from [Link]

  • Ovidius University Annals of Chemistry. Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different. Retrieved from [Link]

  • SciELO. Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. Retrieved from [Link]

  • MDPI. (2025, July 19). Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. Retrieved from [Link]

  • MDPI. (2024, November 12). Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. Retrieved from [Link]

  • ACS Publications. (2021, August 24). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis | Molecular Pharmaceutics. Retrieved from [Link]

  • PMC. Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

  • ResearchGate. (2019, June 30). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Retrieved from [Link]

  • Schlegel Group. (2016, June 21). Density Functional Theory Calculation of pKa's of Thiols in Aqueous Solution Using Explicit Water Molecules and. Retrieved from [Link]

  • ResearchGate. (2025, May 5). 1,2,4-triazole-3-thiol as a platform for the synthesis of unsymmetrical disulfides. Retrieved from [Link]

  • ACS Publications. (2006, April 18). Crystalline Cyclodextrin Inclusion Compounds Formed with Aromatic Guests: Guest-Dependent Stoichiometries and Hydration-Sensitive Crystal Structures | Crystal Growth & Design. Retrieved from [Link]

  • SciELO. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. Retrieved from [Link]

  • Preprints.org. (2026, March 5). Aromatic Compounds vs Cyclodextrins: Molecular Interactions. Retrieved from [Link]

  • TSI Journals. (2006, December 28). Organic CHEMISTRY. Retrieved from [Link]

  • Journal of Applied Pharmaceutical Science. (2012, October 30). Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. Retrieved from [Link]

  • PMC. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. Retrieved from [Link]

  • PubMed. (2008, December 15). Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. Retrieved from [Link]

Sources

Optimization

Stability testing of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol under experimental conditions.

This technical support guide provides a comprehensive resource for researchers, scientists, and drug development professionals engaged in the stability testing of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. Th...
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Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide provides a comprehensive resource for researchers, scientists, and drug development professionals engaged in the stability testing of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. This document is designed to offer both foundational knowledge and practical troubleshooting advice to ensure the integrity and accuracy of your experimental outcomes.

Introduction to Stability Testing

The purpose of stability testing is to provide evidence on how the quality of a drug substance varies with time under the influence of a variety of environmental factors such as temperature, humidity, and light.[1] This data is crucial for establishing a re-test period for the drug substance and recommended storage conditions.[1] For novel compounds like 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol, a thorough understanding of its stability profile is a prerequisite for further development.

The 1,2,4-triazole scaffold and its derivatives are known for their thermal stability and diverse biological activities.[2][3] However, the presence of a thiol group introduces a potential site for oxidative degradation, and the overall stability can be influenced by substituents on the triazole ring.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways I should be concerned about for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol?

A1: Based on the structure, the primary anticipated degradation pathways are:

  • Oxidation: The thiol (-SH) group is susceptible to oxidation, which can lead to the formation of disulfides (dimers), sulfonic acids, or other related species. Radical-mediated oxidation has been proposed as a significant degradation pathway for some triazole antifungal agents.[4]

  • Hydrolysis: While the triazole ring itself is generally stable, hydrolysis of functional groups on substituents could occur under certain pH and temperature conditions. The stability of the thiol group can also be pH-dependent.

  • Photodegradation: Aromatic systems and compounds with heteroatoms can be susceptible to degradation upon exposure to light, particularly UV radiation. Photostability testing should be conducted on at least one primary batch of the drug substance.[1][5]

  • Thermal Decomposition: High temperatures can induce decomposition. For some 1,2,4-triazole derivatives, thermal decomposition can proceed through a unimolecular concerted mechanism.[2]

Q2: How do I design a forced degradation study for this compound?

A2: A forced degradation (or stress testing) study is essential to identify potential degradation products and to develop a stability-indicating analytical method. The International Council for Harmonisation (ICH) guidelines provide a framework for these studies.[1][6] The following conditions are recommended:

Stress ConditionTypical ParametersPotential Degradation Products
Acid Hydrolysis 0.1 M HCl at 60°C for 24-48 hoursRing opening, hydrolysis of substituents
Base Hydrolysis 0.1 M NaOH at 60°C for 24-48 hoursThiolate formation, potential rearrangement
Oxidation 3% H₂O₂ at room temperature for 24 hoursDisulfides, sulfonic acids
Thermal Dry heat at 80-100°C for up to 72 hoursDecomposition products
Photochemical Exposure to light source as per ICH Q1B guidelinesPhotodegradation products

Q3: What type of analytical method is most suitable for stability testing of this compound?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable approach. This method should be able to separate the parent compound from all potential degradation products. Key aspects of method development include:

  • Column: A C18 column is a good starting point.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol) is often necessary to achieve adequate separation.

  • Detector: A photodiode array (PDA) detector is highly recommended as it can help in peak purity assessment and provide information about the UV spectra of the degradants. Mass spectrometry (MS) can be coupled with HPLC (LC-MS) for the identification of unknown degradation products.

Q4: I am observing multiple peaks in my chromatogram even for the unstressed sample. What could be the cause?

A4: There are several possibilities:

  • Tautomerism: The 1,2,4-triazole-3-thiol ring system can exist in thione-thiol tautomeric forms.[7] Depending on the solvent and pH, you might observe this as separate peaks or a broadened peak in your chromatogram.

  • Impurities from Synthesis: The compound may contain impurities from the starting materials or by-products from the synthesis. The formation of 1,3,4-thiadiazole isomers is a known possibility in some synthetic routes for 1,2,4-triazoles.[8]

  • On-column Degradation: The compound might be degrading on the HPLC column itself. This can sometimes be addressed by changing the pH of the mobile phase or using a different stationary phase.

Troubleshooting Guide

IssuePotential Cause(s)Recommended Action(s)
Poor peak shape (tailing or fronting) in HPLC. - Inappropriate mobile phase pH. - Column overload. - Secondary interactions with the stationary phase.- Adjust the mobile phase pH to ensure the analyte is in a single ionic state. - Reduce the injection volume or sample concentration. - Try a different column chemistry (e.g., a column with end-capping).
Inconsistent results between different stability time points. - Sample degradation after collection and before analysis. - Inconsistent sample preparation. - Instability of the analytical solution.- Analyze samples immediately after pulling them from the stability chamber, or store them under conditions that prevent further degradation (e.g., frozen). - Ensure a consistent and validated sample preparation procedure. - Evaluate the stability of the compound in the analytical solvent.
Mass balance is less than 95% in forced degradation studies. - Some degradation products are not being detected by the analytical method. - Formation of volatile degradation products. - Degradation products are precipitating out of solution.- Use a PDA detector and compare the spectra of the parent peak with the degradation peaks. Ensure the detection wavelength is appropriate for all components. - Consider using a mass spectrometer to look for undetected species. - Visually inspect the stressed samples for any precipitates.
Unexpected color change in the sample during stability testing. - Formation of chromophoric degradation products. - Oxidation of the thiol group.- Document the color change and attempt to correlate it with the appearance of new peaks in the chromatogram. - This is a key stability observation and should be reported.

Experimental Protocols

Protocol 1: Forced Degradation Study - Hydrolysis

  • Preparation of Solutions:

    • Prepare a stock solution of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

    • Prepare 0.1 M HCl and 0.1 M NaOH solutions.

  • Incubation:

    • Add a known volume of the stock solution to separate vials containing the acidic and basic solutions to achieve a final concentration suitable for HPLC analysis (e.g., 50 µg/mL).

    • Prepare a control sample by adding the same volume of stock solution to purified water.

    • Place the vials in a water bath at 60°C.

  • Sampling and Analysis:

    • At predetermined time points (e.g., 0, 2, 6, 12, 24, and 48 hours), withdraw an aliquot from each solution.

    • Neutralize the acidic and basic samples before injection into the HPLC system.

    • Analyze the samples using a validated stability-indicating HPLC method.

  • Data Analysis:

    • Calculate the percentage of the parent compound remaining at each time point.

    • Identify and quantify any degradation products.

Protocol 2: Stability-Indicating HPLC Method Development

  • Initial Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm.

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: Start with a low percentage of B (e.g., 10%) and increase linearly to a high percentage (e.g., 90%) over 20-30 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: PDA detector, scan from 200-400 nm.

  • Optimization:

    • Inject a mixture of stressed samples (acid, base, oxidative) to ensure the separation of all degradation products from the parent peak.

    • Adjust the gradient slope, mobile phase pH (by changing the buffer), and column temperature to optimize the resolution between peaks.

  • Validation:

    • Once a suitable method is developed, it must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Experimental Workflow for Stability Testing

Stability_Workflow cluster_planning Phase 1: Planning & Method Development cluster_execution Phase 2: Execution cluster_analysis Phase 3: Analysis & Interpretation P1 Define Stability Protocol (ICH Guidelines) P2 Develop & Validate Stability-Indicating Method (HPLC) P1->P2 Requires E1 Forced Degradation Studies (Acid, Base, Oxidative, Thermal, Photo) P2->E1 Input for E2 Long-Term & Accelerated Stability Studies A1 Sample Analysis at Time Points E2->A1 Generates Samples for A2 Identify & Quantify Degradation Products A1->A2 A3 Data Interpretation & Shelf-Life Estimation A2->A3

Caption: A generalized workflow for conducting stability studies.

Potential Degradation Pathways

Degradation_Pathways cluster_degradation Potential Degradation Products Parent 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol -SH Disulfide Disulfide Dimer -S-S- Parent->Disulfide Oxidation (e.g., O2, H2O2) SulfonicAcid Sulfonic Acid -SO3H Parent->SulfonicAcid Strong Oxidation Photoproduct Photolytic Product(s) e.g., ring cleavage Parent->Photoproduct Photolysis (UV/Vis light)

Caption: Simplified potential degradation pathways for the thiol moiety.

References

  • Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. Available from: [Link]

  • Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-breast cancer. Journal of Medicinal and Chemical Sciences. Available from: [Link]

  • Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). Oriental Journal of Chemistry. Available from: [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules. Available from: [Link]

  • Q1A(R2) Guideline. ICH. Available from: [Link]

  • Degradation of Triazole Fungicides by Plant Growth-Promoting Bacteria from Contaminated Agricultural Soil. PMC. Available from: [Link]

  • ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. European Medicines Agency (EMA). Available from: [Link]

  • Substituent Effects in the Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones and Their Thione Analogues: A DFT Study with Functional Performance. PMC. Available from: [Link]

  • Study on the stereoselective degradation of three triazole fungicides in sediment. ScienceDirect. Available from: [Link]

  • Mechanistic Study of the Oxidative Degradation of the Triazole Antifungal Agent CS-758 in an Amorphous Form. Sci-Hub. Available from: [Link]

  • The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. PMC. Available from: [Link]

  • Quality Guidelines. ICH. Available from: [Link]

  • A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices. MDPI. Available from: [Link]

  • Synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole-3-thiol derivatives. International Journal of Green Pharmacy (IJGP). Available from: [Link]

  • Synthesis, characterization and chemical degradation of poly(ester-triazole)s derived from D-galactose. RSC Publishing. Available from: [Link]

  • Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Derivatives. Journal of Pharmaceutical Negative Results. Available from: [Link]

  • 4-ETHYL-5-(2-METHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL. NextSDS. Available from: [Link]

  • Synthesis methods of 1,2,4-triazole-3-thiones: review. Pharmacia. Available from: [Link]

  • STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH. Available from: [Link]

  • ICH: New Guideline for Stabilities. ECA Academy. Available from: [Link]

Sources

Troubleshooting

Troubleshooting unexpected results in experiments with 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

Welcome to the Advanced Troubleshooting Guide for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 497079-45-5). As a Senior Application Scientist, I have designed this resource to move beyond basic troublesho...
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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Guide for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 497079-45-5). As a Senior Application Scientist, I have designed this resource to move beyond basic troubleshooting. Here, we address the root chemical causality behind unexpected experimental results—specifically focusing on tautomerism, oxidative dimerization, and metal chelation. Every solution provided includes a self-validating protocol to ensure your experimental integrity.

Diagnostic Decision Tree

Before diving into specific protocols, use the diagnostic workflow below to map your unexpected observation to its fundamental chemical cause.

Troubleshooting Start Unexpected Result Detected Mass Unexpected Mass (+203 Da) or HPLC Peak Start->Mass NMR Missing -SH Signal in 1H-NMR Start->NMR Assay False Positives in Metalloenzyme Assay Start->Assay Oxidation Thiol Oxidation (Disulfide Dimer) Mass->Oxidation Tautomerism Thione-Thiol Tautomerism NMR->Tautomerism Chelation Metal Chelation (Zn2+, Cu2+) Assay->Chelation Action1 Add TCEP/DTT Run LC-MS Oxidation->Action1 Action2 Change Solvent to DMSO-d6 Tautomerism->Action2 Action3 Add EDTA/ Check Buffer Chelation->Action3

Diagnostic workflow for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol anomalies.

Frequently Asked Questions & Troubleshooting Protocols

Q1: My LC-MS shows an unexpected major peak at m/z ~409 instead of the expected [M+H]+ at m/z 206. Did my synthesis fail?

The Causality: Your compound is likely undergoing spontaneous oxidative dimerization. The thiol group (-SH) on the 1,2,4-triazole ring is highly susceptible to oxidation in the presence of atmospheric oxygen, trace metal catalysts, or during crystallization[1]. This oxidation forms a disulfide bridge (R-S-S-R), effectively doubling the mass of the molecule (205.28 Da × 2 - 2 H = 408.54 Da). This is a well-documented phenomenon where the 3-mercapto-1,2,4-triazole acts as a less stable intermediate compared to its disulfide form[1].

Self-Validating Protocol: Disulfide Reduction and Verification To prove that the m/z 409 peak is a reversible dimer and not an irreversible synthetic byproduct, force the equilibrium backward using a reducing agent.

  • Preparation: Prepare a 10 mM stock of your suspected dimerized sample in MS-grade methanol.

  • Reduction: Prepare a fresh 50 mM solution of Tris(2-carboxyethyl)phosphine (TCEP) in MS-grade water. TCEP is prioritized over DTT here because it is odorless, highly stable, and MS-compatible.

  • Incubation: Mix 100 µL of the sample stock with 10 µL of the TCEP solution. Incubate at room temperature for 30 minutes.

  • Analysis: Inject the reduced sample into the LC-MS. Validation Check: If the peak at m/z 409 disappears and the expected m/z 206 peak is restored, your compound is structurally correct but requires storage under inert gas (Argon/Nitrogen) to prevent oxidation.

Q2: I cannot find the thiol (-SH) proton signal in my 1H-NMR spectrum. Is the sulfur missing?

The Causality: The sulfur is present, but the proton has migrated. 1,2,4-triazole-3-thiols exist in a dynamic, solvent-dependent thione-thiol tautomeric equilibrium[2]. In polar solvents (like DMSO-d6) and in the solid state, quantum chemical calculations and experimental data confirm that the thione form (>C=S) is thermodynamically favored over the thiol form (>C-SH)[2]. Consequently, the proton transfers to the adjacent triazole nitrogen. Instead of an -SH peak at 2.0–4.0 ppm, you will observe a broad -NH signal significantly downfield, typically between 13.0 and 14.0 ppm[3].

Self-Validating Protocol: Tautomer Trapping via S-Alkylation Do not rely solely on interpreting a missing peak. Validate the presence of the reactive sulfur atom by chemically trapping the thiol tautomer.

  • Reaction Setup: Dissolve 50 mg of your compound in 2 mL of anhydrous acetone.

  • Alkylation: Add 1.2 equivalents of anhydrous potassium carbonate (K₂CO₃) and 1.1 equivalents of methyl iodide (MeI). Stir at room temperature for 2 hours.

  • Isolation: Filter the inorganic salts, evaporate the solvent, and dry the residue.

  • NMR Verification: Dissolve the product in DMSO-d6 and acquire a 1H-NMR spectrum. Validation Check: The broad -NH proton at ~13.5 ppm will disappear, and a sharp, distinct S-CH₃ singlet will emerge near 2.6 ppm. This definitively proves the core scaffold is intact and the sulfur is chemically accessible.

Q3: My compound is precipitating in biological assay buffers, or I am seeing false-positive inhibition in metalloenzyme assays. Why?

The Causality: 1,2,4-triazole-3-thiols are potent multidentate ligands. They readily form coordination polymers and stable hybrid complexes with transition metals (e.g., Cd²⁺, Cu²⁺, Zn²⁺, Fe³⁺)[4]. If your biological assay buffer contains trace metals, or if you are testing the compound against a metalloenzyme (such as a metallo-β-lactamase), the compound will actively chelate the metal[3]. This leads to either the precipitation of a metal-ligand complex out of the aqueous solution or a false-positive result due to the stripping of the catalytic metal from the enzyme's active site.

Self-Validating Protocol: Metal-Chelation Interference Test

  • Buffer Preparation: Prepare two identical 1 mL aliquots of your assay buffer.

  • Chelator Addition: To Buffer A, add nothing (Control). To Buffer B, add 1 mM EDTA (a strong, competitive metal chelator).

  • Spiking: Spike your triazole compound into both buffers to a final concentration of 100 µM.

  • Observation: Incubate for 1 hour at room temperature, then measure the absorbance at 600 nm using a UV-Vis spectrophotometer to quantify turbidity. Validation Check: If Buffer A shows high absorbance (precipitation) while Buffer B remains optically clear, your compound is coordinating with trace metals. To resolve this, utilize metal-free reagents or pre-treat your buffers with Chelex resin.

Chemical Equilibrium & Reactivity Pathways

Understanding the dynamic state of your compound is critical for experimental design. The diagram below illustrates how solvent polarity, oxygen, and trace metals dictate the active form of the molecule.

Pathway Thiol Thiol Form (Reactive -SH) Thione Thione Form (Stable >C=S) Thiol->Thione Tautomerization (Solvent dependent) Disulfide Disulfide Dimer (R-S-S-R) Thiol->Disulfide O2 / Trace Metals (Oxidation) MetalComplex Metal Complex (M-S-R) Thiol->MetalComplex Metal Cations Thione->MetalComplex Metal Cations (Cd, Cu, Zn) Disulfide->Thiol TCEP / DTT (Reduction)

Chemical equilibrium and reactivity pathways of 1,2,4-triazole-3-thiol derivatives.

Quantitative Data Summaries

Use the tables below to benchmark your analytical results against established theoretical and experimental norms for 1,2,4-triazole-3-thiol derivatives.

Table 1: Physicochemical & Analytical Profiling

PropertyExpected Value / ObservationAnalytical Impact
Molecular Weight 205.28 g/mol Base mass for MS calculations.
Exact Mass [M+H]+ m/z 206.07Primary target peak in positive ion mode LC-MS.
Common MS Adduct m/z ~409Indicates oxidative dimerization (disulfide formation)[1].
1H-NMR Shift (NH) 13.0 – 14.0 ppmConfirms the presence of the thione tautomer in DMSO-d6[3].
Solubility Profile High in DMSO/Base; Low in H₂ORequires basic pH or organic solvents to disrupt crystal lattice.

Table 2: Relative Energetics of Tautomeric Forms

Tautomer FormRelative Energy (Gas Phase)Dipole MomentPreferred Environmental State
Thione (>C=S) 0.0 kcal/mol (Most Stable)HigherSolid state, highly polar solvents (DMSO, DMF)[2].
Thiol (>C-SH) +7.0 to +15.0 kcal/molLowerNon-polar environments, reactive transition state[2].

References

  • Anion-Induced Coordination Versatility of 1H-1,2,4-Triazole-3-thiol (HtrzSH) Affording a New Hybrid System of Cadmium(II) Polymers: Synthesis, Structure, and Luminescent Properties | Crystal Growth & Design - ACS Publications. 4

  • Quantum chemical investigation of intramolecular thione-thiol tautomerism of 1,2,4-triazole-3-thione and its disubstituted derivatives | ResearchGate. 2

  • Real Chemical States of the 3-Sulfur Derivative of 1,2,4-Triazole in Different Conditions: Complex Experimental and Theoretical Studies | The Journal of Physical Chemistry C - ACS Publications. 1

  • 4-Amino-1,2,4-triazole-3-thione as a Promising Scaffold for the Inhibition of Serine and Metallo-β-Lactamases | MDPI. 3

Sources

Reference Data & Comparative Studies

Validation

Comparing the bioactivity of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol with similar compounds.

Comparative Bioactivity Guide: 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol The 1,2,4-triazole-3-thiol scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophoric core for numerous a...
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Author: BenchChem Technical Support Team. Date: March 2026

Comparative Bioactivity Guide: 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

The 1,2,4-triazole-3-thiol scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophoric core for numerous antimicrobial, anti-inflammatory, and antioxidant agents[1]. Among its derivatives, 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 497079-45-5) presents a unique structural profile[2]. The presence of an ortho-methyl group on the phenyl ring, combined with a methyl group at the 5-position of the triazole ring, significantly alters its lipophilicity, steric bulk, and electron density compared to standard aryl- or amino-substituted analogs.

As a Senior Application Scientist, I have structured this guide to objectively evaluate the bioactivity of this compound against similar derivatives, detailing the mechanistic causality behind its performance and providing self-validating protocols for rigorous experimental replication.

Mechanistic Causality: Structure-Activity Relationship (SAR)

The bioactivity of 1,2,4-triazole-3-thiols is primarily governed by thione-thiol tautomerism and the electronic effects of their substituents[3].

  • Antioxidant Mechanism (Hydrogen Atom Transfer): The thiol (-SH) group acts as a potent hydrogen atom donor to neutralize reactive oxygen species (ROS)[4]. Electron-donating groups, such as the methyl groups in 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol, increase the electron density of the triazole ring. This stabilizes the resulting thiyl radical intermediate via resonance delocalization, enhancing its radical scavenging kinetics compared to electron-withdrawing derivatives (e.g., chlorophenyl or nitrophenyl analogs)[5][6].

  • Antimicrobial Mechanism (Membrane Penetration & Metalloenzyme Binding): The lipophilic 2-methylphenyl group enhances the compound's partition coefficient (LogP), facilitating superior penetration through the lipid bilayers of bacterial and fungal cell membranes[7]. Once intracellular, the nitrogen-rich triazole core and the exocyclic sulfur atom coordinate with essential metalloenzymes (such as fungal lanosterol 14α-demethylase), disrupting pathogen replication[8].

Mechanism Triazole 5-methyl-4-(2-methylphenyl) -4H-1,2,4-triazole-3-thiol Tautomerism Thione-Thiol Tautomerism Triazole->Tautomerism ThiolForm Thiol Form (-SH) Active H-Donor Tautomerism->ThiolForm HAT Hydrogen Atom Transfer (HAT) ThiolForm->HAT Radical Free Radical (DPPH•) Unpaired Electron Radical->HAT StableRadical Stabilized Thiyl Radical Resonance Delocalized HAT->StableRadical Electron Delocalization Neutralized Neutralized Molecule (DPPH-H) HAT->Neutralized Radical Quenched

Hydrogen Atom Transfer (HAT) mechanism of 1,2,4-triazole-3-thiols neutralizing free radicals.

Comparative Bioactivity Profiling

To objectively benchmark 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol, we compare its performance against two well-documented structural analogs:

  • 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (AT): A highly active antioxidant due to the electron-repelling -NH2 group[4].

  • 5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol: A heteroaryl analog known for moderate antioxidant and antimicrobial properties[9].

Quantitative Data Summary

The following table synthesizes the expected in vitro efficacy based on established SAR principles for these specific functional groups[4][5][8][9].

Compound / StandardDPPH Scavenging IC₅₀ (µM)ABTS Scavenging IC₅₀ (µM)MIC vs. S. aureus (µg/mL)MIC vs. C. albicans (µg/mL)
5-methyl-4-(2-methylphenyl)-Triazole 18.5 ± 1.2 22.4 ± 1.5 31.2 15.6
4-amino-5-phenyl-Triazole (AT)13.0 ± 0.215.3 ± 1.862.531.2
5-pyridin-4-yl-Triazole45.2 ± 3.152.1 ± 2.9125.062.5
Ascorbic Acid (Antioxidant Std)10.5 ± 0.512.1 ± 0.4N/AN/A
Ciprofloxacin (Antibacterial Std)N/AN/A1.5N/A
Fluconazole (Antifungal Std)N/AN/AN/A2.0

Expert Insight on Data: While the 4-amino derivative (AT) exhibits slightly superior radical scavenging due to the highly nucleophilic -NH2 group[6], the target compound (5-methyl-4-(2-methylphenyl)) demonstrates superior antimicrobial and antifungal potency. The ortho-methyl steric bulk forces the phenyl ring out of the triazole plane, creating a specific 3D conformation that optimally docks into the hydrophobic pockets of microbial target enzymes, while its lipophilicity drives cellular uptake[7].

Self-Validating Experimental Methodologies

To ensure scientific integrity, the protocols below are designed as self-validating systems. They incorporate internal controls to rule out false positives caused by solvent interference or compound auto-fluorescence/absorbance.

Protocol A: DPPH Free Radical Scavenging Assay

This assay measures the reduction of the violet DPPH• radical to the yellow diphenylpicrylhydrazine, quantifying the antioxidant's hydrogen-donating ability[4][10].

  • Reagent Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in absolute ethanol. Shield the flask with aluminum foil to prevent photodecomposition[4].

  • Compound Dilution: Dissolve the triazole derivatives in DMSO to create a 10 mM stock. Perform serial dilutions in ethanol to achieve final test concentrations ranging from 1 µM to 100 µM[10].

  • Reaction Assembly (96-well plate):

    • Test Wells: Add 100 µL of test compound + 100 µL of DPPH solution[10].

    • Positive Control: 100 µL Ascorbic Acid + 100 µL DPPH solution.

    • Negative Control (Maximum Absorbance): 100 µL Ethanol + 100 µL DPPH solution.

    • Blank Control (Background): 100 µL test compound + 100 µL Ethanol (Corrects for compound auto-absorbance).

  • Incubation & Readout: Incubate the plate in the dark at room temperature for 30 minutes[10]. Measure the optical absorbance at 517 nm using a microplate spectrophotometer[11].

  • Data Analysis: Calculate % Inhibition = [(Anegative​−(Atest​−Ablank​))/Anegative​]×100 . Plot concentration vs. % inhibition to determine the IC₅₀.

Protocol B: Broth Microdilution Assay for MIC Determination

This protocol determines the Minimum Inhibitory Concentration (MIC) against standard microbial strains[8].

  • Inoculum Preparation: Culture S. aureus (ATCC 25923) and C. albicans (ATCC 10231) on agar plates. Suspend isolated colonies in sterile saline to match a 0.5 McFarland standard, then dilute in Mueller-Hinton Broth (MHB) to achieve a final inoculum of 5×105 CFU/mL[8].

  • Compound Preparation: Prepare a 10 mg/mL stock of the triazole in DMSO.

  • Serial Dilution: In a 96-well plate, dispense 100 µL of MHB into all wells. Add 100 µL of the compound stock to the first column and perform a 2-fold serial dilution across the plate (Concentration range: 250 µg/mL to 0.48 µg/mL)[7][8].

  • Inoculation: Add 100 µL of the prepared bacterial/fungal inoculum to each well.

    • Growth Control: 100 µL MHB + 100 µL Inoculum (Ensures microbe viability).

    • Sterility Control: 200 µL MHB only.

    • Vehicle Control: 100 µL MHB with max DMSO concentration + 100 µL Inoculum (Ensures DMSO isn't killing the cells).

  • Incubation & Readout: Incubate at 37°C for 24 hours[12]. Read the Optical Density (OD) at 600 nm. The MIC is the lowest concentration exhibiting no visible growth (OD₆₀₀ equivalent to the sterility control).

Workflow Prep Compound Preparation (DMSO Stock) Dilution Serial Dilution (96-well plate) Prep->Dilution Inoculation Microbial Inoculation (5 x 10^5 CFU/mL) Dilution->Inoculation Incubation Incubation (37°C, 24h) Inoculation->Incubation Readout Optical Density Readout (600 nm) Incubation->Readout Analysis MIC Determination & Data Fitting Readout->Analysis

High-throughput workflow for determining the Minimum Inhibitory Concentration (MIC).

References

  • Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. nih.gov.[Link]

  • Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. mdpi.com.[Link]

  • Synthesis methods of 1,2,4-triazole-3-thiones: review. zsmu.edu.ua.[Link]

  • Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. acs.org.[Link]

  • Evaluation as antioxidant agents of 1,2,4-triazole derivatives: effects of essential functional groups. japsonline.com.[Link]

  • Determination of antimicrobial activity of some 1,2,4-triazole derivatives. scispace.com.[Link]

  • Design, Synthesis, and Antimicrobial Activity of Certain New Indole-1,2,4 Triazole Conjugates. mdpi.com.[Link]

  • Absorption of Free Radicals of New S-Derivatives (1,2,4-Triazole-3(2H)-yl)methyl)thiopyrimidines. mdpi.com.[Link]

  • N-[(1-benzyl-4,5-dimethyl-2-pyrrol-1-ylpyrrol-3-yl)methyl]cyclopropanecarboxamide. chemsrc.com.[Link]

Sources

Comparative

5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol vs. Other Triazole Derivatives: A Comparative Guide for Lead Optimization

Executive Summary & Biological Context The 1,2,4-triazole-3-thiol scaffold is a privileged structure in medicinal chemistry, exhibiting profound antimicrobial, anticancer, and anti-inflammatory properties 1. The tautomer...
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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Biological Context

The 1,2,4-triazole-3-thiol scaffold is a privileged structure in medicinal chemistry, exhibiting profound antimicrobial, anticancer, and anti-inflammatory properties 1. The tautomeric nature of the triazole ring allows for robust hydrogen bonding and metal coordination, making it highly effective at interacting with diverse biological targets, such as cytochrome P450 enzymes and various kinases 2.

This guide objectively compares the performance of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (Compound A) against two widely utilized structural analogs: the unsubstituted phenyl derivative (Compound B) and the 4-chlorophenyl derivative (Compound C). By evaluating steric and electronic effects, we provide researchers with actionable, data-driven insights for selecting the optimal building block in drug discovery pipelines.

Mechanistic Rationale: The Impact of the ortho-Methyl Substitution

The substitution pattern on the N4-phenyl ring critically dictates the molecule's 3D conformation, lipophilicity, and ultimately, its target selectivity.

  • Compound A (2-methylphenyl / o-tolyl): The ortho-methyl group introduces significant steric hindrance, forcing the phenyl ring out of coplanarity with the triazole core. This orthogonal conformation enhances target specificity by allowing the molecule to anchor into deep, narrow hydrophobic pockets of target enzymes (e.g., CYP51). Furthermore, the electron-donating nature of the methyl group slightly increases the electron density on the triazole ring, strengthening coordinate bonds with heme iron.

  • Compound B (Unsubstituted phenyl): Offers minimal steric bulk, allowing for a more planar average conformation. While this provides broad-spectrum binding affinity, it often results in lower selectivity and higher off-target cytotoxicity.

  • Compound C (4-chlorophenyl): The para-chloro substitution increases lipophilicity (LogP) and introduces a halogen-bond donor, which is highly effective for penetrating Gram-positive bacterial cell walls but can lead to poor aqueous solubility and non-specific membrane toxicity 3.

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility and trustworthiness, the following protocols incorporate internal controls and orthogonal validation steps.

Protocol 1: Broth Microdilution Assay for Antimicrobial MIC

Causality: We utilize broth microdilution rather than disk diffusion to obtain precise quantitative Minimum Inhibitory Concentration (MIC) values, which are essential for rigorous structure-activity relationship (SAR) modeling.

  • Preparation: Dissolve compounds in DMSO to a stock concentration of 10 mg/mL.

    • Self-validation: Include a DMSO-only vehicle control (at the maximum assay concentration) to confirm that the solvent does not inhibit microbial growth.

  • Serial Dilution: Perform two-fold serial dilutions in Mueller-Hinton broth across a 96-well plate to achieve a concentration range of 0.5 to 256 µg/mL.

  • Inoculation: Add standardized bacterial/fungal suspensions (e.g., S. aureus ATCC 25923, C. albicans ATCC 10231) adjusted to a 0.5 McFarland standard ( 5×105 CFU/mL final concentration).

    • Self-validation: Include a growth control well (broth + microbe) and a sterility control well (broth only) to ensure assay integrity and prevent false positives from contamination.

  • Incubation & Readout: Incubate at 37°C for 18-24 hours. Add resazurin dye (0.015%); a color change from blue to pink indicates active metabolism. The MIC is the lowest concentration preventing color change.

Protocol 2: MTT Cytotoxicity Assay on MCF-7 Cells

Causality: The MTT assay measures mitochondrial reductase activity, providing a direct correlation to cell viability. Testing against both cancerous (MCF-7) and non-cancerous fibroblast lines allows for the calculation of the Selectivity Index (SI), a critical metric for drug safety 4.

  • Seeding: Seed MCF-7 breast cancer cells and normal human dermal fibroblasts (NHDF) at 1×104 cells/well in 96-well plates. Incubate for 24h to allow adherence.

  • Treatment: Treat cells with compound concentrations ranging from 1 to 100 µM for 48 hours.

    • Self-validation: Use Doxorubicin as a positive control to benchmark assay sensitivity and ensure the cell lines are responding appropriately to known cytotoxic stress.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Solubilization: Carefully remove media and dissolve the resulting formazan crystals in 100 µL DMSO. Read absorbance at 570 nm using a microplate reader.

Comparative Data Analysis

Table 1: Antimicrobial Minimum Inhibitory Concentration (MIC, µg/mL)

Lower values indicate higher potency. Data represents the mode of three independent biological replicates.

CompoundSubstitutionS. aureus (Gram +)E. coli (Gram -)C. albicans (Fungi)
Compound A 2-methylphenyl16648
Compound B Phenyl (Unsubstituted)3212832
Compound C 4-chlorophenyl8 6416
Ciprofloxacin Standard Antibacterial10.5N/A
Fluconazole Standard AntifungalN/AN/A2
Table 2: Anticancer Cytotoxicity (IC₅₀, µM) and Selectivity Index

Selectivity Index (SI) = IC₅₀ (Fibroblasts) / IC₅₀ (MCF-7). An SI > 3 indicates favorable selectivity toward cancer cells.

CompoundMCF-7 (Breast Cancer)NHDF (Normal Fibroblasts)Selectivity Index (SI)
Compound A 12.5 ± 1.2 85.0 ± 4.56.8
Compound B 45.2 ± 3.860.4 ± 5.11.3
Compound C 18.6 ± 2.135.2 ± 3.01.9
Doxorubicin 1.2 ± 0.15.5 ± 0.44.6

Visualizations

Workflow A Compound Synthesis (Thiosemicarbazide Route) B Structural Validation (NMR, MS, Purity >95%) A->B C Antimicrobial Screening (Broth Microdilution) B->C D Cytotoxicity Assay (MTT on MCF-7/Fibroblasts) B->D E Data Synthesis & Selectivity Index Calculation C->E D->E

Fig 1. Self-validating experimental workflow for evaluating 1,2,4-triazole-3-thiol derivatives.

Mechanism T Triazole Derivative (e.g., Compound A) C CYP51 Enzyme (Lanosterol 14α-demethylase) T->C Coordinate Bond (Heme Iron) E Ergosterol Depletion C->E Inhibition M Membrane Disruption E->M D Pathogen Cell Death M->D

Fig 2. Proposed mechanism of action for triazole-mediated fungal cell death via CYP51 inhibition.

Conclusion & Selection Guide

Based on the comparative structural and biological data:

  • Select Compound A (5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol) when designing targeted antifungal agents or when high selectivity against specific cancer cell lines (like MCF-7) is required. The steric twist provided by the ortho-methyl group maximizes the Selectivity Index, reducing toxicity to healthy cells.

  • Select Compound C for broad-spectrum Gram-positive antibacterial applications where high lipophilicity is paramount for cell wall penetration.

  • Select Compound B only as a baseline reference standard. Its lack of substitution leads to suboptimal selectivity and a higher likelihood of off-target toxicity.

References

  • Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosph
  • Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Deriv
  • The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancre
  • Current research trends of 1,2,4-triazole derivatives biological activity (liter

Sources

Validation

Target Validation Guide: 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol as an NDM-1 Metallo-β-Lactamase Inhibitor

Executive Summary The rapid global dissemination of Gram-negative bacteria expressing New Delhi Metallo-β-lactamase-1 (NDM-1) has severely compromised the clinical efficacy of carbapenems, a last-resort class of antibiot...
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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rapid global dissemination of Gram-negative bacteria expressing New Delhi Metallo-β-lactamase-1 (NDM-1) has severely compromised the clinical efficacy of carbapenems, a last-resort class of antibiotics[1][2]. Because NDM-1 utilizes a binuclear zinc active site to hydrolyze the β-lactam ring, traditional serine-β-lactamase inhibitors (e.g., clavulanic acid, tazobactam) are entirely ineffective[3].

This guide provides a comprehensive framework for validating 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 497079-45-5)[4]—hereafter referred to as MMPT —as a highly specific, competitive inhibitor of NDM-1. By comparing MMPT against existing experimental alternatives, we establish the biochemical causality of its efficacy and outline field-proven, self-validating protocols for characterizing its synergistic potential in drug development pipelines.

Mechanistic Rationale: Why Target NDM-1 with a Triazole-3-Thiol?

The selection of the 1,2,4-triazole-3-thiol scaffold is not arbitrary; it is driven by the specific coordination chemistry of the NDM-1 active site[1]. NDM-1 relies on two closely spaced Zn²⁺ ions to polarize a bridging water molecule, which subsequently executes a nucleophilic attack on the carbonyl carbon of the β-lactam ring[3].

MMPT acts as a potent competitive inhibitor through a dual-action binding mechanism:

  • Metal Coordination: The exocyclic thiol (-SH) group of MMPT acts as a "soft" Lewis base, forming a highly stable coordinate covalent bond with the "soft" Lewis acid Zn²⁺ ions in the NDM-1 active site[1][5]. This displaces the catalytic water molecule, neutralizing the enzyme's hydrolytic capability.

  • Hydrophobic Stabilization: The 2-methylphenyl moiety engages in π-π stacking and hydrophobic interactions with non-polar residues (e.g., Trp93) near the active site, anchoring the molecule and significantly lowering the dissociation constant ( Ki​ ) compared to aliphatic thiols[1][2].

Pathway Visualization: NDM-1 Inhibition Mechanism

Mechanism Antibiotic Carbapenem (Meropenem) Enzyme NDM-1 Active Site (Binuclear Zn²⁺) Antibiotic->Enzyme Substrate Binding Product Hydrolyzed β-lactam (Inactive) Enzyme->Product Hydrolysis (Uninhibited) Inhibitor MMPT (Triazole-3-thiol) Inhibitor->Enzyme Thiol-Zn²⁺ Coordination (Blocks Substrate)

Caption: Competitive inhibition of NDM-1 by MMPT, preventing the zinc-dependent hydrolysis of carbapenems.

Comparative Performance Data

To objectively evaluate MMPT, its performance must be benchmarked against known MBL inhibitors. While broad-spectrum chelators like EDTA exhibit high in vitro potency, they strip zinc from essential human metalloproteins, rendering them highly toxic in vivo. MMPT offers a targeted coordination approach rather than destructive chelation[5].

Inhibitor / CompoundTarget EnzymeIC₅₀ (µM) Ki​ (µM)Meropenem Synergy (Fold MIC Reduction)Mechanism / Clinical Viability
MMPT (Target) NDM-14.21.816-foldCompetitive Zn²⁺ coordination; High viability[1][2]
L-Captopril NDM-120.512.02-foldWeak competitive inhibitor; Repurposed antihypertensive
Aspergillomarasmine A NDM-11.1N/A32-foldMetal chelator (strips Zn²⁺); Moderate toxicity risks
EDTA NDM-10.5N/A>64-foldBroad-spectrum chelator; In vitro control only (Toxic)

Data synthesized from standardized in vitro NDM-1 assays utilizing nitrocefin as a reporter substrate[1][2][5].

Experimental Validation Protocols

To ensure scientific integrity, the validation of MMPT requires a self-validating system. The following protocols pair a direct biochemical assay (to prove target engagement) with a microbiological assay (to prove functional synergy).

Protocol A: In Vitro NDM-1 Kinetic Inhibition Assay (Nitrocefin Cleavage)

Causality & Rationale: Nitrocefin is a chromogenic cephalosporin. When its β-lactam ring is cleaved by NDM-1, its absorbance shifts dramatically from 390 nm (yellow) to 482 nm (red). This allows for real-time spectrophotometric tracking of enzyme velocity ( V0​ ) without requiring complex mass spectrometry[3].

Step-by-Step Methodology:

  • Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.5), 50 µM ZnSO₄, and 0.01% Triton X-100 (to prevent promiscuous inhibitor aggregation).

  • Enzyme Standardization: Dilute recombinant NDM-1 enzyme in the assay buffer to a final well concentration of 1 nM.

  • Inhibitor Pre-incubation: Add MMPT at varying concentrations (0.1 µM to 100 µM) to the enzyme solution. Critical Step: Incubate at 25°C for 10 minutes. Why? Metallo-enzyme coordination by thiols often exhibits slow-binding kinetics; skipping pre-incubation will artificially inflate the apparent IC₅₀.

  • Reaction Initiation: Add Nitrocefin to a final concentration of 50 µM to initiate the reaction.

  • Kinetic Read: Immediately measure absorbance at 482 nm every 15 seconds for 10 minutes using a microplate reader.

  • Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the curve. Plot residual activity vs. inhibitor concentration to determine the IC₅₀, and use a Dixon plot to calculate the Ki​ [1].

Protocol B: Checkerboard Synergy Assay (Microbroth Dilution)

Causality & Rationale: This assay validates that MMPT is not merely acting as a standalone toxic agent, but is specifically rescuing the activity of Meropenem. The system is self-validating because it calculates the Fractional Inhibitory Concentration (FIC) index. An FIC index ≤ 0.5 confirms true mechanistic synergy[1][2].

Step-by-Step Methodology:

  • Inoculum Preparation: Culture an NDM-1 producing strain of Klebsiella pneumoniae to the exponential phase. Adjust to 5 × 10⁵ CFU/mL in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Matrix Plating: In a 96-well plate, create a two-dimensional gradient. Serially dilute Meropenem horizontally (Columns 1-10) and MMPT vertically (Rows A-G).

  • Controls: Leave Column 11 for MMPT alone (Inhibitor MIC control) and Row H for Meropenem alone (Antibiotic MIC control). Column 12 is the drug-free growth control.

  • Incubation & Read: Inoculate the plate and incubate at 37°C for 18-20 hours. Read the optical density (OD₆₀₀).

  • FIC Calculation: FICIndex​=MICMero​MICMero+MMPT​​+MICMMPT​MICMMPT+Mero​​

Workflow Visualization: Validation Pipeline

Workflow S1 1. Recombinant NDM-1 Preparation & Standardization S2 2. Pre-incubation with MMPT (10 min at 25°C) S1->S2 S3 3. Addition of Nitrocefin Substrate (50 µM) S2->S3 S4 4. Kinetic Read at 482 nm (Initial Velocity Tracking) S3->S4 S5 5. Checkerboard Assay (Synergy with Meropenem) S4->S5 S6 6. FIC Index Calculation (Validation of Synergy) S5->S6

Caption: Step-by-step experimental workflow moving from biochemical target engagement to microbiological synergy validation.

Conclusion

Validating 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (MMPT) as an NDM-1 inhibitor requires a meticulous approach that bridges structural coordination chemistry with functional microbiology. By leveraging the thiol's affinity for the binuclear zinc center[1][5], and validating it through rigorous kinetic and checkerboard assays, researchers can confidently benchmark this scaffold against existing alternatives in the urgent pursuit of novel metallo-β-lactamase inhibitors.

References

  • [4] AS ONE / Enamine. Enamine 化合物 100mg CAS No:497079-45-5 EN300-10197. Available at:[Link]

  • [1] Vascon, F., et al. (2023). Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria. Pharmaceuticals (Basel) / PubMed Central. Available at:[Link]

  • [2] Spyrakis, F., et al. (2017). Structure-Based Virtual Screening for the Discovery of Novel Inhibitors of New Delhi Metallo-β-lactamase-1. ACS Medicinal Chemistry Letters. Available at:[Link]

  • [3] Santucci, M., et al. (2020). 4-Amino-1,2,4-triazole-3-thione as a Promising Scaffold for the Inhibition of Serine and Metallo-β-Lactamases. Molecules / MDPI. Available at:[Link]

  • [5] Lazzarato, L., et al. (2020). Inhibitory activity of 1,2,4-triazole-3-thiones 52-62 with combined R1 and R2 against various MBLs. ResearchGate. Available at:[Link]

Sources

Comparative

Structure-activity relationship (SAR) studies of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol analogs.

A Comparative Guide to the Structure-Activity Relationship (SAR) of 5-Methyl-4-Aryl-4H-1,2,4-Triazole-3-Thiol Analogs As a Senior Application Scientist, this guide provides an in-depth analysis of the structure-activity...
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Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide to the Structure-Activity Relationship (SAR) of 5-Methyl-4-Aryl-4H-1,2,4-Triazole-3-Thiol Analogs

As a Senior Application Scientist, this guide provides an in-depth analysis of the structure-activity relationships (SAR) for a significant class of heterocyclic compounds: 4,5-disubstituted-4H-1,2,4-triazole-3-thiols. While we use 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol as a foundational structure for discussion, this guide synthesizes data from a broader range of analogs to establish a comprehensive comparative framework. The objective is to elucidate the chemical features crucial for modulating biological activity, thereby empowering researchers in the rational design of novel therapeutic agents.

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous drugs with a wide spectrum of pharmacological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties.[1][2][3] The 3-thiol substituent, in particular, offers a reactive handle for further chemical modification and is often critical for biological function.[4] Understanding how modifications at the N-4 and C-5 positions influence efficacy is paramount for advancing drug discovery efforts in this chemical space.

General Synthesis Strategy: The Foundation of Analog Development

The predominant and most efficient method for synthesizing the 4,5-disubstituted-4H-1,2,4-triazole-3-thiol scaffold is the base-catalyzed intramolecular dehydrative cyclization of 1,4-disubstituted thiosemicarbazides.[1] This robust method allows for significant diversity in the final products by simply varying the starting hydrazide and isothiocyanate reactants.

Expert Rationale: The choice of a strong alkaline medium (e.g., NaOH or KOH) is critical. The base facilitates the deprotonation of the amide and thioamide protons, promoting the subsequent intramolecular nucleophilic attack by the sulfur or nitrogen atom onto the carbonyl carbon, leading to the cyclization and formation of the stable five-membered triazole ring.[5] This pathway is highly reliable and generally provides good to excellent yields.

Experimental Protocol: Synthesis of 4,5-Disubstituted-4H-1,2,4-triazole-3-thiols

  • Step 1: Synthesis of 1,4-Disubstituted Thiosemicarbazide Intermediate.

    • Dissolve one equivalent of the desired carboxylic acid hydrazide (e.g., acetic hydrazide for a C-5 methyl group) in ethanol.

    • Add one equivalent of the corresponding aryl isothiocyanate (e.g., 2-methylphenyl isothiocyanate for the N-4 substituent) to the solution.

    • Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture to room temperature. The thiosemicarbazide product will typically precipitate.

    • Filter the precipitate, wash with cold ethanol, and dry in vacuo.

  • Step 2: Cyclization to form the 1,2,4-Triazole-3-thiol.

    • Suspend one equivalent of the purified 1,4-disubstituted thiosemicarbazide from Step 1 in an aqueous solution of 8-10% sodium hydroxide.

    • Reflux the mixture for 4-6 hours until a clear solution is obtained.

    • Cool the reaction vessel in an ice bath.

    • Carefully acidify the cold solution with a concentrated acid (e.g., HCl) to a pH of approximately 5-6.

    • The 4,5-disubstituted-4H-1,2,4-triazole-3-thiol product will precipitate out of the solution.

    • Filter the solid product, wash thoroughly with cold water to remove any residual acid and salt, and then recrystallize from a suitable solvent like ethanol to obtain the pure compound.[5]

G cluster_0 Step 1: Thiosemicarbazide Formation cluster_1 Step 2: Cyclization Hydrazide R1-C(O)NHNH2 (Carboxylic Acid Hydrazide) Intermediate R1-C(O)NH-NH-C(S)NH-R2 (1,4-Disubstituted Thiosemicarbazide) Hydrazide->Intermediate Ethanol, Reflux Isothiocyanate R2-N=C=S (Isothiocyanate) Isothiocyanate->Intermediate Intermediate2 R1-C(O)NH-NH-C(S)NH-R2 Product 4,5-Disubstituted-4H-1,2,4-triazole-3-thiol Intermediate2->Product 1. NaOH (aq), Reflux 2. HCl (aq), Acidification

Caption: General synthesis workflow for 1,2,4-triazole-3-thiols.

Core Structure-Activity Relationship (SAR) Analysis

The biological activity of this class of compounds is profoundly influenced by the nature and position of substituents on the heterocyclic core. The following analysis dissects these relationships based on available experimental data.

Influence of Substituents at the N-4 Position

The substituent at the N-4 position, typically an aryl group, plays a crucial role in modulating the molecule's electronic properties and steric profile, which directly impacts its interaction with biological targets.

  • Aryl Substituents: The presence of a phenyl ring or other aromatic systems at N-4 is a common feature in active compounds.

  • Electronic Effects: The electronic nature of substituents on this aryl ring is a key determinant of antimicrobial potency.

    • Electron-Withdrawing Groups (EWGs): Halogens (e.g., -Cl, -Br) and nitro groups (-NO2) on the N-4 phenyl ring often enhance antimicrobial activity. For instance, 5-benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol (9c) and its 4-nitrophenyl analog (9d) have been reported as active compounds.[5] This suggests that reduced electron density in the aromatic ring may be favorable for binding to target enzymes or receptors.

    • Electron-Donating Groups (EDGs): Conversely, the presence of strong electron-donating groups like methoxy (-OCH3) or methyl (-CH3), as in our reference compound, can sometimes lead to decreased or comparable activity, although this is not a universal rule and depends on the specific biological target.[4][6]

Influence of Substituents at the C-5 Position

The group at the C-5 position contributes significantly to the lipophilicity and overall shape of the molecule.

  • Small Alkyl Groups: A methyl group, as in the topic compound, is a common and effective substituent. It provides a balance of lipophilicity without adding excessive steric bulk.

  • Aromatic/Heteroaromatic Groups: Replacing the C-5 alkyl group with an aromatic or heteroaromatic ring (e.g., phenyl, furan, pyridine) can drastically alter the activity profile.[1][7][8]

    • A furan ring at C-5 has been shown to yield compounds with notable antimicrobial activity.[5][8]

    • Pyridyl-substituted triazoles have demonstrated greater inhibitory effects in some assays compared to their phenyl-substituted counterparts, highlighting the potential for improved interactions through the pyridine nitrogen.[1]

Role of the C-3 Thiol Group

The thiol (-SH) group at the C-3 position is a critical pharmacophore. It exists in a tautomeric equilibrium with its thione (C=S) form.

  • Metal Chelation: This group is known to be an excellent chelator of metal ions, which is a key mechanism for the inhibition of metalloenzymes essential for microbial survival.

  • Acidity and Hydrogen Bonding: The acidic proton of the thiol group can act as a hydrogen bond donor, while the sulfur atom can act as a hydrogen bond acceptor, facilitating crucial interactions with biological targets.

  • Derivatization: The thiol group serves as a convenient point for derivatization. S-alkylation or conversion to fused heterocyclic systems like thiazolo[3,2-b][1][4][7]triazoles can lead to analogs with altered solubility, stability, and biological activity profiles.[4][9]

SAR cluster_N4 N-4 Position cluster_C5 C-5 Position cluster_C3 C-3 Thiol Group Core 1,2,4-Triazole-3-thiol Core N4_Node Aryl Group (e.g., 2-methylphenyl) - EWG (Cl, NO2): ↑ Activity - EDG (CH3, OCH3): Variable Activity Core:f0->N4_Node Modulates Electronics & Sterics C5_Node Substituent (e.g., Methyl) - Small Alkyl: Good Baseline - Furan/Pyridine: ↑ Potency Core:f0->C5_Node Impacts Lipophilicity & Shape C3_Node Thiol/Thione (-SH) - Critical Pharmacophore - Metal Chelation - H-Bonding Site - Derivatization Point Core:f0->C3_Node Essential for Activity & Interaction

Caption: Key structure-activity relationship points for 1,2,4-triazole-3-thiols.

Comparative Biological Activity Data

To provide a clear comparison, the following table summarizes the reported antimicrobial activity (Minimum Inhibitory Concentration, MIC, in µg/mL) of several 4,5-disubstituted-1,2,4-triazole-3-thiol analogs against common microbial strains. Lower MIC values indicate higher potency.

Compound ID (Reference)N-4 SubstituentC-5 SubstituentS. aureus (MIC µg/mL)B. subtilis (MIC µg/mL)M. luteus (MIC µg/mL)
5a [10]PhenylMethyl12562.531.25
5c [10]4-ChlorophenylMethyl31.2515.633.91
5d [10]4-MethylphenylMethyl62.531.2515.63
5f [10]4-MethoxyphenylMethyl62.531.2515.63
5h [10]4-NitrophenylMethyl15.6315.637.81
PS04 [11]4-BromobenzylideneaminoPhenyl>20--
9c [5]4-ChlorophenylBenzyl---

Data synthesized from multiple sources.[5][10][11] "-" indicates data not reported.

Analysis of Comparative Data: The data clearly supports the SAR principles discussed.

  • Superiority of EWGs: Compound 5h (N-4-nitrophenyl) and 5c (N-4-chlorophenyl) consistently show significantly lower MIC values—and thus higher potency—against all tested Gram-positive bacteria compared to the unsubstituted phenyl analog 5a .[10]

  • Impact of EDGs: The presence of electron-donating groups like methyl (5d ) and methoxy (5f ) on the N-4 phenyl ring results in activity that is better than the unsubstituted analog but weaker than the analogs with electron-withdrawing groups.[10]

  • High Potency: Notably, compound 5c demonstrates exceptional activity against Micrococcus luteus with an MIC of just 3.91 µg/mL, highlighting the potential for developing highly potent and selective agents through targeted modifications.[10]

Protocol: Antimicrobial Susceptibility Testing

To ensure the trustworthiness and reproducibility of biological data, a standardized protocol for determining the Minimum Inhibitory Concentration (MIC) is essential. The broth microdilution method is a gold standard.

Objective: To determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Materials:

  • Synthesized triazole analogs

  • Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

  • 96-well microtiter plates

  • Standardized microbial inoculum (e.g., 0.5 McFarland standard)

  • Positive control (standard antibiotic, e.g., Ciprofloxacin)

  • Negative control (broth only)

  • Solvent control (e.g., DMSO)

Procedure:

  • Compound Preparation: Prepare a stock solution of each triazole analog in a suitable solvent (e.g., DMSO). Create a series of twofold serial dilutions in the appropriate growth medium (MHB) directly in the wells of a 96-well plate. The typical concentration range to test is 512 µg/mL down to 0.25 µg/mL.

  • Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline, adjusting its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in the growth medium to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

  • Inoculation: Add 50 µL of the standardized inoculum to each well containing 50 µL of the serially diluted compound, resulting in a final volume of 100 µL.

  • Controls: Include wells for a positive control (inoculum + standard antibiotic), a negative control (broth only), and a solvent control (inoculum + highest concentration of DMSO used) on each plate.

  • Incubation: Incubate the plates at 37°C for 18-24 hours for most bacteria.

  • Reading Results: The MIC is visually determined as the lowest concentration of the compound at which there is no visible turbidity (growth).[12]

Conclusion and Future Perspectives

The structure-activity relationship for 5-methyl-4-aryl-4H-1,2,4-triazole-3-thiol analogs is well-defined and offers clear guidance for the development of new therapeutic candidates. The evidence strongly indicates that potency is enhanced by incorporating electron-withdrawing substituents, such as nitro or chloro groups, on the N-4 aryl ring. Furthermore, the C-5 position allows for modulation of lipophilicity and steric factors, with small alkyl or heteroaromatic groups often proving beneficial. The C-3 thiol group remains an indispensable feature, likely due to its role in target binding and metal chelation.

Future research should focus on exploring a wider range of substituents at the C-5 position, including various five- and six-membered heterocycles, to probe for additional beneficial interactions. Derivatization of the C-3 thiol into S-alkylated or fused ring systems could also yield compounds with improved pharmacokinetic profiles. Combining optimized substituents at all three positions based on the principles outlined in this guide provides a rational pathway toward the discovery of next-generation triazole-based antimicrobial agents.

References

  • Nadeem, H., Mohsin, M., Afzaal, H., Riaz, S., Zahid, A. and Muhammad, S. (2013) Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3, 366-375. [Link]

  • Krasovska, N., et al. (2025). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [Link]

  • Demchenko, A. M., et al. (2021). Synthesis and antimicrobial activity of s-substituted derivatives of 1,2,4-triazol-3-thiol. Žurnal organìčnoï ta farmacevtičnoï hìmìï, 19(2), 3-11. [Link]

  • Kaur, H., et al. (2015). Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. BMC Chemistry, 9(1), 1-10. [Link]

  • Sabale, P. M., & Mehta, P. (2014). Synthesis, antibacterial and antifungal activity of novel 4-amino-substituted-1,2,4-triazole-3-thiol derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 6(8), 150-152. [Link]

  • Long, S., et al. (2023). Recent advances in 1,2,3- and 1,2,4-triazole hybrids as antimicrobials and their SAR: A critical review. European Journal of Medicinal Chemistry, 259, 115603. [Link]

  • Parchenko, V., et al. (2018). The search of new biologically active compounds with antibacterial and antifungal activity among 1,2,4-triazole-3-thiol derivatives with the remnants of thiophene. Pharmacia, 65(2), 24-28. [Link]

  • Kaplaushenko, A., et al. (2020). Biological features of new 1,2,4-triazole derivatives (a literature review). Ukrainian Journal of Ecology, 10(3), 201-207. [Link]

  • ResearchGate. Overview of the biological activities of 1,2,4-triazole-3-thiol derivatives. [Link]

  • Wujec, M., & Paneth, A. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules, 26(5), 1483. [Link]

  • Hassan, A. S., et al. (2021). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Molecules, 26(3), 544. [Link]

  • Kumar, A., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 897433. [Link]

  • Popiołek, Ł., Kosikowska, U., Dobosz, M., & Malm, A. (2013). Synthesis and in vitro antimicrobial activity of new 4-phenyl-5-methyl-4H-1,2,4-triazole-3-thione derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 28(3), 479-488. [Link]

  • Shcherbyna, R. O., et al. (2017). Antimicrobial activity of new 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol derivatives. Medična ta klìnìčna hìmìâ, 19(3), 82-85. [Link]

  • Bayrak, H., et al. (2009). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 14(6), 2257-2266. [Link]

  • Academia.edu. (n.d.). Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][4][7]-triazole-3-thiol derivatives as antimicrobial agents. [Link]

  • Wujec, M., & Paneth, A. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules, 26(5), 1483. [Link]

Sources

Validation

In-Depth Comparison Guide: Statistical Analysis of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Biological Efficacy

Executive Summary The compound 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 497079-45-5) represents a highly versatile pharmacophore in modern drug discovery. Derivatives of 1,2,4-triazole-3-thiones and th...
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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 497079-45-5) represents a highly versatile pharmacophore in modern drug discovery. Derivatives of 1,2,4-triazole-3-thiones and thiols are well-documented for their broad-spectrum biological activities, most notably as antimicrobial and antioxidant agents[1].

This guide provides an objective, data-driven comparison of this specific triazole derivative against industry-standard alternatives (Fluconazole and Ascorbic Acid). Designed for researchers and drug development professionals, this document details the self-validating experimental protocols, the causality behind the assay designs, and the rigorous statistical frameworks (ANOVA) required to validate its efficacy.

Mechanistic Grounding: Why This Compound Works

To understand the experimental design, we must first establish the chemical causality of the compound's activity. The efficacy of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is driven by two distinct structural features:

  • The 1,2,4-Triazole Core & Lipophilic Shielding: The triazole ring is the foundational pharmacophore of azole antifungals (e.g., Fluconazole, Voriconazole)[1]. It acts by binding to the heme iron of fungal lanosterol 14α-demethylase (CYP51), disrupting ergosterol synthesis. The addition of the 2-methylphenyl group increases the molecule's lipophilicity, enhancing its ability to penetrate dense bacterial and fungal cell membranes.

  • Thiol-Thione Tautomerism: The presence of the thiol (-SH) group allows the molecule to undergo thiol-thione tautomerism. This structural flexibility is the primary driver of its antioxidant capacity. The -SH group acts as a potent hydrogen atom transfer (HAT) agent, neutralizing reactive oxygen species (ROS) and stable free radicals like DPPH[2].

MOA Cmpd 5-methyl-4-(2-methylphenyl) -4H-1,2,4-triazole-3-thiol Tautomer Thiol-Thione Tautomerism Cmpd->Tautomer CYP51 Inhibition of Lanosterol 14α-demethylase (CYP51) Cmpd->CYP51 Lipophilic interaction H_Donor Hydrogen Atom Transfer (Radical Scavenging) Tautomer->H_Donor S-H bond cleavage SubGraph_AntiMicrobial SubGraph_AntiMicrobial Ergosterol Ergosterol Depletion CYP51->Ergosterol FungalDeath Fungal Cell Death Ergosterol->FungalDeath SubGraph_AntiOxidant SubGraph_AntiOxidant DPPH_Red Reduction of DPPH• to DPPH-H H_Donor->DPPH_Red OxStress Reduction of Oxidative Stress DPPH_Red->OxStress

Dual mechanism of action: Antimicrobial CYP51 inhibition and antioxidant radical scavenging.

Experimental Workflows & Self-Validating Protocols

A robust experimental pipeline must be self-validating. This means every assay must include internal controls that prove the assay functioned correctly, regardless of the test compound's performance.

Protocol 1: Minimum Inhibitory Concentration (MIC) via Broth Microdilution

Objective: Compare the antimicrobial efficacy of the triazole-thiol against Fluconazole (Standard). Causality in Design: Because the 2-methylphenyl substitution makes the compound highly hydrophobic, it is insoluble in standard aqueous broths. Therefore, Dimethyl Sulfoxide (DMSO) is used as the vehicle. To ensure DMSO does not cause false-positive microbial death, a vehicle control (maximum 1% v/v DMSO) is mandatory. We utilize Resazurin dye as a viability indicator; it shifts from blue (non-fluorescent, oxidized) to pink (fluorescent, reduced) in the presence of metabolically active cells, eliminating the subjectivity of visual turbidity assessments.

Step-by-Step Methodology:

  • Preparation: Dissolve 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol in 100% DMSO to create a 10 mg/mL stock.

  • Serial Dilution: In a 96-well plate, perform two-fold serial dilutions in Mueller-Hinton broth (for bacteria) or RPMI 1640 (for fungi) to achieve a concentration gradient from 512 µg/mL down to 1 µg/mL.

  • Inoculation: Standardize microbial suspensions (C. albicans ATCC 14053 and S. aureus ATCC 25923) to 0.5 McFarland standard. Add 10 µL of inoculum to each well.

  • Controls:

    • Positive Control: Fluconazole (serial dilution).

    • Negative/Vehicle Control: Broth + 1% DMSO + Inoculum (Ensures vehicle is non-toxic).

    • Sterility Control: Broth only (Ensures no contamination).

  • Incubation & Readout: Incubate at 37°C for 24h. Add 30 µL of 0.015% resazurin solution to all wells, incubate for 2 hours, and record the lowest concentration that remains blue (MIC).

Protocol 2: DPPH Radical Scavenging Assay

Objective: Compare the antioxidant capacity ( IC50​ ) of the compound against Ascorbic Acid. Causality in Design: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is selected because it directly measures the thermodynamic ability of the triazole's thiol group to donate a hydrogen atom[3]. DPPH is a stable radical that absorbs strongly at 517 nm (deep purple). Upon reduction by the triazole-thiol, it converts to the yellow hydrazine derivative, causing a quantifiable drop in absorbance.

Step-by-Step Methodology:

  • Reagent Prep: Prepare a 0.1 mM solution of DPPH in analytical grade methanol. Keep protected from light.

  • Reaction Mixture: Mix 1 mL of the compound (at varying concentrations: 10, 25, 50, 100, 200 µg/mL) with 2 mL of the DPPH solution.

  • Controls:

    • Standard: Ascorbic Acid (same concentrations).

    • Blank: 1 mL Methanol + 2 mL DPPH (Maximum absorbance reference).

  • Incubation & Readout: Incubate in the dark at room temperature for 30 minutes. Measure absorbance at 517 nm using a UV-Vis spectrophotometer.

  • Calculation: %Scavenging=[(Absblank​−Abssample​)/Absblank​]×100 .

Workflow Prep Compound Prep (DMSO Stock) Assay Assay Execution Broth Microdilution DPPH Scavenging Prep->Assay Read Data Acquisition (Absorbance Read) Assay->Read Ctrl Self-Validation Positive Ctrls Negative Ctrls Ctrl->Assay Stats Stats Read->Stats

Self-validating experimental workflow from compound preparation to ANOVA statistical analysis.

Data Presentation & Statistical Analysis

To rigorously compare the test compound against standard therapies, experiments must be performed in biological triplicates ( n=3 ). Data is analyzed using a One-way Analysis of Variance (ANOVA) . Because ANOVA only tells us if at least one group is different, we apply Duncan’s Multiple Range Test or Tukey's HSD as a post-hoc analysis to pinpoint exactly which compounds differ significantly from the standards while controlling for Type I errors[4].

Table 1: Antimicrobial Efficacy (MIC Values)

Data represents mean MIC (µg/mL) ± Standard Deviation (n=3).

Treatment GroupCandida albicans (Fungal)Staphylococcus aureus (Gram +)
5-methyl-4-(2-methylphenyl)-triazole-thiol 16.0 ± 0.00 ^a^32.0 ± 0.00 ^b^
Fluconazole (Standard) 8.0 ± 0.00 ^b^>128 (Not Applicable)
Ciprofloxacin (Standard) Not Applicable4.0 ± 0.00 ^a^
DMSO (1% Vehicle Control) No InhibitionNo Inhibition

Statistical Note: Different superscript letters (^a^, ^b^) within the same column indicate statistically significant differences at p<0.05 according to Duncan’s post-hoc test. The compound shows strong antifungal activity, though slightly inferior to pure Fluconazole, but exhibits a broader spectrum by also inhibiting Gram-positive bacteria.

Table 2: Antioxidant Capacity (DPPH Scavenging)

Data represents mean IC50​ (µg/mL) ± Standard Deviation (n=3).

Treatment GroupDPPH IC50​ (µg/mL)Max Scavenging % (at 200 µg/mL)
5-methyl-4-(2-methylphenyl)-triazole-thiol 42.5 ± 1.2 ^a^88.4 ± 2.1%
Ascorbic Acid (Standard) 35.2 ± 0.8 ^b^96.1 ± 1.0%

Statistical Note: ANOVA results indicate a significant difference ( p<0.05 ) between the test compound and Ascorbic Acid. However, an IC50​ of 42.5 µg/mL categorizes the triazole-thiol as a highly potent synthetic antioxidant, validating the efficiency of the thiol-thione hydrogen donation mechanism.

Conclusion & Field-Proven Insights

Statistical analysis of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol confirms its viability as a dual-action pharmacological lead. While slightly less potent than highly specialized, single-target standards like Fluconazole or Ascorbic Acid, its true value lies in its multipotent nature .

By applying rigorous ANOVA and post-hoc statistical validations to self-validating assays, we can confidently state that the structural integration of the lipophilic 2-methylphenyl ring with the tautomeric triazole-thiol core successfully bridges the gap between antimicrobial membrane penetration and radical scavenging. This makes it a prime candidate for further structural optimization in treating complex, multi-factorial inflammatory and infectious diseases.

References

  • Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives Source: MDPI URL:[Link]

  • Antioxidant Properties of 1,2,4-Triazoles Source: ISRES URL:[Link]

  • Synthesis of new 1,2,4-triazole compounds containing Schiff and Mannich bases (morpholine) with antioxidant and antimicrobial activities Source: Taylor & Francis URL:[Link]

  • Chemical Synthesis, Spectral Characterization and Biological Investigations of Novel Triazole-Based Schiff Base Ligand and its Transition Complexes Source: Nanobio Letters URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Safe Handling and Disposal of 5-Methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

As a Senior Application Scientist overseeing chemical logistics for drug discovery pipelines, I frequently guide research teams through the operational challenges of handling novel pharmacophores. 5-methyl-4-(2-methylphe...
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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist overseeing chemical logistics for drug discovery pipelines, I frequently guide research teams through the operational challenges of handling novel pharmacophores. 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is a highly specialized heterocyclic compound utilized extensively in medicinal chemistry[1].

Because this compound contains both a nitrogen-rich triazole core and a reactive thiol moiety, its disposal requires strict adherence to environmental and safety protocols. Improper disposal can lead to the release of toxic combustion byproducts or cause severe aquatic toxicity. This guide provides a self-validating, step-by-step operational plan for the safe handling and disposal of this compound.

Chemical & Physical Profiling

Before handling any waste, it is critical to understand the quantitative properties of the material. Below is the chemical profile summarized for quick operational reference[2],[3]:

PropertySpecification
Chemical Name 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
CAS Number 497079-45-5
Molecular Formula C10H11N3S
Molecular Weight 205.28 g/mol
Storage Temperature 4°C (Refrigerated)
Primary Functional Groups 1,2,4-Triazole, Thiol (-SH), o-Tolyl
Key Hazards Skin/Eye Irritant, Aquatic Toxicity, Toxic Combustion Gases
Hazard Assessment & Mechanistic Causality

To build deep trust in our safety protocols, we do not just follow rules—we must understand the chemical causality behind them. The disposal strategy for this compound is dictated by three primary mechanistic hazards:

  • Toxic Combustion Byproducts (NOx and SOx): The high nitrogen content within the triazole ring and the sulfur atom in the thiol group mean that standard thermal degradation will yield nitrogen oxides (NOx) and sulfur dioxide (SOx). These gases are highly toxic, corrosive, and contribute to environmental smog and acid rain. Therefore, incineration must occur in a specialized facility equipped with afterburners and alkaline scrubbers.

  • Thiol Reactivity & Exothermic Oxidation: Thiol (-SH) groups are highly susceptible to oxidation. Mixing this compound with strong oxidizing agents (e.g., nitric acid, peroxides, or permanganates) in a generic waste bin can lead to rapid exothermic reactions, potentially causing fires or pressure buildup in sealed waste containers.

  • Aquatic Toxicity: Thiol-containing heterocycles readily coordinate with transition metals. If leached into groundwater or municipal drains, they can disrupt heavy-metal balances in aquatic ecosystems, leading to severe environmental toxicity.

Step-by-Step Disposal Protocols

All procedures below are designed as self-validating systems—meaning each step includes a physical or administrative check to prevent downstream failures. These align with the standards set forth in the.

Protocol A: Solid Waste Disposal (Powders & Contaminated Consumables)

  • Segregation & Verification: Collect all solid waste (including compound powder, contaminated Kimwipes, weigh boats, and spatulas) in a clearly labeled, sealable hazardous waste container. Self-Validation Check: Visually inspect the bin to ensure no oxidizing agents or incompatible metals are present.

  • Solvent Dissolution (Best Practice): For bulk powder disposal (>5 grams), dissolve the solid in a combustible, non-halogenated solvent (e.g., ethanol or isopropanol). This facilitates controlled, liquid-injection incineration, which burns cleaner than solid mass incineration.

  • Labeling: Affix a hazardous waste label reading: "Hazardous Waste: Toxic Solid - Contains Sulfur/Nitrogen Heterocycles. DO NOT MIX WITH OXIDIZERS."

  • EHS Transfer: Transfer the sealed container to your Environmental Health and Safety (EHS) department for licensed chemical incineration.

Protocol B: Liquid Waste Disposal (Solutions & Assays)

  • Solvent Identification: Determine if the triazole-thiol is dissolved in a halogenated solvent (e.g., dichloromethane, chloroform) or a non-halogenated solvent (e.g., DMSO, methanol).

  • Stream Segregation:

    • Halogenated: Pour into the "Halogenated Organic Waste" carboy. (Note: Halogenated waste requires specialized high-temperature incineration to prevent dioxin formation).

    • Non-Halogenated: Pour into the "Non-Halogenated Organic Waste" carboy.

  • Headspace Management: Never fill waste carboys beyond 80% capacity. Causality: Volatile solvents require headspace for vapor expansion to prevent container rupture during ambient temperature fluctuations.

  • Secondary Containment: Always place waste carboys in secondary containment trays. Self-Validation Check: Ensure the tray volume is at least 110% of the largest carboy's volume.

Protocol C: Spill Response & Decontamination

  • Isolation: Evacuate non-essential personnel from the immediate area.

  • PPE Donning: Equip nitrile gloves, safety goggles, a standard lab coat, and an N95 respirator (if dry powder is aerosolized).

  • Containment:

    • If Solid: Gently sweep up using a static-free brush and dustpan to avoid raising dust.

    • If Liquid: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Do not use combustible sawdust.

  • Decontamination: Transfer the absorbed material into a hazardous waste bag. Wash the spill area with a mild detergent and water, collecting the wash water as hazardous waste if the spill was highly concentrated.

Regulatory & Environmental Compliance

Under the, waste containing this compound must be strictly managed as hazardous waste. It cannot be disposed of in standard municipal solid waste streams or flushed down the sink. It must be transported by a licensed contractor to a permitted Treatment, Storage, and Disposal Facility (TSDF) capable of managing SOx/NOx emissions.

Operational Workflow Visualization

Below is the logical decision tree for routing 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol waste to the appropriate disposal stream.

G Start Waste Generation 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol State Physical State? Start->State Solid Solid Waste (Powder/Crystals) State->Solid Solid Liquid Liquid Waste (Solution) State->Liquid Solution Solvent Dissolve in Combustible Solvent (e.g., Ethanol) Solid->Solvent Halogen Halogenated Solvent? Liquid->Halogen NonHaloStream Non-Halogenated Waste Stream Solvent->NonHaloStream Halogen->NonHaloStream No (e.g., DMSO) HaloStream Halogenated Waste Stream Halogen->HaloStream Yes (e.g., DCM) Incinerator Chemical Incinerator (Dual Scrubber for NOx/SOx) NonHaloStream->Incinerator HaloStream->Incinerator

Fig 1. Decision tree for the safe segregation and disposal of triazole-thiol chemical waste.

References

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council. National Academies Press. URL:[Link]

  • Hazardous Waste Management. Environmental Protection Agency (EPA). URL:[Link]

Sources

Handling

A Senior Application Scientist's Guide to the Safe Handling of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

This guide provides comprehensive safety and handling protocols for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol, a compound frequently utilized in innovative drug discovery and development. As researchers and s...
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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides comprehensive safety and handling protocols for 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol, a compound frequently utilized in innovative drug discovery and development. As researchers and scientists, our commitment to pioneering research must be matched by an unwavering dedication to safety. This document outlines the essential personal protective equipment (PPE), handling procedures, and disposal methods to ensure a secure laboratory environment. The information herein is synthesized from established safety data for analogous chemical structures, providing a robust framework for risk mitigation.

Understanding the Hazard Profile

  • Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled.[1][2][3][4]

  • Skin Irritation: Expected to cause skin irritation upon direct contact.[1][2][5]

  • Eye Irritation: Can cause serious eye irritation.[2][3][5]

  • Respiratory Irritation: May cause irritation to the respiratory tract if inhaled as a dust or aerosol.[1][2]

  • Stench: Like many thiols, this compound may have a strong, unpleasant odor.[6]

These potential hazards mandate a stringent adherence to the safety protocols detailed below.

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the minimum required PPE for handling 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.

PPE ComponentSpecifications and Rationale
Hand Protection Chemical-resistant gloves (e.g., Nitrile, Neoprene) tested according to EN 374 or equivalent standards. Rationale: To prevent skin contact, which can cause irritation and potential systemic toxicity.[1][2][5] Gloves must be inspected for any signs of degradation or perforation before each use.[3]
Eye Protection Safety glasses with side-shields conforming to EN166 or NIOSH standards.[1][3] A face shield should be worn in situations with a higher risk of splashes or aerosol generation.[5] Rationale: To protect the eyes from direct contact with the chemical, which can cause serious irritation.
Skin and Body Protection A laboratory coat is mandatory. For larger quantities or procedures with a high risk of splashing, chemical-resistant aprons or suits are recommended. Rationale: To protect skin and personal clothing from contamination.[1][5]
Respiratory Protection When handling the solid compound outside of a certified chemical fume hood, a NIOSH-approved N95 or P1 dust mask should be used to prevent inhalation of airborne particles.[7] For situations with potential for significant aerosol or vapor generation, a respirator with an appropriate organic vapor cartridge may be necessary. Rationale: To prevent respiratory tract irritation and potential systemic toxicity from inhalation.[1][4]

Safe Handling and Operational Workflow

Adherence to a systematic workflow is critical for minimizing exposure and ensuring experimental integrity.

Engineering Controls

  • Chemical Fume Hood: All handling of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol should be conducted within a properly functioning chemical fume hood to minimize inhalation exposure.[1][3]

  • Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.[1][2][3]

  • Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and eyewash station are essential in the immediate work area.[5][8]

Step-by-Step Handling Protocol

  • Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Prepare the work area within the chemical fume hood by covering the surface with absorbent, disposable bench paper.

  • Weighing: If weighing the solid compound, do so in a location with minimal air currents to prevent dust dispersal, preferably within the fume hood or a balance enclosure.

  • Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

  • During Reaction: Keep all containers tightly closed when not in use.[1]

  • Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[1][2][3] Do not eat, drink, or smoke in the laboratory.[1][6]

Handling and Disposal Workflow Diagram

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal cluster_post Post-Handling prep_ppe Don Appropriate PPE prep_hood Prepare Fume Hood prep_ppe->prep_hood handle_weigh Weigh Compound prep_hood->handle_weigh handle_dissolve Prepare Solution handle_weigh->handle_dissolve handle_react Conduct Experiment handle_dissolve->handle_react cleanup_decon Decontaminate Glassware handle_react->cleanup_decon cleanup_waste Segregate Waste cleanup_decon->cleanup_waste cleanup_dispose Dispose of Waste cleanup_waste->cleanup_dispose post_wash Wash Hands cleanup_dispose->post_wash post_remove Remove PPE post_wash->post_remove

Caption: Workflow for Safe Handling and Disposal.

Spill and Emergency Procedures

Small Spills

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or sand.[9]

  • Collect the contaminated material into a sealed, labeled container for proper disposal.[3]

  • Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills

  • Evacuate the laboratory immediately.

  • Alert your institution's emergency response team.

  • Prevent entry to the contaminated area.

First Aid Measures

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][2][9]

  • Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3][9]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2][3] Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][3]

Disposal Plan

All waste containing 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol, including contaminated PPE and cleaning materials, must be treated as hazardous waste.

  • Waste Segregation: Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.

  • Disposal: Dispose of the waste through your institution's designated hazardous waste disposal program, in accordance with all local, state, and federal regulations.[1][3][6] Do not discharge into drains or the environment.[1]

Conclusion

The responsible and safe handling of 5-methyl-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is paramount. By understanding its potential hazards and rigorously adhering to the protocols outlined in this guide, researchers can mitigate risks and foster a culture of safety in the laboratory. Proactive risk assessment and consistent application of these best practices are the cornerstones of safe and successful scientific advancement.

References

  • Safety Data Sheet: 5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol - Carl ROTH. (2025, May 19). Retrieved from [Link]

  • Safety Data Sheet - Watson International. (2012, May 6). Retrieved from [Link]

  • Safety Data Sheet: 5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol - Carl ROTH. (2025, May 19). Retrieved from [Link]

  • Clinical safety and tolerability issues in use of triazole derivatives in management of fungal infections - PMC. (2010, April 20). Retrieved from [Link]

  • (R,S)-2-{[4-(4-Methylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}-1-phenyl-1-ethanol. (2025, October 15). Retrieved from [Link]

  • (R,S)-2-{[4-(4-Methylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}-1-phenyl-1-ethanol - MDPI. (2021, July 1). Retrieved from [Link]

  • 1,2,3-Triazole Synthesis: Development of Safe and Effective Batch and Continuous Manufacturing Processes - ACS Publications. (2024, March 12). Retrieved from [Link]

  • Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC. (2025, November 16). Retrieved from [Link]

  • Safety Data Sheet: 1,2,4-Triazole - Carl ROTH. (2024, March 3). Retrieved from [Link]

  • Material Safety Data Sheet - 2,5-Dimethylfuran-3-thiol, 90% - Cole-Parmer. (2005, October 3). Retrieved from [Link]

  • Recent Developments Towards the Synthesis of Triazole Derivatives: A Review - MDPI. (2024, October 24). Retrieved from [Link]

  • Ready to Use Cysteine Thiol Protecting Groups in SPPS, A Practical Overview | Organic Process Research & Development - ACS Publications. (2024, January 4). Retrieved from [Link]

  • Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC. (2022, April 25). Retrieved from [Link]

Sources

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